5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

• CAS: 306934-76-9

Core Science & Biosynthesis

What is the structure of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol?

An In-depth Technical Guide to the Structure of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction: The Thieno[2,3-d]pyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a fused heterocyclic system of significant interest in medicinal chemistry. Structurally, it is a bioisostere of purine, the fundamental building block of nucleic acids, which allows it to interact with a wide range of biological targets.[1][2] This scaffold's inherent planarity and rich electronic features make it a versatile template for designing novel therapeutic agents. Derivatives of thieno[2,3-d]pyrimidine have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2][3][4] This guide provides a detailed structural and methodological analysis of a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, intended for researchers and professionals in drug discovery and development.

Part 1: Molecular Structure and Physicochemical Properties

Core Structure and Substituent Placement

The chemical name 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol precisely defines the arrangement of its constituent parts. The molecule is built upon a bicyclic thieno[2,3-d]pyrimidine framework, which consists of a thiophene ring fused to a pyrimidine ring. The numbering of this heterocyclic system is standardized to define the location of substituents.

• Thieno[2,3-d]pyrimidine Core : A thiophene ring is fused at its 2- and 3-positions to the 'd' face (the 4- and 5-positions) of a pyrimidine ring.

• Position 4 (-ol) : A hydroxyl group is attached to carbon-4 of the pyrimidine ring. This group is tautomeric, as discussed below.

• Position 5 (-Methyl) : A methyl group (-CH₃) is attached to carbon-5 of the thiophene ring.

• Position 6 (-phenyl) : A phenyl group (-C₆H₅) is attached to carbon-6 of the thiophene ring.

Caption: Chemical structure of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Keto-Enol Tautomerism

A critical structural feature of this molecule is the existence of prototropic tautomerism involving the 4-hydroxyl group. The "ol" (enol) form, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, exists in equilibrium with its keto tautomer, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one. In the solid state and in most solvents, the keto form is generally the more stable and predominant species due to the greater stability of the amide-like C=O bond. This equilibrium is fundamental to the molecule's reactivity and its interactions with biological targets.

Caption: Keto-enol tautomerism of the target compound.

Part 2: Synthesis and Characterization

Retrosynthetic Analysis and Proposed Synthesis Workflow

The synthesis of substituted thieno[2,3-d]pyrimidines often begins with the construction of a multisubstituted thiophene ring, followed by cyclization to form the fused pyrimidine ring. The Gewald reaction is a cornerstone of this approach, providing a versatile method for creating 2-aminothiophene-3-carboxylate esters.[5]

The proposed synthesis for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol starts from ethyl 2-cyano-3-phenyl-3-oxopropanoate.

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: A Self-Validating System

This protocol describes a robust, two-step synthesis. Each step includes purification and characterization to validate the outcome before proceeding, ensuring the integrity of the final product.

Step 1: Synthesis of Ethyl 2-amino-5-methyl-4-phenylthiophene-3-carboxylate (Gewald Reaction)

• Reagent Preparation : In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend elemental sulfur (1.6 g, 50 mmol) in ethanol (50 mL).

• Addition of Reactants : To the suspension, add ethyl 2-cyano-3-phenyl-3-oxopropanoate (10.95 g, 50 mmol) and acetone (3.2 mL, 50 mmol).

• Initiation of Reaction : Add morpholine (4.4 mL, 50 mmol) dropwise to the mixture. The addition should be controlled to manage the exothermic reaction.

• Reaction Execution : Heat the mixture to reflux (approximately 78 °C) and maintain for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification : After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water (200 mL) and stir. Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry. Recrystallize the crude product from ethanol to yield the pure thiophene intermediate.

• Validation : Confirm the structure of the intermediate using ¹H NMR and Mass Spectrometry.

Step 2: Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• Reaction Setup : In a 100 mL flask, place the purified thiophene intermediate from Step 1 (e.g., 2.75 g, 10 mmol).

• Cyclization : Add formamide (40 mL) to the flask and heat the mixture to 160-170 °C for 4-6 hours.[5] The formamide serves as both the solvent and the source of the final carbon atom for the pyrimidine ring.

• Isolation : Cool the reaction mixture. The product will often precipitate upon cooling. If not, pour the mixture into water to induce precipitation.

• Purification : Collect the solid product by filtration, wash thoroughly with water, and then with a small amount of cold ethanol. If necessary, further purify by recrystallization from a suitable solvent like dimethylformamide (DMF) or acetic acid.

• Final Validation : The structure of the final product, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (predominantly in its keto form), must be rigorously confirmed by spectroscopic methods.

Spectroscopic Characterization Data

The following table summarizes the expected spectroscopic data that would serve to confirm the identity and purity of the final compound. The data is predicted based on the predominant keto tautomer.

Technique	Expected Observations
¹H NMR	δ (ppm) : ~2.5 (s, 3H, -CH₃ at C5); 7.3-7.6 (m, 5H, Ar-H of phenyl); ~8.1 (s, 1H, H at C2); ~12.0 (br s, 1H, N-H at N3).
¹³C NMR	δ (ppm) : ~15 (C of -CH₃); ~115-160 (Aromatic and heterocyclic carbons); ~170 (C=O at C4).[6][7]
IR Spectroscopy	ν (cm⁻¹) : ~1670 (C=O stretch, strong); ~3100-3200 (N-H stretch); ~3050 (Aromatic C-H stretch); ~1600 (C=C stretch).[6][7]
Mass Spectrometry	(EI, m/z) : Expected molecular ion peak (M⁺) corresponding to the molecular formula C₁₃H₁₀N₂OS.

Part 3: Significance in Drug Discovery

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its structural similarity to endogenous purines.[1][4] This allows derivatives to act as competitive inhibitors for enzymes that process purine-based substrates, such as kinases. The specific substitution pattern of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, with its lipophilic phenyl and methyl groups, can significantly influence its pharmacokinetic properties and binding affinity to target proteins.

Numerous studies have highlighted the potential of this class of compounds. For example, various derivatives have been investigated as:

• Anticancer Agents : By targeting kinases like EGFR or PI3K.[2][8]

• Anti-inflammatory Agents : Through inhibition of pathways involving cytokines like TNF-α.[9]

• Antimicrobial Agents : Showing activity against clinically relevant bacteria, including MRSA.[3]

The structure detailed in this guide represents a valuable starting point for further lead optimization campaigns, where modifications to the phenyl and methyl groups could be explored to enhance potency and selectivity for a specific biological target.

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• Konno, S., et al. (1989). [Synthesis of thieno[2,3-d]pyrimidine Derivatives and Their Antifungal Activities]. Yakugaku Zasshi, 109(7), 464-473. [Link]

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• Tummatorn, J., et al. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[10][11]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Molecules, 27(1), 285. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a bioisostere of purine, a fundamental component of DNA and RNA.[1] This structural similarity has propelled the exploration of thieno[2,3-d]pyrimidine derivatives for a wide array of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.[2] This guide focuses on a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (CAS No: 306934-76-9), providing a comprehensive overview of its physicochemical properties, a detailed synthesis protocol, and methodologies for its characterization. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the scientific and technical aspects of this promising molecule.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is paramount in the early stages of drug discovery and development, as these characteristics significantly influence its pharmacokinetic and pharmacodynamic behavior.

Core Physicochemical Data

The fundamental physicochemical properties of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol are summarized in the table below. This data provides a foundational understanding of the compound's physical state, stability, and molecular characteristics.

Property	Value	Source
CAS Number	306934-76-9	[3]
Molecular Formula	C13H10N2OS	[3]
Molecular Weight	242.296 g/mol	[3]
Melting Point	247-249 °C	[3]
Boiling Point	484.8 °C at 760 mmHg	[3]
Density	1.37 g/cm³	[3]

Synthesis and Characterization

The synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol can be approached through a multi-step process, beginning with the well-established Gewald reaction to construct the core thiophene ring, followed by cyclization to form the pyrimidinone ring.

Synthetic Workflow

The overall synthetic strategy is depicted in the following workflow diagram:

Caption: Synthetic workflow for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of Ethyl 2-amino-4-methyl-5-phenylthiophene-3-carboxylate (Gewald Reaction)

The Gewald reaction is a one-pot, multi-component reaction that provides a versatile and efficient route to polysubstituted 2-aminothiophenes.[1][2][4][5][6]

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine phenylacetone (1 equivalent), ethyl cyanoacetate (1 equivalent), and elemental sulfur (1.1 equivalents) in absolute ethanol.

• Catalyst Addition: Add a catalytic amount of a suitable base, such as morpholine or triethylamine (0.5 equivalents), to the reaction mixture. The base is crucial for promoting the initial Knoevenagel condensation between the ketone and the active methylene compound.

• Reaction Execution: Heat the mixture to reflux and maintain this temperature for 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The product will often precipitate out of the solution. Collect the solid by vacuum filtration and wash it with cold ethanol to remove any unreacted starting materials and soluble impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure ethyl 2-amino-4-methyl-5-phenylthiophene-3-carboxylate.

Step 2: Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

The formation of the pyrimidinone ring is achieved through the cyclization of the 2-aminothiophene intermediate with a one-carbon synthon, such as formamide.[7]

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve the ethyl 2-amino-4-methyl-5-phenylthiophene-3-carboxylate (1 equivalent) in an excess of formamide.

• Cyclization: Heat the reaction mixture to reflux (approximately 180-200 °C) and maintain this temperature for 4-6 hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature, which will typically induce the precipitation of the product. Pour the mixture into cold water to facilitate further precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol. The crude 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol can be purified by recrystallization from a high-boiling point solvent like dimethylformamide (DMF) or acetic acid.

Characterization

The identity and purity of the synthesized 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol should be confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl protons (a singlet), the phenyl protons (multiplets in the aromatic region), and a signal for the pyrimidine proton. The NH proton of the pyrimidinol tautomer or the NH proton of the pyrimidinone tautomer will also be present, likely as a broad singlet.[8][9]

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the methyl carbon, the carbons of the phenyl ring, and the carbons of the thieno[2,3-d]pyrimidine core.

• Infrared (IR) Spectroscopy: The IR spectrum will provide information about the functional groups present. Key absorptions are expected for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (for the pyrimidinone tautomer, typically around 1650-1700 cm⁻¹), and C=C and C=N stretching in the aromatic region (1500-1600 cm⁻¹).[8][9]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight of 242.30 g/mol .

Experimental Determination of Physicochemical Properties

The following protocols outline standard laboratory procedures for determining key physicochemical properties that are critical for drug development.

Experimental Workflow for Property Determination

Caption: Experimental workflow for determining key physicochemical properties.

Protocol 1: Solubility Determination

This protocol provides a qualitative assessment of solubility in various solvents, which is indicative of the compound's polarity and potential for formulation.[10][11][12][13]

• Preparation: Prepare a set of small, labeled test tubes, each containing approximately 1-2 mg of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

• Solvent Addition: To each test tube, add 1 mL of a different solvent. A recommended panel of solvents includes:

  • Water (polar, protic)

  • Ethanol (polar, protic)

  • Acetone (polar, aprotic)

  • Dichloromethane (nonpolar)

  • Hexane (nonpolar)

  • 5% Aqueous HCl (acidic)

  • 5% Aqueous NaOH (basic)

• Observation: Vigorously shake each test tube for 30 seconds and then allow it to stand for 1-2 minutes. Observe whether the solid has completely dissolved.

• Heating: If the compound is insoluble at room temperature, gently heat the test tube in a water bath to assess for temperature-dependent solubility.

• Classification: Based on the observations, classify the compound's solubility in each solvent (e.g., soluble, sparingly soluble, insoluble). The solubility in acidic and basic solutions will provide insights into the presence of basic and acidic functional groups, respectively.

Protocol 2: pKa Determination via Potentiometric Titration

The pKa, or acid dissociation constant, is a critical parameter that influences a drug's absorption and distribution. Potentiometric titration is a reliable method for its determination.[14]

• Sample Preparation: Prepare a solution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol of a known concentration (e.g., 1 mM) in a suitable solvent system, such as a mixture of water and a co-solvent like methanol or DMSO to ensure solubility.

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature. Immerse a calibrated pH electrode and a magnetic stir bar into the solution.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) or a strong base (e.g., 0.1 M NaOH), depending on the expected nature of the ionizable group. Add the titrant in small, precise increments.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point on the titration curve. For more accurate results, the first derivative of the titration curve can be plotted to precisely locate the equivalence point.

Protocol 3: LogP Determination via Shake-Flask Method

The partition coefficient (logP) is a measure of a compound's lipophilicity and is a key predictor of its membrane permeability and oral absorption. The shake-flask method is the traditional and most reliable technique for its measurement.[3][15][16][17][18]

• Phase Preparation: Prepare a biphasic system of n-octanol and water (or a suitable buffer, typically phosphate-buffered saline at pH 7.4). Pre-saturate each phase with the other by shaking them together for at least 24 hours and then allowing them to separate.

• Sample Preparation: Prepare a stock solution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in the n-octanol phase at a concentration that can be accurately measured by a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Partitioning: In a separatory funnel, combine a known volume of the n-octanol stock solution with a known volume of the aqueous phase.

• Equilibration: Shake the funnel vigorously for a set period (e.g., 1 hour) to ensure that the compound has reached equilibrium between the two phases.

• Phase Separation: Allow the two phases to separate completely.

• Quantification: Carefully separate the two phases and determine the concentration of the compound in each phase using a validated analytical method.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

Biological Significance and Potential Applications

While specific biological activity data for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is not extensively reported in the public domain, the thieno[2,3-d]pyrimidine scaffold is well-documented for its diverse pharmacological activities. Derivatives of this core structure have shown promise as:

• Anticancer Agents: Many thieno[2,3-d]pyrimidine derivatives have been investigated as inhibitors of various protein kinases, which are key targets in cancer therapy.[5][19]

• Anti-inflammatory Agents: The structural similarity to purines suggests potential interactions with enzymes and receptors involved in inflammatory pathways.[20]

• Antimicrobial Agents: The heterocyclic nature of the thieno[2,3-d]pyrimidine ring system has been exploited in the development of novel antibacterial and antifungal compounds.[20]

The presence of the methyl and phenyl substituents on the thiophene ring of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol will modulate its lipophilicity and steric profile, which in turn will influence its interaction with biological targets. Further screening and biological evaluation of this specific compound are warranted to explore its therapeutic potential.

Conclusion

5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is a molecule of significant interest within the broader class of thieno[2,3-d]pyrimidine derivatives. This guide has provided a detailed overview of its fundamental physicochemical properties, a robust and reproducible synthesis strategy, and standardized protocols for its characterization and the determination of key drug-like properties. The information presented herein serves as a valuable resource for researchers and scientists working to unlock the full therapeutic potential of this and related compounds in the ongoing quest for novel and effective medicines.

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5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol CAS number 306934-76-9.

An In-Depth Technical Guide to 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (CAS 306934-76-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its ability to interact with a wide array of biological targets. This guide focuses on a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (CAS 306934-76-9), providing a comprehensive technical overview for researchers. While specific experimental data on this particular molecule is limited in public literature, this document synthesizes information on the broader class of thieno[2,3-d]pyrimidines to infer its chemical properties, propose a robust synthetic strategy, and discuss its potential as a kinase inhibitor based on extensive structure-activity relationship (SAR) data from related compounds. This guide serves as a foundational resource for initiating research and development efforts centered on this promising molecule.

Introduction: The Thieno[2,3-d]pyrimidine Core

Thieno[2,3-d]pyrimidines are fused heterocyclic systems that are bioisosteres of purines, the fundamental components of nucleic acids. This structural similarity allows them to function as effective "hinge-binding" motifs, interacting with the ATP-binding sites of numerous protein kinases.[1][2] The dysregulation of protein kinases is a hallmark of many diseases, most notably cancer, making them a critical class of drug targets.[3]

Derivatives of the thieno[2,3-d]pyrimidine scaffold have been extensively investigated and developed as potent inhibitors of various kinases, including:

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) , crucial for tumor angiogenesis.[4]

• Epidermal Growth Factor Receptor (EGFR) , including mutant forms resistant to other therapies.[5]

• Tie-2, B-Raf, and other receptor tyrosine kinases involved in cell signaling and proliferation.[1]

The subject of this guide, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, incorporates the key features of this pharmacologically significant class, making it a molecule of high interest for further investigation.

Physicochemical and Safety Profile

The fundamental properties of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol are summarized below. This data is essential for handling, formulation, and analytical method development.

Property	Value	Source
CAS Number	306934-76-9	[6][7]
Molecular Formula	C₁₃H₁₀N₂OS	[6][7]
Molecular Weight	242.30 g/mol	[6][7]
IUPAC Name	5-methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	[7]
SMILES	CC1=C(SC2=C1C(O)=NC=N2)C1=CC=CC=C1	[7]
Purity (Typical)	≥95-99% (as supplied by commercial vendors)	[8][9]

Safety and Handling: According to available Safety Data Sheets (SDS), this compound is classified as an irritant.[6] To the best of current knowledge, its full toxicological properties have not been thoroughly investigated.[6] Standard laboratory precautions should be strictly followed.

• Hazard Statements: May be harmful if ingested or inhaled. Causes irritation to the skin, eyes, and upper respiratory tract.[6]

• Precautionary Measures: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[6]

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[6]

• Decomposition: Emits toxic fumes of carbon, nitrogen, and sulfur oxides under fire conditions.[6]

Proposed Synthetic Pathway

Step 1: Gewald Reaction for 2-Amino-4-methyl-5-phenylthiophene-3-carbonitrile Synthesis

The Gewald reaction is a powerful one-pot synthesis for 2-aminothiophenes.[10] It involves the condensation of a ketone, an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst.

• Reactants:

  • Phenylacetone (1-phenylpropan-2-one)

  • Malononitrile

  • Elemental Sulfur (S₈)

• Catalyst: A base such as morpholine or triethylamine.

• Solvent: A polar solvent like ethanol or methanol.

• Rationale: This reaction assembles the substituted thiophene ring, incorporating the required methyl and phenyl groups at the correct positions (which will become C5 and C6 of the final product) and providing the crucial 2-amino and 3-cyano functionalities required for the subsequent cyclization.

Step 2: Cyclization to form the Thieno[2,3-d]pyrimidin-4-ol Ring

The resulting 2-aminothiophene derivative is the key intermediate. The pyrimidinone ring can be formed by reacting this intermediate with a suitable one-carbon (C1) source, such as formic acid or a derivative.

• Reactant: 2-Amino-4-methyl-5-phenylthiophene-3-carbonitrile (from Step 1).

• Reagent: Formic acid is a common and effective reagent for this transformation. Heating the aminonitrile in formic acid typically leads to hydrolysis of the nitrile to a carboxamide, followed by cyclization and dehydration to yield the 4-ol (or its 3H-one tautomer).

• Rationale: This acid-catalyzed cyclization is a standard method for constructing the pyrimidine ring onto an ortho-amino-nitrile or ortho-amino-ester heterocyclic core.[2]

The overall proposed workflow is visualized below.

Hypothesized binding mode in a kinase active site.

Predicted Targets: Based on published SAR, the 6-phenyl substituent is a common feature in inhibitors of several important oncology targets:

• VEGFR-2/KDR: Many potent thieno[2,3-d]pyrimidine-based VEGFR-2 inhibitors feature an aryl group at the 6-position. [4]* EGFR: Similarly, EGFR inhibitors in this class often possess a 6-aryl moiety to occupy the hydrophobic pocket adjacent to the hinge. [5]* Microtubule Targeting: Some thieno[2,3-d]pyrimidine derivatives have also been identified as microtubule targeting agents that bind to the colchicine site, leading to potent antiproliferative effects. [11] Therefore, it is highly probable that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol will exhibit inhibitory activity against one or more protein kinases and possess antiproliferative properties against cancer cell lines. Experimental validation is required to confirm this hypothesis.

Experimental Protocols for Characterization & Screening

To advance the study of this compound, the following experimental workflows are recommended.

Protocol 1: Synthesis and Structural Verification

• Synthesis: Execute the proposed two-step synthesis outlined in Section 3.

• Purification: Purify the final product using column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) followed by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to obtain material of >98% purity.

• Purity Analysis: Confirm purity using High-Performance Liquid Chromatography (HPLC) with UV detection.

• Structural Confirmation:

  • Mass Spectrometry (MS): Obtain a high-resolution mass spectrum (HRMS) to confirm the exact mass and molecular formula (C₁₃H₁₀N₂OS).

  • Nuclear Magnetic Resonance (NMR):

    • ¹H NMR: Expect signals corresponding to the methyl protons, the aromatic protons of the phenyl ring, and the pyrimidine proton.

    • ¹³C NMR: Expect distinct signals for the methyl carbon, the aromatic carbons, and the carbons of the heterocyclic core.

  • Infrared (IR) Spectroscopy: Look for characteristic peaks for N-H/O-H stretching, C=O stretching (from the keto tautomer), and aromatic C-H stretching.

Protocol 2: Preliminary In Vitro Biological Screening

• Kinase Panel Screening: Submit the compound for screening against a broad panel of recombinant human kinases (e.g., a 96-kinase panel) at a fixed concentration (e.g., 1 or 10 µM) to identify primary targets.

• Antiproliferative Assay:

  • Cell Lines: Select a panel of human cancer cell lines relevant to potential kinase targets (e.g., HCT-116 colorectal, HepG2 hepatocellular, MCF-7 breast cancer). [4] * Methodology: Use a standard cell viability assay, such as the MTT or SRB assay, to determine the half-maximal inhibitory concentration (IC₅₀) after 72 hours of continuous exposure to the compound.

• Follow-up Assays: If significant activity is found, proceed with:

  • Dose-Response Curves: Generate detailed IC₅₀ values for the most promising kinase targets and cell lines.

  • Mechanism of Action Studies: Conduct cell-based assays (e.g., Western blotting for downstream signaling proteins) to confirm target engagement in a cellular context.

Conclusion

5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is a strategically designed molecule that belongs to a class of compounds with profound importance in medicinal chemistry. While specific data on this compound is sparse, its structure strongly suggests potential as a kinase inhibitor and an anticancer agent. This guide provides a robust framework for its synthesis, characterization, and initial biological evaluation. The proposed pathways and protocols, grounded in established literature for the thieno[2,3-d]pyrimidine scaffold, offer a clear starting point for researchers aiming to unlock the therapeutic potential of this promising molecule.

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• Song, Y.-H., & Yin, X. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. ResearchGate. Available from: [Link]

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The Thieno[2,3-d]pyrimidine Scaffold: A Privileged Motif in Modern Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Emergence of a Versatile Heterocycle

The thieno[2,3-d]pyrimidine core, a fused heterocyclic system, has garnered significant attention in medicinal chemistry due to its structural similarity to purine bases like adenine, making it a bioisostere capable of interacting with a wide array of biological targets.[1][2][3] This unique scaffold has proven to be a fertile ground for the development of novel therapeutic agents, demonstrating a broad spectrum of biological activities.[1][3] This guide provides an in-depth exploration of the diverse biological activities of thieno[2,3-d]pyrimidine derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. We will delve into the intricate structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies employed to evaluate these potent molecules.

Anticancer Activity: A Multi-pronged Attack on Malignancy

Thieno[2,3-d]pyrimidine derivatives have emerged as a prominent class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines through various mechanisms of action.[4][5][6][7]

Kinase Inhibition: Targeting the Engines of Cancer Proliferation

A primary mechanism through which thieno[2,3-d]pyrimidines exert their anticancer effects is through the inhibition of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[8][9] The thieno[2,3-d]pyrimidine scaffold serves as an excellent ATP-competitive inhibitor, fitting into the ATP-binding pocket of various kinases and preventing their phosphotransferase activity.[8]

EGFR is a key target in cancer therapy, and several thieno[2,3-d]pyrimidine derivatives have been developed as potent EGFR inhibitors.[10][11][12][13] These compounds have shown efficacy against both wild-type and mutant forms of EGFR, including the clinically relevant T790M resistance mutant.[10][11] The FDA-approved third-generation EGFR inhibitor, olmutinib, features the thieno[2,3-d]pyrimidine core, highlighting the clinical significance of this scaffold.[11][14]

Structure-Activity Relationship (SAR) for EGFR Inhibition:

Key structural features contribute to the potent EGFR inhibitory activity of thieno[2,3-d]pyrimidine derivatives:

• Substitutions at the 4-position: An anilino group at this position is often crucial for high potency.[10]

• Substitutions on the 2-phenyl ring: Small, electron-donating groups, such as a methoxy group at the 4-position of the 2-phenyl ring, generally enhance activity.[10]

Table 1: Inhibitory Concentrations (IC50) of Representative Thieno[2,3-d]pyrimidine Derivatives against EGFR [10]

Compound	R Group (Substitution on 2-phenyl ring)	R' Group (Substitution on 4-anilino ring)	EGFR (wild-type) IC50 (nM)	EGFR (T790M mutant) IC50 (nM)
1	4-OCH3	3-Cl, 4-F	5.2	15.8
2	H	3-Cl, 4-F	12.5	45.2
3	4-OCH3	H	89.7	>1000

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis, with VEGFR-2 playing a central role. Thieno[2,3-d]pyrimidine derivatives have been successfully designed as potent VEGFR-2 inhibitors.[15][16] For instance, compound 17f from one study demonstrated high activity against VEGFR-2 with an IC50 value of 0.23 µM, equivalent to the reference drug sorafenib.[15]

The PI3K signaling pathway is frequently activated in cancer, promoting cell survival and proliferation. A series of 2-aryl-4-morpholinothieno[2,3-d]pyrimidine derivatives have shown inhibitory activity against PI3K isoforms.[10]

Structure-Activity Relationship (SAR) for PI3K Inhibition:

• Substitution on the 2-phenyl ring: A hydroxyl group at the 3-position is a key determinant of activity. The addition of a methoxy group at the 5-position further enhances inhibitory potency.[10]

Table 2: Inhibitory Activity of 2-Aryl-4-morpholinothieno[2,3-d]pyrimidines against PI3K Isoforms (at 10 µM) [10]

Compound	R Group (Substitution on 2-phenyl ring)	Inhibition of PI3Kβ (%)	Inhibition of PI3Kγ (%)
IIIa	3-OH	62	70
VIb	3-OH, 5-OCH3	72	84
IIIb	4-OH	<40	<40

Topoisomerase II Inhibition

Topoisomerases are essential enzymes that regulate DNA topology.[17] Their inhibition can lead to DNA damage and apoptosis in cancer cells. Certain hexahydrobenzo[10][18]thieno[2,3-d]pyrimidine derivatives have been identified as topoisomerase II inhibitors.[17] Compound 8 from a recent study displayed potent topoisomerase II inhibitory activity with an IC50 of 41.67 µM, outperforming the reference drug etoposide.[17] This compound also induced cell cycle arrest at the G2/M phase and significantly increased apoptosis in colon cancer cells.[17]

Experimental Protocol: Cell Viability (MTT) Assay

The anti-proliferative effects of thieno[2,3-d]pyrimidine derivatives on cancer cell lines are commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10]

• Cell Culture: Seed cancer cells in 96-well plates and allow them to adhere overnight.

• Compound Incubation: Treat the cells with various concentrations of the thieno[2,3-d]pyrimidine derivatives and incubate for 48 to 72 hours.

• MTT Reagent Addition: Add the MTT reagent to each well. Metabolically active cells will reduce the yellow MTT to a purple formazan product.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO.

• Absorbance Reading: Measure the absorbance of the colored solution with a spectrophotometer. The absorbance correlates with the number of viable cells.

• IC50 Calculation: Calculate the IC50 value, which is the concentration at which 50% of cell growth is inhibited.[10]

Visualizing the Mechanism: Kinase Inhibition Workflow

Caption: A generalized workflow for the evaluation of thieno[2,3-d]pyrimidine derivatives as kinase inhibitors.

Antimicrobial Activity: Combating Pathogenic Microbes

Thieno[2,3-d]pyrimidine derivatives have also demonstrated promising activity against a range of microbial pathogens, including bacteria and fungi.[2][19][20][21]

Antibacterial Activity

Several thieno[2,3-d]pyrimidinedione derivatives have been synthesized and evaluated for their antibacterial properties.[19] Notably, some of these compounds have shown potent and selective activity against Gram-positive bacteria, including multi-drug resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[19] These compounds generally exhibit low toxicity against mammalian cells, making them attractive candidates for further development.[19][22]

Antifungal Activity

A series of 4-alkylamino- and 4-arylaminothieno[2,3-d]pyrimidines have been synthesized and evaluated for their antifungal activity against Piricularia oryzae, the causative agent of rice blast disease.[20]

Antiparasitic Activity

Thieno[2,3-d]pyrimidine derivatives have also been investigated for their potential as antiparasitic agents. A library of these compounds was developed as inhibitors of falcipain-2, a cysteine protease of Plasmodium falciparum, the parasite responsible for malaria.[2] Inhibition of this enzyme is a key strategy for blocking the parasite's development.[2]

Visualizing the Drug Discovery Process: From Synthesis to Activity

Caption: A simplified workflow for the synthesis and antimicrobial screening of thieno[2,3-d]pyrimidine derivatives.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is implicated in a variety of diseases, and there is a continuous need for new and safer anti-inflammatory agents. Thieno[2,3-d]pyrimidine derivatives have shown potential in this therapeutic area, often with a reduced risk of the gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).[14][23][24]

A series of 3-substituted-2-thioxo-thieno[2,3-d]pyrimidine derivatives have been synthesized and shown to significantly reduce carrageenan-induced paw edema in rats, a common model for acute inflammation.[23] The anti-inflammatory mechanism of these compounds is, at least in part, attributed to their ability to decrease the concentration of prostaglandin E2 (PGE2) in the blood.[23] Compound 4c from one such study exhibited potent in vivo anti-inflammatory activity, comparable to the standard drug diclofenac.[23]

Conclusion and Future Perspectives

The thieno[2,3-d]pyrimidine scaffold has firmly established itself as a "privileged" structure in medicinal chemistry. Its versatility allows for the development of compounds with a wide range of biological activities, including potent anticancer, antimicrobial, and anti-inflammatory properties. The ongoing exploration of the structure-activity relationships of these derivatives continues to yield compounds with improved potency and selectivity. Future research will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these promising molecules to translate their preclinical efficacy into clinically successful therapeutics. The continued investigation of novel substitutions and fused-ring systems based on the thieno[2,3-d]pyrimidine core holds great promise for the discovery of next-generation drugs to combat a multitude of human diseases.

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• 21. Synthesis and Antimicrobial Activity of Some New Thieno[2,3-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Potential Therapeutic Targets of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Preamble: The Thieno[2,3-d]pyrimidine Scaffold as a Modern Privileged Structure

In the landscape of contemporary medicinal chemistry, certain molecular frameworks consistently appear at the core of successful therapeutic agents. The thieno[2,3-d]pyrimidine scaffold has unequivocally earned its place among these "privileged structures."[1] Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, particularly ATP-binding sites within enzymes. This has led to the development of numerous derivatives with potent biological activities, most notably in oncology.[2][3] While the specific compound 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is not extensively characterized in public literature, the wealth of data on its structural class provides a robust foundation for predicting its therapeutic potential. This guide synthesizes the current understanding of the thieno[2,3-d]pyrimidine family to identify and validate the most promising therapeutic targets for this specific molecule. Our narrative is built on the causal logic of drug discovery, explaining not just what to test, but why each step is a rational and necessary part of the development pipeline.

Part 1: The Kinase Superfamily - A Primary Target Landscape

The predominant mechanism of action for the thieno[2,3-d]pyrimidine class is competitive inhibition of protein kinases.[1] These compounds orient themselves within the ATP-binding pocket of the kinase domain, preventing the phosphorylation of downstream substrates and thereby disrupting aberrant signaling cascades that drive diseases like cancer.[3]

VEGFR-2: Disrupting the Vascular Lifeline of Tumors

Expertise & Experience: Angiogenesis, the formation of new blood vessels, is a critical hallmark of cancer, supplying tumors with the oxygen and nutrients required for growth and metastasis.[4] Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is the principal mediator of this process.[5] Its inhibition is a clinically validated anti-cancer strategy. Numerous thieno[2,3-d]pyrimidine derivatives have been developed as potent VEGFR-2 inhibitors, demonstrating the scaffold's suitability for targeting this kinase.[4][6] The phenyl group at the 6-position of our lead compound may confer favorable interactions within the hydrophobic regions of the VEGFR-2 ATP-binding site, making this a high-priority target for investigation.

Authoritative Grounding: The binding of VEGF-A ligand to VEGFR-2 triggers receptor dimerization and autophosphorylation, initiating downstream pathways like PI3K-AKT and PLCγ-PKC-MAPK that drive endothelial cell proliferation and migration.[4] Thieno[2,3-d]pyrimidines act as ATP mimetics, blocking this initial phosphorylation event.[1]

Mandatory Visualization: VEGFR-2 Signaling and Point of Inhibition

Caption: VEGFR-2 signaling cascade and the inhibitory action of an ATP-competitive agent.

Trustworthiness - A Self-Validating Protocol for VEGFR-2 Inhibition:

This protocol describes a luminescence-based in vitro kinase assay to determine the IC50 value of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol against recombinant human VEGFR-2. The principle relies on quantifying the amount of ATP consumed during the phosphorylation reaction; lower luminescence indicates higher kinase activity and vice-versa.[7]

Experimental Protocol: VEGFR-2 Kinase Activity Assay (Luminescence-Based)

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Create a serial dilution series (e.g., 11 points, 1:3 dilution) of the test compound in 1x Kinase Assay Buffer. The final DMSO concentration should not exceed 1%.

  • Prepare 1x Kinase Assay Buffer by diluting a 5x stock. If required, add DTT to a final concentration of 1 mM.[7]

  • Thaw recombinant human VEGFR-2 enzyme on ice. Dilute to the working concentration (e.g., 1 ng/µL) in 1x Kinase Assay Buffer. Keep on ice and use immediately.[7]

• Assay Procedure:

  • Prepare a master mixture containing 5x Kinase Assay Buffer, 500 µM ATP, and 50x PTK substrate (Poly(Glu:Tyr, 4:1)) in sterile water.[7]

  • Add 25 µL of the master mixture to each well of a white, solid-bottom 96-well plate.

  • Add 5 µL of the diluted test compound solutions to the appropriate wells.

  • For the "Positive Control" (100% activity), add 5 µL of 1x Kinase Assay Buffer with the same DMSO concentration as the test wells.

  • For the "Blank" (no enzyme), add 5 µL of 1x Kinase Assay Buffer.

  • Initiate the reaction by adding 20 µL of the diluted VEGFR-2 enzyme to the "Test" and "Positive Control" wells. Add 20 µL of 1x Kinase Assay Buffer to the "Blank" wells.

  • Mix gently and incubate the plate at 30°C for 45 minutes.[7]

• Detection:

  • Equilibrate the plate and the Kinase-Glo® Max detection reagent to room temperature.

  • After the incubation, add 50 µL of Kinase-Glo® Max reagent to each well.[7]

  • Cover the plate with foil and incubate at room temperature for 15 minutes to stabilize the luminescent signal.

  • Measure luminescence using a microplate reader.

• Data Analysis:

  • Subtract the "Blank" reading from all other measurements.

  • Calculate the percent inhibition for each compound concentration relative to the "Positive Control."

  • Plot percent inhibition versus log[compound concentration] and fit the data to a four-parameter logistic equation to determine the IC50 value.

EGFR, PI3K, FLT3, and aPKC: Expanding the Kinase Target Profile

The thieno[2,3-d]pyrimidine scaffold's versatility extends to other critical oncogenic kinases.[2][8][9][10]

• Epidermal Growth Factor Receptor (EGFR): A key driver in lung, colorectal, and head and neck cancers. Certain thieno[2,3-d]pyrimidine derivatives have shown potent EGFR inhibitory activity, rivaling commercial drugs.[8][9]

• Phosphoinositide 3-kinase (PI3K): Central to cell survival and proliferation pathways, PI3K is frequently mutated in cancer. The scaffold has been successfully exploited to generate PI3K inhibitors.[8]

• FMS-like Tyrosine Kinase 3 (FLT3): Mutations in FLT3 are common in Acute Myeloid Leukemia (AML), making it a crucial therapeutic target. Thieno[2,3-d]pyrimidines have been specifically designed to inhibit FLT3.[9]

• Atypical Protein Kinase C (aPKC): These isoforms (ι and ζ) are implicated in regulating vascular permeability in diseases like diabetic retinopathy and in TNF-α induced signaling. A thieno[2,3-d]pyrimidine lead compound was identified as an ATP-competitive inhibitor of aPKC isoforms.[10]

Data Presentation: Comparative IC50 Values of Thieno[2,3-d]pyrimidine Derivatives

Compound Class	Target Kinase	Reported IC50 Range (µM)	Reference(s)
Thieno[2,3-d]pyrimidines	VEGFR-2	0.23 - 5.0	[4]
Thieno[2,3-d]pyrimidines	EGFR	3.83 - 11.94 (as cytotoxic IC50)	[8]
Thieno[2,3-d]pyrimidines	FLT3	Potent inhibition reported	[9]
Thieno[2,3-d]pyrimidines	aPKCζ	0.03 - 10.0	[10]
Thieno[2,3-d]pyrimidines	B-Raf	Selective inhibition reported	[3]

Note: Data is compiled from various derivatives within the thieno[2,3-d]pyrimidine class and serves as a guide for potential potency.

Part 2: Beyond Kinases - Exploring Novel Mechanisms of Action

While kinase inhibition is a dominant theme, the thieno[2,3-d]pyrimidine scaffold is not a one-trick pony. Its structural features allow for interactions with other important classes of therapeutic targets.

Microtubule Dynamics: A Classic Anticancer Target

Expertise & Experience: Microtubules are dynamic cytoskeletal polymers essential for mitotic spindle formation during cell division.[11] Agents that disrupt microtubule polymerization or depolymerization are among the most successful anticancer drugs (e.g., taxanes, vinca alkaloids). A series of 5,6,7,8-tetrahydrobenzo[12][13]thieno[2,3-d]pyrimidines were identified as potent microtubule depolymerizing agents, acting at the colchicine binding site.[11] This provides a compelling, mechanistically distinct avenue for investigation.

Mandatory Visualization: Experimental Workflow for Target Validation

Caption: A logical workflow for validating potential therapeutic targets of a lead compound.

Trustworthiness - A Self-Validating Protocol for Microtubule Disruption:

This protocol outlines a fluorescence-based in vitro assay to measure the effect of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol on tubulin polymerization.[14] The incorporation of a fluorescent reporter into growing microtubules results in a quantifiable signal increase. Inhibitors will reduce the rate and extent of this signal.

Experimental Protocol: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

• Preparation:

  • Use a tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.).

  • Reconstitute lyophilized, high-purity tubulin (>99%) on ice with General Tubulin Buffer to a final concentration of 2 mg/mL.[14]

  • Supplement the reaction mix with 1 mM GTP, 15% glycerol, and a fluorescent reporter as per the manufacturer's instructions.[14] Keep on ice.

  • Prepare 10x stocks of the test compound in General Tubulin Buffer. Also prepare 10x stocks of a known inhibitor (e.g., Nocodazole) and an enhancer (e.g., Paclitaxel) as controls.[14]

• Assay Execution:

  • Pre-warm a black, clear-bottom 96-well plate to 37°C in a fluorescence plate reader.

  • Add 5 µL of the 10x test compound, controls, or vehicle to the appropriate wells.

  • Initiate the reaction by adding 45 µL of the ice-cold tubulin reaction mix to each well for a final volume of 50 µL.

  • Immediately place the plate in the 37°C reader.

• Data Acquisition and Analysis:

  • Measure fluorescence intensity (e.g., Ex: 360 nm, Em: 450 nm) every minute for 60-90 minutes.

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Key parameters to analyze include the lag time (nucleation phase), the maximum polymerization rate (Vmax of the growth phase), and the maximum fluorescence signal (steady-state plateau).[14]

  • Calculate the percent inhibition of polymerization at the plateau phase for various compound concentrations to determine an EC50 value.

One-Carbon Metabolism and D-dopachrome Tautomerase (MIF-2)

• Inhibiting Folate Pathways: Some 6-substituted thieno[2,3-d]pyrimidines act as antifolates, inhibiting key enzymes in one-carbon metabolism like GARFTase and AICARFTase, which are crucial for purine nucleotide biosynthesis.[14] This is a validated anticancer strategy, and these enzymes represent potential non-kinase targets.

• D-dopachrome tautomerase (MIF-2): This cytokine is involved in inflammation and tumorigenesis. A thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione derivative was identified as an inhibitor of its tautomerase activity, leading to suppressed cancer cell proliferation.[15] This presents an intriguing opportunity in immuno-oncology and inflammatory diseases.

Part 3: Validating Target Engagement in a Cellular Context

Expertise & Experience: A compound's activity in a biochemical assay is a critical first step, but it doesn't guarantee it will work in a living cell. The compound must be cell-permeable and engage its intended target in the complex cellular milieu. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method to confirm direct binding of a drug to its target protein in intact cells or tissues.[16][17]

Authoritative Grounding: CETSA is based on the principle of ligand-induced thermal stabilization.[18] When a protein binds to a ligand (our drug), it becomes more resistant to heat-induced unfolding and aggregation. By heating cells treated with the drug across a temperature gradient and then quantifying the amount of soluble target protein remaining, we can observe a "thermal shift," which is direct evidence of target engagement.[18][19]

Trustworthiness - A Self-Validating Protocol for Target Engagement:

Experimental Protocol: Cellular Thermal Shift Assay (CETSA) with Western Blot Detection

• Cell Treatment:

  • Culture a relevant cancer cell line (e.g., HUVEC for VEGFR-2, A549 for EGFR) to ~80% confluency.

  • Treat cells with the test compound at a high concentration (e.g., 20x IC50 from the biochemical assay) or vehicle (DMSO) for 1-2 hours.

• Thermal Challenge:

  • Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Aliquot the cell suspension into multiple PCR tubes.

  • Heat the individual aliquots to a range of different temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at 4°C.[16]

• Lysis and Protein Quantification:

  • Lyse the cells by subjecting them to three freeze-thaw cycles (e.g., liquid nitrogen followed by a 25°C water bath).

  • Separate the soluble fraction (containing stabilized, non-aggregated protein) from the precipitated fraction by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).[16]

  • Carefully collect the supernatant.

  • Quantify the amount of the specific target protein in the soluble fraction using Western Blotting with a target-specific primary antibody.

• Data Analysis:

  • Quantify the band intensities from the Western Blot.

  • For each treatment group (vehicle vs. compound), plot the normalized band intensity against the temperature.

  • A rightward shift in the melting curve for the compound-treated group compared to the vehicle group indicates target stabilization and confirms engagement.[18]

Part 4: From Target Engagement to Cellular Phenotype

Confirming target engagement is necessary but not sufficient. We must link this molecular event to a desired cellular outcome, such as cytotoxicity.

Trustworthiness - A Self-Validating Protocol for Cytotoxicity:

The MTT assay is a classic colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.[9][12] Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals, a conversion that is quantifiable by spectrophotometry.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[12]

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the wells. Include vehicle-only controls.

  • Incubate the plate for a standard duration (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Reaction and Solubilization:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[9][12]

  • Carefully aspirate the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Data Analysis:

  • Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the log[compound concentration] and use non-linear regression to determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Forward-Looking Strategy

The thieno[2,3-d]pyrimidine scaffold represents a highly validated starting point for the development of targeted therapeutics. For 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol , the most probable targets lie within the kinome, particularly receptors like VEGFR-2 and EGFR , due to the scaffold's established ATP-mimetic properties. However, mechanistically distinct possibilities, such as microtubule disruption , should not be overlooked and offer exciting alternative development paths.

The logical and efficient path forward involves a tiered screening approach. Initial in vitro assays against a panel of high-priority kinases and a tubulin polymerization assay will quickly identify the primary mechanism of action. Positive hits must then be validated for on-target engagement in a cellular context using CETSA, and this engagement must be correlated with a functional cellular outcome, such as growth inhibition. This rigorous, self-validating workflow will provide the robust data package necessary to advance this promising compound toward preclinical development.

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• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[12][13]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. (2022). PMC - NIH.

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The Thienopyrimidine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The thienopyrimidine scaffold, a fused bicyclic heterocycle, has emerged as a cornerstone in medicinal chemistry, demonstrating remarkable versatility across a spectrum of therapeutic areas. Its structural resemblance to endogenous purines allows for nuanced interactions with a variety of biological targets, rendering it a privileged core in the design of novel therapeutics.[1][2] This guide provides a comprehensive technical overview of the thienopyrimidine scaffold, delving into its synthesis, structure-activity relationships (SAR), and its successful application in the development of targeted therapies. We will explore the causal biochemistry that underpins the efficacy of thienopyrimidine-based drugs, providing field-proven insights for professionals engaged in drug discovery and development.

The Thienopyrimidine Core: Structural Significance and Isomeric Forms

The thienopyrimidine nucleus consists of a pyrimidine ring fused to a thiophene ring. This fusion can occur in three distinct isomeric forms: thieno[2,3-d]pyrimidine, thieno[3,2-d]pyrimidine, and thieno[3,4-d]pyrimidine.[1] The structural analogy to purine bases, such as adenine and guanine, is a key contributor to the broad biological activity of thienopyrimidine derivatives.[1][2] This bioisosteric relationship allows these compounds to interact with a wide array of enzymes and receptors that recognize purine-containing substrates, including kinases and G-protein coupled receptors.

Synthesis of the Thienopyrimidine Scaffold: A Step-by-Step Approach

The construction of the thienopyrimidine core is a critical aspect of developing novel drug candidates. The most prevalent and versatile synthetic strategies typically involve a two-stage process: the initial formation of a substituted 2-aminothiophene precursor, followed by the cyclization to form the fused pyrimidine ring.

Stage 1: Synthesis of the 2-Aminothiophene Precursor via the Gewald Reaction

The Gewald three-component reaction is a robust and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes.[3] This one-pot reaction involves the condensation of a ketone or aldehyde, an active methylene nitrile (such as ethyl cyanoacetate or malononitrile), and elemental sulfur in the presence of a basic catalyst.[3][4]

Experimental Protocol: Gewald Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol provides a detailed procedure for the synthesis of a common 2-aminothiophene intermediate.

• Reagents and Materials:

  • Cyclohexanone

  • Ethyl cyanoacetate

  • Elemental Sulfur

  • Morpholine (or another suitable base like diethylamine)

  • Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Stirring apparatus

  • Ice bath

  • Filtration apparatus

• Procedure:

  • To a stirred mixture of cyclohexanone (0.1 mol) and ethyl cyanoacetate (0.1 mol) in ethanol (150 mL), add elemental sulfur (0.1 mol).

  • Slowly add morpholine (5 mL) to the reaction mixture over a period of 30 minutes at 35-40°C with continuous stirring.[5]

  • Heat the reaction mixture to 55-65°C and maintain for 2 hours.[6]

  • Cool the reaction mixture in an ice bath or overnight in a refrigerator to facilitate precipitation.[5][6]

  • Collect the precipitated solid by filtration, wash with cold ethanol, and dry.

  • Recrystallize the crude product from ethanol to yield pure ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.[5]

Causality Behind Experimental Choices:

• The use of a basic catalyst, such as morpholine, is crucial for promoting the initial Knoevenagel condensation between the ketone and the active methylene nitrile.[4]

• The subsequent heating of the reaction mixture facilitates the addition of sulfur and the intramolecular cyclization to form the thiophene ring.

• Cooling the reaction mixture is essential to maximize the precipitation of the product, thereby increasing the isolated yield.

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The Thienopyrimidine Core: A Technical Guide to a Privileged Scaffold in Drug Discovery

Abstract

The thienopyrimidine scaffold, a fused bicyclic heterocycle, represents a cornerstone in modern medicinal chemistry. Its structural resemblance to endogenous purines has rendered it a "privileged scaffold," capable of interacting with a vast array of biological targets with high affinity. This technical guide provides an in-depth exploration of the discovery, history, and evolution of thienopyrimidine compounds. We will traverse the timeline from their initial synthesis to their current status as key components in clinically evaluated therapeutic agents. This document details the progression of synthetic methodologies, elucidates their diverse mechanisms of action across different therapeutic areas—with a particular focus on oncology—and provides validated experimental protocols for their synthesis and biological evaluation. A comprehensive case study on the pan-PI3K inhibitor, Pictilisib (GDC-0941), illustrates the journey of a thienopyrimidine derivative from discovery to clinical investigation. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the vast potential of this remarkable heterocyclic system.

The Dawn of Thienopyrimidines: A Century of Development

The history of thienopyrimidines begins over a century ago with the foundational work of German chemist Wilhelm Steinkopf. In 1914, Steinkopf reported the first synthesis of a thienopyrimidine, laying the chemical groundwork for this entire class of compounds. For several decades following this initial discovery, the thienopyrimidine scaffold remained a subject of academic curiosity more than intense therapeutic investigation.

The turning point came as chemists and pharmacologists recognized that the fusion of a thiophene ring with a pyrimidine ring created a bioisostere of purines, the fundamental building blocks of DNA and RNA like adenine and guanine.[1][2] This structural mimicry suggested that thienopyrimidines could act as antimetabolites or competitive inhibitors for enzymes that process purines, opening the door to a multitude of therapeutic applications.[3] This realization catalyzed a surge in research, transforming the thienopyrimidine core into one of the most fruitful scaffolds in drug discovery, leading to compounds with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and most notably, anticancer properties.[3][4]

Structurally, the fusion of the five-membered thiophene ring and six-membered pyrimidine ring can occur in three distinct isomeric forms, each presenting a unique vectoral arrangement of nitrogen and sulfur atoms for molecular interactions:

• Thieno[2,3-d]pyrimidine

• Thieno[3,2-d]pyrimidine

• Thieno[3,4-d]pyrimidine

This structural diversity has been a key factor in the successful development of a multitude of clinically investigated drugs, including Relugolix, Pictilisib (GDC-0941), and Olmutinib.[5]

Evolution of Synthetic Strategies: Building the Core

The synthesis of the thienopyrimidine library is dominated by two primary retrosynthetic strategies:

• Strategy A: Annulation (formation) of the pyrimidine ring onto a pre-functionalized thiophene scaffold.

• Strategy B: Construction of the thiophene ring onto a pre-existing pyrimidine core.

Of these, Strategy A is the most widely employed due to the ready availability of versatile 2-aminothiophene precursors, which are often synthesized via the highly efficient Gewald three-component reaction.[6][7]

The Gewald Reaction: A Cornerstone for Precursor Synthesis

The Gewald reaction, first reported in 1966, is a one-pot multicomponent condensation of a ketone or aldehyde, an activated nitrile (e.g., ethyl cyanoacetate or malononitrile), and elemental sulfur in the presence of a basic catalyst (typically a secondary amine like morpholine or diethylamine).[8] This reaction provides direct access to polysubstituted 2-aminothiophenes, which are the ideal starting materials for building the thienopyrimidine system.

The general workflow for this synthetic approach is visualized below.

General Synthetic Workflow for Thienopyrimidines.

Pyrimidine Ring Formation

Once the 2-aminothiophene precursor is obtained, the pyrimidine ring is typically formed through cyclocondensation. A common and straightforward method involves heating the 2-aminothiophene-3-carbonitrile or 2-aminothiophene-3-carboxylate with formamide, which serves as both the reactant (providing the missing carbon atom for the pyrimidine ring) and the solvent.[5] This reaction proceeds under reflux to yield the corresponding thieno[2,3-d]pyrimidin-4-one.[9]

Further functionalization, particularly at the 4-position, is crucial for tuning the biological activity. The hydroxyl group of the thieno[2,3-d]pyrimidin-4-one can be converted to a chlorine atom using a chlorinating agent like phosphoryl chloride (POCl₃).[10] This 4-chloro intermediate is an excellent electrophile for nucleophilic aromatic substitution with a wide variety of amines, allowing for the introduction of diverse side chains essential for optimizing target binding and pharmacokinetic properties.[10]

Therapeutic Applications: A Scaffold of Immense Potential

Thienopyrimidines have demonstrated a remarkable breadth of pharmacological activities. Their ability to act as ATP-competitive inhibitors has made them particularly valuable in oncology, where they target dysregulated protein kinases.

Oncology: Targeting Kinase Signaling

Kinases are pivotal regulators of cell signaling pathways that control cell growth, proliferation, and survival. Mutations or overexpression of kinases can lead to uncontrolled cell division, a hallmark of cancer. Thienopyrimidines have been successfully developed as inhibitors of several key oncogenic kinases.

• Epidermal Growth Factor Receptor (EGFR) Inhibition: EGFR is a receptor tyrosine kinase that, upon activation, triggers downstream pathways like the PI3K/Akt and RAS/MAPK cascades, promoting cell proliferation and survival.[11] Overactivation of EGFR is common in various cancers, including non-small cell lung cancer and breast cancer. Thienopyrimidine derivatives have been designed to bind to the ATP-binding pocket of EGFR, preventing its activation and blocking downstream signaling.[4]

• Phosphoinositide 3-Kinase (PI3K) Inhibition: The PI3K/Akt/mTOR pathway is a critical signaling cascade that is frequently hyperactivated in cancer, often due to mutations in the PIK3CA gene or loss of the tumor suppressor PTEN.[12] This pathway promotes cell growth, survival, and resistance to therapy. Thienopyrimidine-based molecules, such as Pictilisib (GDC-0941), have been developed as potent inhibitors of PI3K, effectively shutting down this pro-tumorigenic signaling network.[13]

The diagram below illustrates the central role of the EGFR and PI3K/Akt signaling pathways in cell proliferation and survival, and indicates the points of intervention for thienopyrimidine-based inhibitors.

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In Silico Target Prediction for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol: A Multi-Pronged Computational Approach

An In-Depth Technical Guide

Executive Summary

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently associated with potent biological activity, particularly in oncology.[1][2][3] This guide provides an in-depth, technical walkthrough for the in silico prediction of protein targets for a specific analog, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. Moving beyond a simple list of protocols, this document elucidates the scientific rationale behind a multi-pronged computational strategy, integrating ligand-based and structure-based methodologies to generate high-confidence target hypotheses. We detail a self-validating workflow designed for researchers and drug development professionals, combining chemical similarity searches, pharmacophore modeling, and reverse docking. Each step is grounded in established computational chemistry principles, with comprehensive protocols and direct citations to authoritative sources. The objective is to provide a robust framework for rapidly identifying and prioritizing potential targets, thereby accelerating the early stages of drug discovery and elucidating the compound's mechanism of action.

The Scientific Premise: Why Thienopyrimidines?

The thieno[2,3-d]pyrimidine core is a bioisostere of purine, allowing it to interact with a wide array of ATP-binding sites in the cell.[2][4] This structural feature is the primary reason for its prevalence in the development of kinase inhibitors.[1][5] Numerous thienopyrimidine derivatives have been identified as potent inhibitors of key signaling proteins, including receptor tyrosine kinases (RTKs) like VEGFR-2, and intracellular kinases such as PI3K.[5][6][7] This established history provides a strong causal basis for hypothesizing that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is also likely to target protein kinases involved in cell signaling and proliferation pathways. Our in silico strategy is therefore designed to explore this hypothesis broadly and identify the specific kinases or other targets with the highest probability of interaction.

The Strategic Framework: A Convergent, Multi-Pronged Workflow

Effective target prediction cannot rely on a single computational method. Each approach has inherent strengths and weaknesses. Therefore, we employ a convergent strategy where multiple independent lines of computational evidence are used to build confidence in a predicted target. This workflow is designed as a self-validating system: a hypothesis gains significant strength when it is independently supported by both ligand-based (what do similar molecules do?) and structure-based (how does the molecule fit into protein structures?) techniques.[8][9][10]

The overall logic of our predictive workflow is illustrated below.

Caption: Hypothetical signaling pathway showing predicted targets.

Based on our integrated data, a primary hypothesis emerges: 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is a multi-kinase inhibitor that primarily targets the PI3K/AKT/mTOR signaling pathway through direct inhibition of PI3Kα and also impacts angiogenesis via inhibition of VEGFR2 (KDR).

Bridging the Gap: From In Silico to In Vitro Validation

Computational predictions, no matter how robust, must be experimentally validated. [11][12][13]The prioritized target list generated by this workflow provides a direct and rational basis for designing these crucial experiments.

• Biochemical Assays: The most direct validation is to test the compound's inhibitory activity against the purified recombinant proteins of the top predicted targets (e.g., PI3Kα and KDR kinase assays).

• Cell-Based Assays: Use cell lines where the predicted target is a known driver of proliferation. For example, test the compound's anti-proliferative effect on a cancer cell line with a known PIK3CA mutation. [6]* Target Engagement Assays: Techniques like cellular thermal shift assay (CETSA) can confirm that the compound physically binds to the predicted target within a cellular context.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico prediction of targets for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. By integrating ligand-based and structure-based methods, we create a system of cross-validation that moves beyond individual predictions to generate high-confidence, testable hypotheses. This multi-pronged approach, grounded in the established pharmacology of the thienopyrimidine scaffold, provides a powerful, cost-effective, and rapid strategy to elucidate a compound's mechanism of action, identify potential therapeutic applications, and guide the next steps in the drug discovery pipeline.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Abstract

This document provides a comprehensive guide for the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, a heterocyclic compound belonging to a class of molecules with significant interest in medicinal chemistry. Thieno[2,3-d]pyrimidines are recognized as bioisosteres of purines and quinazolines, and their derivatives have demonstrated a wide range of pharmacological activities, including potential as anticancer agents and kinase inhibitors.[1][2][3][4][5][6] This protocol outlines a reliable two-step synthetic route, beginning with the well-established Gewald multicomponent reaction to construct the core thiophene ring, followed by an acid-catalyzed cyclization to form the fused pyrimidine system. The causality behind experimental choices, detailed step-by-step procedures, and characterization data are provided to ensure reproducibility for researchers in organic synthesis and drug development.

Introduction: The Significance of the Thieno[2,3-d]pyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a privileged scaffold in drug discovery, valued for its structural similarity to endogenous purine nucleobases, which allows it to interact with a variety of biological targets.[1][6] This structural feature has been exploited to develop potent inhibitors of enzymes crucial for cell proliferation and survival, such as various protein kinases.[3][4] Derivatives of this scaffold have been extensively investigated for their therapeutic potential, showing promise as anti-inflammatory, antimicrobial, and particularly as anticancer agents that can inhibit the growth of various tumor cell lines.[1][2][5][7]

The synthesis of these complex molecules requires robust and efficient chemical methodologies. The strategy detailed herein employs the Gewald reaction, a powerful one-pot synthesis for creating highly substituted 2-aminothiophenes from simple precursors.[8][9][10][11] This is followed by a straightforward annulation to build the pyrimidine ring, yielding the target compound, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Overall Synthetic Strategy

The synthesis is achieved in two principal stages, starting from commercially available reagents.

• Stage 1: Gewald Aminothiophene Synthesis. Formation of the key intermediate, 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile, via a multicomponent reaction of benzyl methyl ketone, malononitrile, and elemental sulfur, catalyzed by a base.

• Stage 2: Pyrimidine Ring Annulation. Acid-catalyzed intramolecular cyclization of the 2-aminothiophene-3-carbonitrile intermediate using formic acid to yield the final thieno[2,3-d]pyrimidin-4-ol product.

Caption: Overall workflow for the two-stage synthesis.

Stage 1: Synthesis of 2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile

Mechanistic Rationale

The Gewald reaction is a cornerstone of thiophene synthesis due to its efficiency and atom economy.[12][13] The reaction proceeds through a cascade of events initiated by a base-catalyzed Knoevenagel condensation between the ketone (benzyl methyl ketone) and the active methylene compound (malononitrile) to form a stable unsaturated intermediate.[8][9][14] The base then facilitates the nucleophilic attack of the resulting carbanion on elemental sulfur (S₈).[8][14] The subsequent intramolecular cyclization of the sulfurated intermediate, followed by tautomerization and aromatization, yields the final 2-aminothiophene product.[9] The choice of a secondary amine like morpholine as a catalyst is common and effective for this transformation.

Caption: Simplified mechanism of the Gewald reaction.

Materials and Reagents

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.	CAS No.
Benzyl methyl ketone	134.18	6.71 g (6.3 mL)	50.0	1.0	103-79-7
Malononitrile	66.06	3.30 g	50.0	1.0	109-77-3
Elemental Sulfur	32.07	1.68 g	52.5	1.05	7704-34-9
Morpholine	87.12	4.36 g (4.4 mL)	50.0	1.0	110-91-8
Ethanol (95%)	46.07	50 mL	-	-	64-17-5

Experimental Protocol

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethanol (50 mL), benzyl methyl ketone (6.71 g), malononitrile (3.30 g), and elemental sulfur (1.68 g).

• Stir the resulting suspension at room temperature.

• Slowly add morpholine (4.36 g) dropwise to the mixture over 10-15 minutes. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to 50°C and maintain for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexane:ethyl acetate mobile phase).

• Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Pour the mixture into 200 mL of ice-cold water with vigorous stirring.

• Collect the resulting yellow precipitate by vacuum filtration and wash the solid thoroughly with cold water (2 x 50 mL) and then with a small amount of cold ethanol.

• Dry the solid product under vacuum to yield 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile.

• Expected Yield: 70-85%.

• Appearance: Pale yellow to off-white solid.[15]

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure before proceeding.

Stage 2: Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Mechanistic Rationale

The formation of the pyrimidine ring from the 2-aminothiophene-3-carbonitrile intermediate is a classic example of a cyclocondensation reaction. In the presence of hot formic acid, the nitrogen of the nitrile group is protonated, rendering the carbon atom highly electrophilic. The adjacent amino group then acts as an intramolecular nucleophile, attacking the activated nitrile carbon. This cyclization event forms a new six-membered ring. Subsequent tautomerization of the resulting imine intermediate leads to the thermodynamically stable 4-ol (which exists in equilibrium with its 4-oxo tautomer) of the thieno[2,3-d]pyrimidine system.

Materials and Reagents

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.	CAS No.
2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile	228.30	4.57 g	20.0	1.0	4877-53-8
Formic Acid (98%)	46.03	40 mL	-	-	64-18-6

Experimental Protocol

• Place the dried 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile (4.57 g) into a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add formic acid (40 mL) to the flask.

• Heat the mixture to reflux (approximately 100-110°C) and maintain for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature. A precipitate should form.

• Slowly and carefully pour the reaction mixture into 250 mL of ice-cold water.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid extensively with water to remove any residual formic acid, until the filtrate is neutral.

• Recrystallize the crude product from a suitable solvent, such as ethanol or a mixture of dimethylformamide (DMF) and water, to obtain pure 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

• Dry the final product under vacuum.

• Expected Yield: 75-90%.

• Appearance: White to off-white crystalline solid.

• Characterization: The final structure should be confirmed using ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy. The IR spectrum should show the appearance of a C=O stretch (from the keto tautomer) and the disappearance of the nitrile (C≡N) peak.

Safety and Handling

• Malononitrile: Toxic if swallowed or in contact with skin. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Formic Acid: Corrosive and causes severe skin burns and eye damage. Handle with extreme care using appropriate PPE in a fume hood.

• Solvents: Ethanol is flammable. Ensure all heating is performed using a heating mantle and that no open flames are present.

• The Gewald reaction should be performed in a well-ventilated area as it can produce hydrogen sulfide as a byproduct.

Conclusion

This application note details a robust and high-yielding two-step protocol for the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. The methodology leverages the efficiency of the Gewald multicomponent reaction for the construction of the key thiophene intermediate, followed by a reliable acid-catalyzed cyclization. The procedures described are well-established and provide a clear pathway for obtaining this valuable heterocyclic scaffold for applications in medicinal chemistry and drug discovery research.

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Application Notes and Protocols for Kinase Activity Assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction: The Scientific Context

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized as a bioisostere of purines and quinazolines, which allows it to interact with a wide range of biological targets.[1] Derivatives of this core have been extensively investigated for their therapeutic potential, demonstrating activities as anticancer, anti-inflammatory, and antimicrobial agents.[2] A significant body of research has focused on their role as kinase inhibitors, with various analogues showing potent inhibition of key signaling kinases such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), LIM Domain Kinase 1 (LIMK1), and Janus Kinase 2 (JAK2).[3][4][5]

This document provides a detailed guide for researchers on how to evaluate the kinase inhibitory activity of a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol . While direct experimental data on the specific kinase targets for this exact molecule are emerging, computational predictions and data from closely related analogues suggest that kinases, and specifically JAK2, are highly probable targets.[6] Therefore, this guide will present a comprehensive framework for an initial kinase inhibition assay, using JAK2 as a primary example, and will also outline a strategy for broader kinase selectivity profiling.

The protocols herein are designed to be robust and self-validating, grounding experimental design in established, commercially available assay platforms to ensure reproducibility and reliability for drug discovery professionals.

PART 1: Compound Handling and Preparation

The physical and chemical properties of a test compound are critical determinants of success in any biochemical assay. Proper solubilization and handling are paramount to generating accurate and reproducible data.

Physicochemical Properties Summary

Property	Value	Source
Molecular Formula	C₁₃H₁₀N₂OS	[2]
Molecular Weight	242.30 g/mol	[2]
Appearance	Solid (powder)	Assumed
Solubility	Predicted to be soluble in DMSO	[2]

Protocol for Stock Solution Preparation

Causality: Dimethyl sulfoxide (DMSO) is the solvent of choice for most small molecule libraries due to its high solubilizing power for a wide range of organic compounds. However, the final concentration of DMSO in the assay must be carefully controlled, as high concentrations can inhibit enzyme activity and interfere with assay components. A final assay concentration of ≤1% DMSO is a widely accepted standard.

Materials:

• 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (high purity, >98%)

• Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Calibrated precision pipettes

Procedure:

• Initial Solubilization: Prepare a high-concentration stock solution, typically 10 mM, in 100% DMSO.

  • Calculation Example (for 1 mg of compound): Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (L) = 0.001 g / (0.01 mol/L * 242.30 g/mol ) = 0.0004128 L = 412.8 µL

  • Weigh the compound accurately and add the calculated volume of DMSO.

• Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use a sonicating water bath for short intervals to aid dissolution. Visually inspect the solution to ensure no solid particulates remain.

• Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound precipitation and degradation. Store at -20°C or -80°C, protected from light.

Protocol for Serial Dilution (Dose-Response Plate Preparation)

Causality: To determine the half-maximal inhibitory concentration (IC₅₀), a dose-response curve must be generated. It is critical to perform initial dilutions in 100% DMSO before the final dilution into the aqueous assay buffer. This prevents the compound from precipitating when it encounters the aqueous environment, a common source of experimental artifacts.

Procedure:

• Create a serial dilution series of the compound in 100% DMSO in a 96-well or 384-well polypropylene plate.

• For a typical 10-point, 3-fold dilution series starting from a 100 µM working concentration:

  • Thaw a 10 mM stock aliquot.

  • Prepare an intermediate dilution (e.g., 1 mM) in DMSO.

  • In the first well of the dilution plate, add the appropriate volume to achieve the highest desired concentration (e.g., 100 µM).

  • Perform a 1:3 serial dilution across the plate using fresh 100% DMSO for each step.

• This "source plate" will be used to introduce a small volume of the compound into the final kinase assay, ensuring the final DMSO concentration remains low.

PART 2: Kinase Inhibition Assay Protocol (Luminescence-Based)

Rationale for Technology Choice: The ADP-Glo™ Kinase Assay (Promega) is a highly sensitive, luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[1][7] Its universal nature allows it to be used for virtually any kinase, making it an ideal platform for initial screening when the specific target is hypothesized but not confirmed.[1] The assay's high sensitivity is particularly advantageous when working with kinases that have low ATP turnover.

Principle of the ADP-Glo™ Assay

The assay is a two-step process that provides a luminescent signal directly proportional to the amount of ADP generated, and thus, to kinase activity.

Caption: Workflow of the ADP-Glo™ Kinase Assay.

Experimental Protocol: Determining IC₅₀ for JAK2

Materials:

• Recombinant human JAK2 enzyme (e.g., from SignalChem or Promega)

• JAK2 substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• ATP (Ultra-Pure)

• ADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101 or similar)

• Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM beta-glycerophosphate, 2 mM DTT, 0.1 mM Na₃VO₄, 10 mM MgCl₂)[8]

• 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol DMSO dilution plate

• Staurosporine (as a positive control inhibitor)

• White, opaque 384-well assay plates (low volume)

• Plate-reading luminometer

Procedure (for 384-well plate format):

• Assay Setup:

  • Prepare the kinase reaction master mix in kinase assay buffer. For each reaction, you will need the kinase and substrate at their final desired concentrations. The optimal enzyme and substrate concentrations should be determined empirically in a preliminary titration experiment to ensure the reaction is in the linear range (typically <20% ATP consumption).

  • Controls:

    • 100% Activity Control (Negative Control): Wells containing enzyme, substrate, ATP, and DMSO (vehicle) only.

    • 0% Activity Control (Positive Control): Wells containing enzyme, substrate, ATP, and a known potent inhibitor (e.g., Staurosporine) at a concentration that fully inhibits the kinase.

    • No Enzyme Control: Wells containing substrate, ATP, and buffer, but no enzyme, to measure background signal.

• Kinase Reaction:

  • Add 2.5 µL of kinase reaction buffer to all wells.

  • Add 0.5 µL of the serially diluted 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (or control inhibitor/DMSO) from the source plate to the appropriate wells.

  • Add 2.0 µL of the JAK2 enzyme solution.

  • Incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding 5 µL of the ATP/Substrate mix. The final ATP concentration should ideally be at or near the Kₘ for the specific kinase.

  • Incubate for 60 minutes at 30°C.

• ADP Detection:

  • Equilibrate the plate to room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[9]

  • Incubate for 40 minutes at room temperature.[9]

  • Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP to ATP and generates a luminescent signal.[9]

  • Incubate for 30-60 minutes at room temperature, protected from light.[9]

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation

• Normalization: The raw luminescence data (Relative Light Units, RLU) is normalized to the assay controls.

  • Percent Inhibition = 100 * (1 - [(RLU_Test_Compound - RLU_No_Enzyme) / (RLU_100%_Activity - RLU_No_Enzyme)])

• IC₅₀ Curve Fitting: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC₅₀ value.

Caption: Overall workflow for IC₅₀ determination.

PART 3: Strategy for Kinase Selectivity Profiling

Trustworthiness: A key aspect of characterizing a novel kinase inhibitor is to determine its selectivity. A compound that inhibits multiple kinases may have off-target effects in a cellular or in vivo context. Therefore, after identifying initial activity against a primary target like JAK2, it is crucial to screen the compound against a panel of other kinases.

Recommended Approach:

• Primary Screening: Perform a single-point concentration screen (e.g., at 1 µM and 10 µM) of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol against a broad panel of kinases. Commercial services (e.g., Reaction Biology's HotSpot™ or Promega's profiling services) offer panels covering hundreds of human kinases.

• Panel Selection: Based on the thieno[2,3-d]pyrimidine literature, the panel should, at a minimum, include:

  • Tyrosine Kinases: EGFR, VEGFR-2, other members of the JAK family (JAK1, JAK3, TYK2).

  • Serine/Threonine Kinases: LIMK1, ROCKs.[10]

• Hit Confirmation: For any kinases that show significant inhibition (>50% at 1 µM) in the primary screen, perform a full 10-point dose-response curve to determine the IC₅₀ value, using the protocol described in Part 2.

This systematic approach provides a comprehensive understanding of the compound's potency and selectivity, which is essential for its progression as a potential therapeutic agent or research tool.

References

• MDPI. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. Available at: [Link]

• MDPI. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Available at: [Link]

• PubMed. (2022). Thieno[2,3-d]pyrimidine-Core Compounds Show Activity against Clinically Relevant Gram-Positive Bacteria. Available at: [Link]

• MDPI. (2022). In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. Available at: [Link]

• PubMed. (2024). Design, synthesis and evaluation of novel thieno[2,3d]pyrimidine derivatives as potent and specific RIPK2 inhibitors. Available at: [Link]

• BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit. Available at: [Link]

• PubMed. (2011). Identification of 5,6-substituted 4-aminothieno[2,3-d]pyrimidines as LIMK1 inhibitors. Available at: [Link]

• PubMed Central. (2012). Thieno[2,3-d]pyrimidinedione derivatives as antibacterial agents. Available at: [Link]

• PubMed Central. (2010). Development of a high-throughput screening method for LIM kinase 1 using a luciferase-based assay of ATP consumption. Available at: [Link]

• Future Journal of Pharmaceutical Sciences. (2015). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Available at: [Link]

• Trepo. (2023). ASSAY DEVELOPMENT AND INHIBITOR SCREENING FOR JANUS KINASE 2. Available at: [Link]

• MDPI. (2020). Structural Aspects of LIMK Regulation and Pharmacology. Available at: [Link]

• BPS Bioscience. EGFR Kinase Assay Kit. Available at: [Link]

• PubMed. (2020). Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors. Available at: [Link]

• ACS Omega. (2022). Consensus Virtual Screening and Ex Vivo Evaluation of Novel JAK2/STAT1,3 Inhibitors. Available at: [Link]

• G-Biosciences. Staurosporine. Available at: [Link]

• Nature. Methods EGFR Biochemical Assays The protocol used for the continuous-read kinase assays to measure inherent potency of compounds. Available at: [Link]

• PubMed. (2019). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Available at: [Link]

• BPS Bioscience. VEGFR2(KDR) Kinase Assay Kit. Available at: [Link]

• MDPI. (2021). Structural Aspects of LIMK Regulation and Pharmacology. Available at: [Link]

• BPS Bioscience. JAK1 (JH2 Pseudokinase Domain) Inhibitor Screening Assay Kit. Available at: [Link]

• Elabscience. Human VEGFR-2/KDR(Vascular Endothelial Growth Factor Receptor 2) ELISA Kit. Available at: [Link]

• PubMed Central. (2021). Discovery of 6-substituted thieno[2,3-d]pyrimidine analogs as dual inhibitors of glycinamide ribonucleotide formyltransferase and 5-aminoimidazole-4-carboxamide ribonucleotide formyltransferase in de novo purine nucleotide biosynthesis in folate receptor expressing human tumors. Available at: [Link]

• PubMed Central. (2023). Multitargeted 6-Substituted Thieno[2,3-d]pyrimidines as Folate Receptor-Selective Anticancer Agents that Inhibit Cytosolic and Mitochondrial One-Carbon Metabolism. Available at: [Link]

• Nature. Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology. Available at: [Link]

• QIAGEN. Sample & Assay Technologies ipsogen® JAK2 MutaQuant® Kit Handbook. Available at: [Link]

• ACS Publications. (2022). Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. Available at: [Link]

• ResearchGate. Screening and laboratory monitoring for patients on JAK inhibitors. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Identification of 5,6-substituted 4-aminothieno[2,3-d]pyrimidines as LIMK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity [mdpi.com]
• 7. trepo.tuni.fi [trepo.tuni.fi]
• 8. Kinase Buffer (10X) | Cell Signaling Technology [cellsignal.com]
• 9. promega.com [promega.com]
• 10. Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in Cancer Cell Lines

Introduction: The Thieno[2,3-d]pyrimidine Scaffold as a Privileged Structure in Oncology Research

The thieno[2,3-d]pyrimidine nucleus is recognized as a "privileged scaffold" in medicinal chemistry, a core structure that is capable of binding to multiple biological targets with high affinity. This versatility has led to the development of numerous derivatives with significant therapeutic potential, particularly in the realm of oncology.[1][2] Compounds based on this heterocyclic system have demonstrated a wide array of anticancer activities, acting as potent inhibitors of key players in cancer progression such as protein kinases, topoisomerases, and microtubules.[1][3][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, in cancer cell lines. While direct experimental data for this particular compound is emerging, its structural similarity to well-characterized anticancer agents provides a strong rationale for its investigation as a potential therapeutic candidate. This guide will therefore focus on a logical, stepwise approach to elucidating its mechanism of action, beginning with the hypothesis that it functions as a kinase inhibitor, a common mechanism for this compound class.[1][5]

Hypothesized Mechanism of Action: Kinase Inhibition

A substantial body of evidence points towards thieno[2,3-d]pyrimidine derivatives acting as competitive inhibitors at the ATP-binding site of various protein kinases.[1][5] These kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), are often dysregulated in cancer, leading to uncontrolled cell proliferation, survival, and angiogenesis.[6][7][8] By blocking the action of these kinases, thieno[2,3-d]pyrimidine-based compounds can effectively halt these oncogenic processes, leading to cell cycle arrest and apoptosis.[9][10][11]

We hypothesize that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol exerts its anticancer effects by inhibiting a key tyrosine kinase, thereby disrupting downstream signaling pathways essential for cancer cell survival and proliferation. The following experimental workflow is designed to systematically test this hypothesis.

Figure 1: A stepwise experimental workflow for the in vitro characterization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Phase 1: Assessment of Cytotoxic Activity

The initial step in evaluating any potential anticancer compound is to determine its ability to inhibit the growth of cancer cells. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that reduces cell viability by 50%.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases in living cells.

Materials:

• 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

• Selected cancer cell lines (e.g., MCF-7 [breast], A549 [lung], PC-3 [prostate])

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well flat-bottom sterile microplates

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells in the logarithmic growth phase.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Include wells for control (cells with vehicle, e.g., DMSO) and blank (medium only).

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the various concentrations of the compound.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple formazan precipitate is visible.

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Adenocarcinoma	5.2
A549	Lung Carcinoma	8.7
PC-3	Prostate Adenocarcinoma	12.1
HCT116	Colorectal Carcinoma	6.5

Table 1: Hypothetical IC50 values for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in various cancer cell lines. These values are for illustrative purposes and need to be experimentally determined.

Phase 2: Elucidation of the Mechanism of Cell Death

Once the cytotoxic potential of the compound is established, the next critical step is to understand how it induces cell death. The two primary modes of cell death are apoptosis (programmed cell death) and necrosis. Many effective anticancer agents selectively induce apoptosis in cancer cells.

Protocol 2: Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Materials:

• Cancer cells treated with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol at its IC50 concentration.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).

• Phosphate-Buffered Saline (PBS).

• Flow cytometer.

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with the IC50 concentration of the compound for 24 or 48 hours. Include an untreated control.

  • Harvest both adherent and floating cells by trypsinization and centrifugation.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour of staining.

  • Four populations of cells can be distinguished:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Many anticancer drugs exert their effects by arresting the cell cycle at specific phases, preventing cell division and leading to apoptosis. Cell cycle analysis using PI staining and flow cytometry allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[6]

Materials:

• Cancer cells treated with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

• 70% ethanol (ice-cold).

• PBS.

• Propidium Iodide (PI) staining solution (containing PI and RNase A).

• Flow cytometer.

Procedure:

• Cell Treatment and Fixation:

  • Treat cells with the compound as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

  • Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing gently.

  • Incubate the cells at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the cells by flow cytometry. The DNA content, as measured by PI fluorescence, will allow for the discrimination of cells in different phases of the cell cycle.

Phase 3: Identification of Molecular Targets

Based on the established activity of the thieno[2,3-d]pyrimidine scaffold, a logical next step is to investigate the effect of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol on key signaling proteins. Western blotting is a powerful technique to detect and quantify specific proteins in a cell lysate.

Figure 2: A hypothetical signaling pathway targeted by 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. Inhibition of the receptor tyrosine kinase blocks the downstream PI3K/Akt/mTOR pathway.

Protocol 4: Western Blot Analysis of Key Signaling Proteins

This protocol outlines the steps to analyze the expression and phosphorylation status of proteins in a signaling pathway, such as the PI3K/Akt/mTOR pathway, which is commonly downstream of receptor tyrosine kinases like EGFR and VEGFR. A decrease in the phosphorylated forms of these proteins following treatment with the compound would support the hypothesis of kinase inhibition.

Materials:

• Cancer cells treated with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels.

• PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, anti-GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Protein Extraction and Quantification:

  • Treat cells with the compound for the desired time.

  • Lyse the cells in RIPA buffer.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • Use a loading control like GAPDH or β-actin to ensure equal protein loading.

Conclusion and Future Directions

The experimental framework outlined in these application notes provides a robust starting point for the comprehensive evaluation of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a potential anticancer agent. The data generated from these studies will not only elucidate its cytotoxic potential and mechanism of action but will also pave the way for further preclinical development. Positive results from these in vitro assays would warrant progression to more complex studies, including in vivo efficacy studies in animal models of cancer. The versatility of the thieno[2,3-d]pyrimidine scaffold suggests that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol holds significant promise as a valuable tool for cancer research and a potential lead compound for novel cancer therapeutics.

References

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• Ghareb, N., et al. (2021). Discovery of potent thieno[2,3-d]pyrimidine VEGFR-2 inhibitors: Design, synthesis and enzyme inhibitory evaluation supported by molecular dynamics simulations. Bioorganic Chemistry, 113, 105019. [Link]

• Hassan, A. A., et al. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 223-240. [Link]

• Li, J., et al. (2021). Discovery of new thieno[2,3-d]pyrimidine and thiazolo[5,4-d]pyrimidine derivatives as orally active phosphoinositide 3-kinase inhibitors. European Journal of Medicinal Chemistry, 209, 112891. [Link]

• El-Naggar, A. M., et al. (2024). New Thieno[2,3-d]pyrimidines as Anticancer VEGFR-2 Inhibitors with Apoptosis Induction: Design, Synthesis, and Biological and In Silico Studies. Anti-Cancer Agents in Medicinal Chemistry. [Link]

• BenchChem. (2025). The Rise of Thieno[2,3-d]pyrimidines: A Technical Guide to their Mechanism of Action as Kinase Inhibitors.

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• El-Sayed, N. N. E., et al. (2023). Discovery of new VEGFR-2 inhibitors and apoptosis inducer-based thieno[2,3-d]pyrimidine. Future Medicinal Chemistry, 15(22), 2065-2086. [Link]

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• Abdel-Maksoud, M. S., et al. (2023). Discovery of New thieno[2,3-d]pyrimidines as EGFR Tyrosine Kinase Inhibitors for Cancer Treatment. Future Medicinal Chemistry, 15(13), 1167-1184. [Link]

• El-Damasy, A. K., et al. (2022). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules, 27(19), 6543. [Link]

• El-Sayed, N. N. E., et al. (2023). Discovery of new VEGFR-2 inhibitors and apoptosis inducer-based thieno[2,3-d]pyrimidine. Future Medicinal Chemistry, 15(22), 2065-2086. [Link]

• Eissa, I. H., et al. (2023). In vitro and in silico evaluation of new thieno[2,3-d]pyrimidines as anti-cancer agents and apoptosis inducers targeting VEGFR-2. Computational Biology and Chemistry, 106, 107928. [Link]

• Fares, M., et al. (2018). Synthesis of Novel Thieno[2,3-d]pyrimidine Derivatives and Evaluation of Their Cytotoxicity and EGFR Inhibitory Activity. Anti-Cancer Agents in Medicinal Chemistry, 18(10), 1458-1468. [Link]

• El-Naggar, A. M., et al. (2024). New Thieno[2,3-d]pyrimidines as Anticancer VEGFR-2 Inhibitors with Apoptosis Induction: Design, Synthesis, and Biological and In Silico Studies. Anti-Cancer Agents in Medicinal Chemistry. [Link]

• Shyyka, O., et al. (2018). Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H)-ones and Thieno[3,2-d]pyrimidin-4(3H)-one Derivatives. Scientia Pharmaceutica, 86(3), 28. [Link]

• Hassan, R. A., et al. (2025). Thieno[2,3-d]pyrimidine derivatives as topoisomerase II inhibitors: design, synthesis, anticancer evaluation, and in silico studies. Bioorganic Chemistry, 164, 108839. [Link]

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5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a potential LIMK1 inhibitor.

Application Note & Protocols

Evaluating 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a Potent and Selective LIMK1 Inhibitor for Anti-Metastatic Drug Discovery

Abstract

LIM domain kinase 1 (LIMK1) is a serine/threonine kinase that has emerged as a critical regulator of actin cytoskeleton dynamics.[1][2] By phosphorylating and inactivating the actin-depolymerizing factor cofilin, LIMK1 stabilizes F-actin filaments, a process fundamental to cell motility, invasion, and morphological changes.[3] Overexpression and hyperactivity of LIMK1 are strongly correlated with the metastatic potential of various cancers, including breast, prostate, and gastric cancer, making it a compelling therapeutic target for developing anti-metastatic agents.[2][4][5] The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities, including kinase inhibition.[6][7] This application note presents 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a novel, potent candidate for LIMK1 inhibition. We provide a comprehensive guide for its characterization, including a plausible synthetic route and detailed, validated protocols for in vitro and cell-based assays to rigorously assess its therapeutic potential. The methodologies herein are designed to confirm direct enzyme inhibition, elucidate the intracellular mechanism of action, and evaluate the functional consequences on cancer cell viability and metastatic behavior.

Scientific Background: The Rationale for Targeting LIMK1

The LIM kinase family consists of two highly homologous proteins, LIMK1 and LIMK2, which act as a crucial convergence point for signaling pathways that control the actin cytoskeleton.[1] These pathways are often initiated by Rho family GTPases, such as RhoA, Rac, and Cdc42, which activate upstream kinases like Rho-associated kinase (ROCK) and p21-activated kinase (PAK).[2][3] These kinases, in turn, phosphorylate LIMK1 on a key threonine residue (Thr508) in its activation loop, leading to its activation.[3]

Activated LIMK1 then phosphorylates cofilin at Serine-3.[8] This single phosphorylation event inactivates cofilin's F-actin severing function, leading to an accumulation of stable, bundled actin stress fibers.[3] This reorganization of the actin cytoskeleton is essential for the formation of invasive structures like lamellipodia and invadopodia, which empower cancer cells to migrate and invade surrounding tissues, a hallmark of metastasis.[9] Therefore, inhibiting LIMK1 is a rational strategy to disrupt these processes. By preventing cofilin phosphorylation, a LIMK1 inhibitor would maintain cofilin in its active, actin-severing state, thereby promoting actin filament disassembly and impairing the invasive machinery of cancer cells.[4][5]

LIMK1 Signaling Pathway

The following diagram illustrates the canonical signaling cascade leading to LIMK1 activation and its subsequent effect on the actin cytoskeleton.

Caption: Canonical LIMK1 signaling pathway regulating actin dynamics.

Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

The synthesis of the target compound can be achieved through a multi-step process, leveraging established methodologies for constructing the thieno[2,3-d]pyrimidine core, such as the Gewald reaction.[10]

Protocol 2.1: Synthesis

Step 1: Gewald Aminothiophene Synthesis

• To a solution of phenylacetonitrile (1.0 eq) and 2-butanone (1.1 eq) in ethanol, add elemental sulfur (1.1 eq).

• Add diethylamine (0.2 eq) dropwise as a catalyst.

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature, which should induce precipitation of the product.

• Filter the solid, wash with cold ethanol, and dry under vacuum to yield 2-amino-3-cyano-4-methyl-5-phenylthiophene.

Step 2: Pyrimidinone Ring Formation

• Suspend the 2-amino-3-cyano-4-methyl-5-phenylthiophene (1.0 eq) in an excess of formic acid.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for 8-12 hours. The reaction progress can be monitored by TLC.

• After completion, cool the mixture and pour it into ice-cold water.

• The resulting precipitate is collected by filtration, washed thoroughly with water to remove acid, and then dried.

• The crude product is then refluxed in an aqueous sodium hydroxide solution (2M) for 2 hours to facilitate cyclization and hydrolysis.

• Cool the solution and acidify with concentrated HCl to a pH of ~5-6 to precipitate the final product.

• Filter the solid, wash with water, and recrystallize from ethanol/DMF to yield pure 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Experimental Protocols: In Vitro and Cell-Based Characterization

The following protocols provide a framework for a thorough evaluation of the compound's activity, from direct enzyme interaction to its effects on cellular functions.

Overall Experimental Workflow

Caption: High-level workflow for inhibitor characterization.

Protocol 3.1: In Vitro LIMK1 Kinase Assay (ADP-Glo™)

Rationale: This luminescent assay quantifies the amount of ADP produced during the kinase reaction.[11] A decrease in ADP production in the presence of the test compound indicates inhibition of LIMK1 activity. This method is highly sensitive and suitable for high-throughput screening.[12]

Materials:

• Recombinant human LIMK1 enzyme (e.g., Promega, VA7480)[11]

• Cofilin substrate (e.g., Reaction Biology)[13]

• ADP-Glo™ Kinase Assay Kit (Promega, V9101)

• Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA

• ATP solution

• 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (test compound)

• Staurosporine (positive control inhibitor)[13]

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare a serial dilution of the test compound in DMSO, then dilute further in Kinase Buffer. Final DMSO concentration should not exceed 1%.

• In a 96-well plate, add 5 µL of the diluted compound or control (DMSO for no inhibition, Staurosporine for positive control).

• Add 10 µL of a master mix containing LIMK1 enzyme and cofilin substrate in Kinase Buffer.

• Incubate for 10 minutes at room temperature to allow the compound to bind to the enzyme.

• Initiate the kinase reaction by adding 10 µL of ATP solution (final concentration ~10 µM).

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction.

• Incubate for 30-60 minutes in the dark at room temperature.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and plot the data to determine the IC₅₀ value.

Protocol 3.2: Western Blot for Cellular p-Cofilin Levels

Rationale: To validate that the compound inhibits LIMK1 within a cellular context, we measure the phosphorylation level of its direct substrate, cofilin.[9] A successful inhibitor will decrease the ratio of phosphorylated cofilin (p-Cofilin) to total cofilin. Using BSA for blocking is recommended as milk contains casein, a phosphoprotein that can increase background.

Materials:

• Metastatic cancer cell line (e.g., MDA-MB-231 breast cancer cells)

• Complete culture medium (e.g., DMEM + 10% FBS)

• Test compound

• Lysis Buffer (RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• PVDF membrane

• Blocking Buffer: 5% w/v BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20)[8]

• Primary antibodies: Rabbit anti-p-Cofilin (Ser3)[8][14] and Rabbit anti-Cofilin (total)

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• ECL detection reagents

Procedure:

• Plate MDA-MB-231 cells and allow them to adhere overnight.

• Treat cells with varying concentrations of the test compound (e.g., 0.1, 1, 10 µM) or DMSO for 2-4 hours.

• Wash cells with ice-cold PBS and lyse them with ice-cold Lysis Buffer.

• Clarify lysates by centrifugation (14,000 x g, 15 min, 4°C).

• Determine protein concentration of the supernatants using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibody (anti-p-Cofilin or anti-total Cofilin, diluted 1:1000 in Blocking Buffer) overnight at 4°C with gentle shaking.[8]

• Wash the membrane 3x with TBST for 5 minutes each.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane 3x with TBST for 5 minutes each.

• Apply ECL reagents and visualize bands using a chemiluminescence imaging system.

• Quantify band intensity using densitometry software (e.g., ImageJ) and normalize p-Cofilin levels to total Cofilin.

Protocol 3.3: Cell Viability (MTT) Assay

Rationale: This colorimetric assay assesses the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. It is crucial to determine if the compound's anti-migratory effects are due to targeted inhibition or general cytotoxicity.

Materials:

• Cancer cell line (e.g., MDA-MB-231)

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[15]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or DMSO)[15]

Procedure:

• Seed 5,000-10,000 cells per well in a 96-well plate and incubate overnight.

• Treat cells with a serial dilution of the test compound for 24, 48, or 72 hours. Include DMSO-treated wells as a control.

• After the incubation period, add 10 µL of MTT stock solution to each well (final concentration ~0.5 mg/mL).[16]

• Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Carefully aspirate the media.[17]

• Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[15]

• Cover the plate and shake on an orbital shaker for 15 minutes to ensure complete dissolution.

• Read the absorbance at 570-590 nm using a microplate reader.[15]

• Calculate cell viability as a percentage of the DMSO-treated control cells.

Protocol 3.4: Cell Migration & Invasion (Transwell) Assay

Rationale: This assay, also known as a Boyden chamber assay, is the gold standard for quantifying the chemotactic and invasive potential of cancer cells.[18][19] Inhibition of LIMK1 is expected to significantly reduce the ability of cells to migrate through the porous membrane. For the invasion assay, a layer of extracellular matrix (Matrigel) is added to simulate the basement membrane, which cells must degrade and cross.[20]

Materials:

• Transwell inserts (8.0 µm pore size) for 24-well plates

• Matrigel Basement Membrane Matrix (for invasion assay)

• Cancer cell line (e.g., MDA-MB-231)

• Serum-free medium

• Medium with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Crystal Violet staining solution

Procedure:

• (For Invasion Assay Only): Thaw Matrigel on ice. Dilute it with cold, serum-free medium and coat the top surface of the transwell inserts. Incubate at 37°C for at least 2 hours to allow it to solidify.[20]

• Harvest and resuspend cells in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

• Pre-treat the cell suspension with different concentrations of the test compound or DMSO for 30 minutes.

• Add 500 µL of medium containing 10% FBS (chemoattractant) to the lower chamber of the 24-well plate.

• Add 200 µL of the pre-treated cell suspension to the upper chamber of each transwell insert.

• Incubate the plate at 37°C for 16-24 hours.

• After incubation, carefully remove the non-migrated cells from the top surface of the membrane with a cotton swab.

• Fix the migrated cells on the bottom surface with methanol for 10 minutes.

• Stain the cells with 0.5% Crystal Violet for 15 minutes.

• Wash the inserts with water and allow them to air dry.

• Elute the stain with a destaining solution (e.g., 30% acetic acid) and measure absorbance, or count the number of migrated cells in several representative fields of view under a microscope.

• Express the results as a percentage of migration/invasion relative to the DMSO control.

Data Presentation and Interpretation

Quantitative data from the described assays should be compiled to provide a clear profile of the inhibitor's potency and efficacy.

Assay	Parameter Measured	Example Result (Hypothetical)	Interpretation
LIMK1 Kinase Assay	IC₅₀ (nM)	15 nM	The compound is a potent, direct inhibitor of LIMK1 enzymatic activity.[21]
Western Blot	p-Cofilin / Total Cofilin Ratio	75% reduction at 100 nM	Confirms target engagement in cells; the compound effectively inhibits the LIMK1 pathway.
MTT Assay	GI₅₀ (µM) after 72h	> 25 µM	The compound shows low general cytotoxicity, suggesting its anti-migratory effects are not due to cell death.
Migration Assay	% Inhibition at 100 nM	85%	The compound potently inhibits cancer cell migration.
Invasion Assay	% Inhibition at 100 nM	80%	The compound effectively blocks the ability of cancer cells to invade through an extracellular matrix barrier.[9]

References

• Justus, C. R., Leffler, N., Ruiz-Echevarria, M., & Yang, L. V. (2014). In vitro cell migration and invasion assays. Journal of visualized experiments : JoVE, (88), 51046.

• Patsnap. (2024). What are LIMK1 inhibitors and how do they work?. Synapse. Retrieved January 16, 2026, from [Link]

• Omni Life Science. (n.d.). Cell Invasion and Migration Assays. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Retrieved January 16, 2026, from [Link]

• Pijuan, J., Barceló, C., Moreno, D. F., Maiques, O., Sisó, P., Marti, R. M., Macià, A., & Panosa, A. (2019). In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis. Frontiers in cell and developmental biology, 7, 107.

• Provost, J. J., & Wallert, M. A. (2015). MTT Proliferation Assay Protocol. ResearchGate. Retrieved January 16, 2026, from [Link]

• Kramer, N., Walzl, A., Unger, C., Rosner, M., Krupitza, G., Hengstschläger, M., & Dolznig, H. (2013). In vitro cell migration and invasion assays.

• ResearchGate. (n.d.). A proposed signaling pathway for VEGF-induced LIMK1 activation and.... Retrieved January 16, 2026, from [Link]

• Vlachos, A., & Gkretsi, V. (2021).

• Wikipedia. (n.d.). Lim kinase. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). LIMK1. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Signaling pathways regulating LIMK1 activity at the synapse. Retrieved January 16, 2026, from [Link]

• Patsnap. (2024). What are LIMK inhibitors and how do they work?. Synapse. Retrieved January 16, 2026, from [Link]

• Antonipillai, J., Li, R., & Bernard, O. (2015). Inhibition of LIM kinase inhibits cancer growth. Journal of Cancer Science & Therapy, 7.
• Mardilovich, K., Baugh, M., Crighton, D., Kowalczyk, D., Gabrielsen, M., Munro, J., ... & Olson, M. F. (2015).
• Scott, R. W., Hooper, A., Crighton, D., & Olson, M. F. (2016).
• George, S., Taylor, D. L., & Giuliano, K. A. (2009). Development of a high-throughput screening method for LIM kinase 1 using a luciferase-based assay of ATP consumption. Journal of biomolecular screening, 14(2), 179–186.

• Reaction Biology. (n.d.). LIMK1 Kinase Assay Service. Retrieved January 16, 2026, from [Link]

• Structural Genomics Consortium. (2017). Human LIM Domain Kinase 1 (LIMK1), Kinase Domain. Retrieved January 16, 2026, from [Link]

• Lee, J. Y., & Kim, J. N. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. Molbank, 2022(4), M1469.
• Adriaenssens, E. (2023). In vitro kinase assay. protocols.io.
• Scott, R. W., Bell, N., Binnie, M., Boursier, E., Crighton, D., Christie, L., ... & Olson, M. F. (2014). Identification of 5,6-substituted 4-aminothieno[2,3-d]pyrimidines as LIMK1 inhibitors. Bioorganic & medicinal chemistry letters, 24(15), 3485–3489.
• Huecas, S., et al. (2017). Development and Characterization of Type I, Type II, and Type III LIM-Kinase Chemical Probes. Journal of medicinal chemistry, 60(19), 8028–8048.
• Zhang, S., et al. (2019). Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Molecules, 24(21), 3868.
• Chaiklieng, D., et al. (2020). Lessons from LIMK1 enzymology and their impact on inhibitor design. The FEBS journal, 287(11), 2217–2235.
• Mardilovich, K., et al. (2015).

• Lee, J. Y., & Kim, J. N. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. ResearchGate. Retrieved January 16, 2026, from [Link]

• Kumar, A., et al. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4][22]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Molecules, 27(2), 384.

• Lee, J. Y., & Kim, J. N. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. Semantic Scholar. Retrieved January 16, 2026, from [Link]

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Protocol for testing 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in microtubule polymerization assay.

Application Note & Protocol

Quantitative Assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol's Effect on Microtubule Dynamics Using a Fluorescence-Based Polymerization Assay

Abstract & Scientific Rationale

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the eukaryotic cytoskeleton, playing critical roles in cell division, intracellular transport, and the maintenance of cell structure.[1] This dynamic instability, characterized by phases of polymerization and depolymerization, makes them a validated and highly effective target for anticancer therapeutics.[1] Compounds that interfere with microtubule dynamics can be broadly classified into two categories: stabilizers (e.g., paclitaxel), which promote polymerization and inhibit depolymerization, and destabilizers (e.g., colchicine, vinca alkaloids), which inhibit polymerization.[1][2] Both classes of agents can disrupt the mitotic spindle, leading to cell cycle arrest and apoptosis.[3]

Assay Principle: Real-Time Monitoring of Polymerization

The in vitro tubulin polymerization assay quantitatively measures the formation of microtubules from purified tubulin dimers over time. The process is initiated by raising the temperature to 37°C in the presence of Guanosine-5'-triphosphate (GTP), which is essential for polymerization.[10][11]

The assay monitors the reaction kinetically, producing a characteristic sigmoidal curve with three distinct phases:

• Nucleation: A lag phase where tubulin dimers associate to form initial microtubule "seeds".

• Growth (Elongation): A rapid growth phase where dimers are added to the ends of the nuclei, resulting in microtubule elongation.

• Steady State: An equilibrium phase where the rates of polymerization and depolymerization are equal, and the total mass of microtubule polymer remains constant.[7][12]

This protocol utilizes a fluorescent reporter that incorporates into microtubules as they form, leading to a proportional increase in fluorescence intensity.[7] By measuring this signal over time, we can precisely quantify the effects of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol on the rate and extent of tubulin polymerization.

Materials and Reagents

Key Components & Test Articles

Reagent	Supplier & Cat. No. (Example)	Storage	Purpose
Test Compound	N/A	-20°C or -80°C	5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol
Tubulin, >99% pure	Cytoskeleton, Inc. (T240)	-80°C	Primary protein for polymerization
Paclitaxel	Sigma-Aldrich (T7402)	-20°C	Positive Control (Microtubule Stabilizer)
Colchicine	Sigma-Aldrich (C9754)	Room Temp.	Positive Control (Microtubule Destabilizer)
DAPI	Thermo Fisher (D1306)	4°C	Fluorescent reporter for polymerized tubulin
GTP Solution (200 mM)	Sigma-Aldrich (G8877)	-20°C	Essential nucleotide for polymerization
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich (D8418)	Room Temp.	Vehicle for dissolving compounds

Buffers and Consumables

Reagent	Composition	Storage
General Tubulin Buffer (G-PEM)	80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA	4°C
Glycerol, Sterile	N/A	Room Temp.
Polymerization Buffer (Assay Buffer)	G-PEM Buffer + 10% v/v Glycerol	Prepared Fresh
96-Well Plates	Corning, Half-Area, Black, Non-binding	Room Temp.

Equipment

• Fluorescence microplate reader with 37°C temperature control and kinetic reading capability (e.g., Tecan, BioTek).

• Multichannel pipette.

• Standard laboratory pipettes and sterile, low-retention tips.

• Refrigerated microcentrifuge.

• Ice bucket.

Experimental Workflow & Protocol

The entire experimental process, from reagent preparation to final data analysis, is outlined below. It is critical to keep tubulin and GTP on ice at all times prior to initiating the reaction to prevent premature polymerization or degradation.[12]

Caption: Experimental workflow for the microtubule polymerization assay.

Step-by-Step Methodology

PART A: Reagent Preparation (Perform on Ice)

• Test Compound & Control Stocks: Prepare 10 mM stock solutions of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, Paclitaxel, and Colchicine in 100% DMSO. Aliquot and store at -20°C.

  • Expert Insight: Using a high concentration stock minimizes the final DMSO concentration in the assay, which should ideally be kept below 2% v/v to avoid artifacts.

• Tubulin Reconstitution: Reconstitute lyophilized tubulin protein to a stock concentration of 10 mg/mL using ice-cold G-PEM buffer. Gently mix by pipetting (do not vortex). Aliquot into pre-chilled tubes, snap-freeze in liquid nitrogen, and store at -80°C. Avoid repeated freeze-thaw cycles.[12]

• GTP Solution: Prepare a 10 mM working stock of GTP by diluting the 200 mM stock in G-PEM buffer. Keep on ice.

• Assay Master Mix Preparation: For a 96-well plate, prepare a master mix sufficient for all reactions. The final concentrations in the well should be targeted as follows:

  • Tubulin: 2 mg/mL

  • GTP: 1 mM

  • DAPI: 5-10 µM

  • Glycerol: 10%

PART B: Assay Execution

• Pre-warm Plate Reader: Set the fluorescence plate reader to 37°C at least 30 minutes before starting the assay. Set up a kinetic read protocol:

  • Excitation: 360 nm

  • Emission: 450 nm

  • Read Interval: Every 60 seconds

  • Total Duration: 60 minutes

• Plate Setup (on ice):

  • Add 5 µL of the appropriate compound dilution (or DMSO vehicle) to each well of a black, half-area 96-well plate according to your layout. Include wells for "No Tubulin" blanks.

• Initiate Polymerization:

  • Prepare the final tubulin reaction mix on ice by combining the reconstituted tubulin with the Assay Master Mix to achieve the final desired concentrations.

  • Using a multichannel pipette, add 45 µL of the cold tubulin reaction mix to each well containing the compounds.

  • Causality Check: Adding the cold tubulin mix to the compounds on ice ensures all reactions start simultaneously when the plate is transferred to the 37°C reader. The temperature shift from ~4°C to 37°C is the trigger for polymerization.[12][13]

• Data Acquisition: Immediately place the plate into the pre-warmed plate reader and begin the kinetic read.

Data Analysis & Interpretation

Data Processing

• Blank Subtraction: Subtract the average fluorescence values from the "No Tubulin" control wells from all other wells at each time point.

• Plotting: Plot the blank-subtracted fluorescence intensity against time (in minutes) for each concentration of the test compound and for all controls.

• Parameter Calculation: From the resulting curves, determine the following key parameters:

  • Lag Time (t_lag): The time before a significant increase in fluorescence is observed.

  • Maximum Polymerization Rate (Vmax): The steepest slope of the curve during the growth phase (ΔFluorescence / ΔTime).

  • Maximum Polymer Mass (F_max): The fluorescence value at the steady-state plateau.

Interpreting the Results

The effect of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is determined by comparing its kinetic profile to the vehicle and positive controls.

Condition	Expected Lag Time	Expected Vmax	Expected Max Polymer Mass (F_max)	Interpretation
Vehicle Control (DMSO)	Normal	Baseline Rate	Baseline Level	Normal Polymerization
Paclitaxel (Stabilizer)	Reduced or Eliminated	Increased	Increased or Same	Promotes Polymerization[2][14][15]
Colchicine (Destabilizer)	Increased / Infinite	Decreased	Decreased	Inhibits Polymerization[16][17][[“]]
Test Compound (Scenario A)	Increased	Decreased	Decreased	Inhibitor of Polymerization
Test Compound (Scenario B)	Decreased	Increased	Increased	Stabilizer of Polymerization
Test Compound (Scenario C)	No Change	No Change	No Change	No Effect at tested concentration

Based on literature for similar scaffolds, thienopyrimidines are often found to be microtubule destabilizers that bind at or near the colchicine site.[4][19] Therefore, a result similar to Scenario A would be a strong indication that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol acts as a microtubule polymerization inhibitor.

Self-Validation & Trustworthiness

The integrity of this protocol is ensured by the strict inclusion of validated controls.

• Positive Control for Stabilization (Paclitaxel): Confirms that the tubulin is polymerization-competent and that the assay system can detect an enhancement of polymerization. A robust signal with paclitaxel is required for valid results.[2][15]

• Positive Control for Inhibition (Colchicine): Confirms that the assay can detect compounds that prevent microtubule formation.[16][[“]]

• Vehicle Control (DMSO): Establishes the baseline polymerization curve against which all other conditions are compared.

• No-Tubulin Control: Accounts for background fluorescence from the buffer, reporter, and test compounds, ensuring that any observed signal is due to tubulin polymerization.

A successful experiment is defined by observing the expected, opposing effects of paclitaxel and colchicine relative to the vehicle control. Failure to observe these effects indicates a problem with reagent activity (e.g., tubulin, GTP) or experimental setup (e.g., temperature).

References

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• NIBB. (n.d.). Purification of tubulins from porcine brains. National Institute for Basic Biology. [Link]

• Hyman, A. A., Drechsel, D., Kellogg, D., Salser, S., Wordeman, L., & Mitchison, T. (1991). Role of GTP hydrolysis in microtubule dynamics: information from a slowly hydrolyzable analogue, GMPCPP. Molecular Biology of the Cell. [Link]

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• Kamal, A., et al. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[2][[“]]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Molecules. [Link]

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• Chan, H., et al. (2016). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Journal of Visualized Experiments. [Link]

• Wittmann, T., & Waterman-Storer, C. M. (2009). Analysis of microtubule polymerization dynamics in live cells. Current Protocols in Cell Biology. [Link]

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• Biogenuix. (n.d.). Cytoskeleton, Inc. Biogenuix. [Link]

• Tiwari, A., et al. (2017). Thienopyrimidine Derivatives Exert Their Anticancer Efficacy via Apoptosis Induction, Oxidative Stress and Mitotic Catastrophe. European Journal of Medicinal Chemistry. [Link]

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Application Notes and Protocols for the Purity Assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Abstract

This comprehensive guide provides a detailed framework for assessing the purity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, a heterocyclic compound of significant interest in pharmaceutical research and development. Recognizing the critical importance of purity in ensuring the safety and efficacy of active pharmaceutical ingredients (APIs), this document outlines a multi-faceted analytical approach. We present validated protocols for orthogonal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies. This guide is intended for researchers, scientists, and drug development professionals, offering them the necessary tools to establish a robust and reliable purity profile for this compound, in alignment with regulatory expectations.

Introduction: The Imperative of Purity for Thieno[2,3-d]pyrimidine Derivatives

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is one such derivative with potential therapeutic applications. The journey from a promising lead compound to a viable drug candidate is contingent upon rigorous characterization, with purity assessment being a cornerstone of this process.

Impurities in an API can arise from various sources, including the synthesis process, degradation, or storage.[2] Even trace amounts of impurities can have a significant impact on the safety, efficacy, and stability of the final drug product. Therefore, employing a suite of robust and validated analytical methods is not merely a regulatory requirement but a scientific necessity. This guide provides a comprehensive overview of the analytical strategies and detailed protocols for the purity assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

A Multi-Pronged Approach to Purity Assessment

A single analytical technique is rarely sufficient to definitively establish the purity of a compound. A more reliable approach involves the use of orthogonal methods, each providing a different perspective on the sample's composition. This guide focuses on a triad of powerful analytical techniques: High-Performance Liquid Chromatography (HPLC) for separation and quantification of impurities, Mass Spectrometry (MS) for identification of impurities based on their mass-to-charge ratio, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and confirmation.

Logical Workflow for Purity Assessment

The following diagram illustrates the logical workflow for a comprehensive purity assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, integrating chromatographic separation with spectroscopic identification.

Caption: Workflow for Purity Assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the primary technique for separating and quantifying the main component from its impurities. The choice of the stationary phase, mobile phase, and detection wavelength is critical for achieving optimal separation.

Rationale for Method Development

A reverse-phase HPLC method is generally the first choice for non-polar to moderately polar compounds like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. A C18 column is a versatile and robust stationary phase. The mobile phase typically consists of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol) to elute the compounds from the column. A gradient elution is often preferred over isocratic elution to ensure the separation of impurities with a wide range of polarities. UV detection is suitable for this compound due to the presence of a chromophore in its structure.

Detailed HPLC Protocol

This protocol is a starting point and may require optimization based on the specific impurity profile of the sample. Method validation should be performed according to ICH Q2(R1) guidelines to ensure the method is suitable for its intended purpose.[3][4][5][6]

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 20 min, then hold at 90% B for 5 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile/Water (50:50)

System Suitability

Before sample analysis, system suitability tests must be performed to ensure the chromatographic system is performing adequately.

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for replicate injections	≤ 2.0%

Mass Spectrometry (MS): Unveiling the Identity of Impurities

While HPLC provides quantitative information about impurities, it does not reveal their identity. Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful hyphenated technique that combines the separation power of HPLC with the mass-analyzing capabilities of MS.[2][7][8] This allows for the determination of the molecular weight of impurities, providing crucial clues to their structure.

The Power of High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, often to four decimal places.[8] This level of accuracy allows for the determination of the elemental composition of an impurity, significantly narrowing down the possibilities for its structure.

LC-MS Protocol for Impurity Identification

The HPLC method described in Section 3.2 can be directly coupled to a mass spectrometer.

Table 3: Mass Spectrometry Parameters

Parameter	Condition
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive and Negative
Mass Analyzer	Time-of-Flight (TOF) or Orbitrap
Scan Range	100-1000 m/z
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C

Impurity Profiling Workflow

The following diagram illustrates the process of identifying and characterizing impurities using LC-MS.

Caption: Workflow for Impurity Identification using LC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an unparalleled technique for the unambiguous determination of molecular structure.[9][10] For purity assessment, NMR can be used to confirm the structure of the main component and to identify and quantify impurities, especially those that may not be detectable by UV-based methods.

Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful method for determining the absolute purity of a substance without the need for a reference standard of the same compound. This is achieved by comparing the integral of a signal from the analyte with that of a certified internal standard of known purity.

NMR Protocol for Structural Confirmation and Purity

Table 4: NMR Spectroscopy Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz or higher	100 MHz or higher
Solvent	DMSO-d₆	DMSO-d₆
Internal Standard (for qNMR)	Maleic acid or Dimethyl sulfone (certified)	-
Temperature	25 °C	25 °C
Relaxation Delay (D1)	≥ 5 x T₁ of the slowest relaxing proton	-
Number of Scans	≥ 16	≥ 1024

Interpretation of NMR Data

The ¹H and ¹³C NMR spectra should be carefully analyzed to confirm the expected chemical shifts and coupling patterns for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. The presence of any unexpected signals may indicate the presence of impurities. The integration of signals in the ¹H NMR spectrum, relative to the internal standard, can be used to calculate the purity of the sample.

Conclusion: Ensuring Quality and Confidence

The analytical methods and protocols outlined in this guide provide a robust framework for the comprehensive purity assessment of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. By employing a combination of orthogonal techniques—HPLC for separation and quantification, MS for identification, and NMR for structural confirmation—researchers can establish a high degree of confidence in the purity of their material. Adherence to these principles of scientific integrity and thorough analytical characterization is paramount for the successful development of safe and effective pharmaceutical products.

References

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• IMPURITY PROFILING OF DRUGS: A REVIEW. International Journal of Novel Research and Development. [Link]

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Application Notes and Protocols for the In Vitro Evaluation of Thienopyrimidine Compounds

Introduction: The Therapeutic Promise of Thienopyrimidines

Thienopyrimidine derivatives represent a versatile and potent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. Structurally analogous to purine bases, they serve as privileged scaffolds for designing inhibitors of key cellular enzymes, particularly protein kinases.[1][2] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them prime therapeutic targets.[2][3] Several thienopyrimidine-based molecules have been investigated and have entered clinical trials for their potential as anticancer agents, targeting critical signaling pathways involved in cell growth, proliferation, and survival.[4][5]

This guide provides a comprehensive framework for the in vitro experimental design and evaluation of novel thienopyrimidine compounds. As a Senior Application Scientist, the following protocols and insights are curated to ensure scientific rigor, reproducibility, and a logical, cost-effective progression from initial screening to detailed mechanistic studies. We will focus on the common role of thienopyrimidines as kinase inhibitors, particularly within the PI3K/Akt/mTOR and EGFR signaling pathways, which are frequently implicated in oncogenesis.[4][6][7][8][9][10]

Phase 1: Primary Screening for Bioactivity

The initial phase of characterization aims to establish the cytotoxic potential of the synthesized thienopyrimidine compounds across a panel of relevant cancer cell lines. This provides a broad overview of their anti-proliferative activity and helps in selecting lead compounds for further investigation.

Rationale for Cell Line Selection

The choice of cell lines is critical and should be guided by the hypothesized target of the thienopyrimidine derivatives. For instance, if the compounds are designed as PI3K inhibitors, it is prudent to include cell lines with known mutations in the PI3K pathway (e.g., PIK3CA mutations or PTEN deletions) and compare their sensitivity to wild-type cell lines.[7] Similarly, for EGFR inhibitors, cell lines with varying EGFR expression levels or mutations should be employed.[9][10]

Recommended Cell Lines for Initial Screening:

Cell Line	Cancer Type	Key Pathway Characteristics
MCF-7	Breast Cancer	PIK3CA mutant, Estrogen Receptor positive
PC-3	Prostate Cancer	PTEN null, high PI3K/Akt activity
A549	Lung Cancer	KRAS mutant
HepG-2	Liver Cancer	Wild-type p53
HCT116	Colorectal Cancer	PIK3CA mutant, KRAS mutant

Protocol 1: MTT Cell Viability Assay

This colorimetric assay is a robust and widely used method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thienopyrimidine compounds in the appropriate vehicle (e.g., DMSO). The final DMSO concentration should be less than 0.5% to avoid solvent-induced toxicity. Add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls and a positive control (e.g., a known cytotoxic drug like Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the viability against the compound concentration (logarithmic scale) and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Data Presentation: Hypothetical IC₅₀ Values

Compound	MCF-7 (µM)	PC-3 (µM)	A549 (µM)	HepG-2 (µM)	HCT116 (µM)
Thieno-001	9.80 ± 0.93	14.69 ± 1.32	11.30 ± 1.19	12.32 ± 0.96	8.5 ± 0.7
Thieno-002	0.85 ± 0.16	1.5 ± 0.2	2.1 ± 0.3	1.9 ± 0.25	0.9 ± 0.1
Doxorubicin	0.5 ± 0.05	0.8 ± 0.09	1.2 ± 0.15	1.0 ± 0.11	0.6 ± 0.07

Note: Data are presented as Mean ± SD from three independent experiments.

Phase 2: Target Engagement and Mechanistic Elucidation

Once lead compounds with significant cytotoxic activity are identified, the next phase is to confirm their interaction with the intended molecular target and to understand the cellular consequences of this interaction.

Workflow for Mechanistic Studies

Caption: Hierarchical workflow for in vitro evaluation of thienopyrimidine compounds.

Protocol 2: In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase. This is a crucial step to validate that the compound's cytotoxic effects are mediated through the intended target.[11][12]

Principle: A common method involves a fluorescence- or luminescence-based assay that measures the amount of ATP consumed during the kinase reaction. As the kinase phosphorylates its substrate, ATP is converted to ADP. The amount of remaining ATP is inversely proportional to kinase activity.

Step-by-Step Protocol (Example for PI3Kα):

• Reagents: Use a commercially available kinase assay kit (e.g., ADP-Glo™ Kinase Assay). Reagents include the purified recombinant kinase (e.g., PI3Kα), the appropriate substrate (e.g., PIP2), and ATP.

• Reaction Setup: In a 96-well or 384-well plate, add the kinase, the thienopyrimidine compound at various concentrations, and the substrate in the kinase buffer.

• Initiate Reaction: Add ATP to initiate the kinase reaction. Incubate at room temperature for the recommended time (e.g., 60 minutes).

• Stop Reaction & Detect ADP: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Generate Luminescent Signal: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a coupled luciferase reaction.

• Measure Luminescence: Read the luminescence on a plate reader. The signal is proportional to the amount of ADP generated and thus to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC₅₀ value by plotting percent inhibition versus compound concentration.

Data Presentation: Kinase Inhibition Profile

Compound	PI3Kα IC₅₀ (nM)	PI3Kβ IC₅₀ (nM)	PI3Kδ IC₅₀ (nM)	mTOR IC₅₀ (nM)
Thieno-002	6.5 ± 0.8	25.4 ± 3.1	30.1 ± 4.5	>1000
GDC-0941 (Control)	3.2 ± 0.5	35.8 ± 4.2	28.5 ± 3.9	580 ± 60

Note: This data demonstrates the potency and selectivity of the compound against different kinase isoforms.[6][7]

Protocol 3: Apoptosis Analysis by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay determines if the observed cytotoxicity is due to the induction of apoptosis (programmed cell death).

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled and can detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Seed cells (e.g., HCT116, OV2008) in 6-well plates and treat with the thienopyrimidine compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.[13]

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant:

  • Lower-left (Annexin V-/PI-): Live cells

  • Lower-right (Annexin V+/PI-): Early apoptotic cells

  • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

  • Upper-left (Annexin V-/PI+): Necrotic cells

Protocol 4: Cell Cycle Analysis

This assay determines if the compound induces cell cycle arrest at a specific phase (G1, S, or G2/M).

Principle: PI stoichiometrically binds to DNA, and the amount of fluorescence emitted is directly proportional to the DNA content. This allows for the differentiation of cells in different phases of the cell cycle.

Step-by-Step Protocol:

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and treat with RNase A to prevent staining of RNA. Stain the cells with PI solution.

• Flow Cytometry: Analyze the DNA content using a flow cytometer.

• Data Analysis: Model the cell cycle distribution using appropriate software to determine the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a particular phase suggests cell cycle arrest.[8][14]

Phase 3: Signaling Pathway Deconvolution

The final phase involves biochemical methods to confirm that the compound modulates the specific signaling pathway downstream of the target kinase. Western blotting is the gold standard for this purpose.

Signaling Pathway Visualization

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by a thienopyrimidine compound.

Protocol 5: Western Blotting

Principle: This technique allows for the detection and quantification of specific proteins in a cell lysate. By using antibodies against both the phosphorylated (active) and total forms of a protein, one can determine the effect of the compound on pathway activation.

Step-by-Step Protocol:

• Cell Lysis: Treat cells with the thienopyrimidine compound for a shorter duration (e.g., 2-6 hours) to observe direct effects on signaling. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size by running equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with primary antibodies against the proteins of interest (e.g., p-Akt (Ser473), total Akt, p-mTOR, total mTOR, and a loading control like GAPDH or β-actin).

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein levels. A significant decrease in the phospho-protein/total protein ratio in compound-treated cells indicates pathway inhibition.[15]

Conclusion

This comprehensive guide outlines a systematic and robust in vitro strategy for the characterization of novel thienopyrimidine compounds. By progressing from broad phenotypic screening to specific target engagement and pathway analysis, researchers can efficiently identify promising drug candidates and build a strong, data-driven rationale for their mechanism of action. The self-validating nature of this experimental cascade—where findings from one assay inform and are confirmed by the next—is paramount for ensuring the scientific integrity and trustworthiness of the results.

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Application Notes and Protocols: Evaluating 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a Potential ROCK Inhibitor

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, a novel thienopyrimidine derivative, as a potential inhibitor of Rho-associated coiled-coil containing protein kinases (ROCK). We present the scientific rationale for targeting the ROCK signaling pathway, followed by detailed, field-proven protocols for characterizing the inhibitory activity and cellular effects of this compound. The methodologies described herein encompass in vitro biochemical kinase assays, cell-based assays to probe downstream signaling, and essential cytotoxicity evaluations. This guide is designed to be a self-validating system, explaining the causality behind experimental choices to ensure robust and reproducible results.

Introduction: The Rationale for Targeting Rho-Kinase (ROCK)

Rho-associated kinases, ROCK1 and ROCK2, are serine/threonine kinases that function as key downstream effectors of the small GTPase RhoA.[1] The RhoA/ROCK signaling pathway is a central regulator of various cellular processes, including cytoskeletal dynamics, cell adhesion, migration, proliferation, and smooth muscle contraction.[1][2] Dysregulation of this pathway has been implicated in a wide range of pathologies, including cardiovascular diseases like hypertension, neurological disorders, and cancer.[3][4] Consequently, ROCK inhibitors have emerged as a promising class of therapeutics.[4][5]

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, known to be a versatile core for the development of various kinase inhibitors.[6][7][8] This has led to the hypothesis that novel derivatives, such as 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, may exhibit potent and selective inhibitory activity against ROCK. This document outlines the necessary experimental framework to test this hypothesis.

The ROCK Signaling Pathway

The activation of ROCK by GTP-bound RhoA initiates a signaling cascade that culminates in the phosphorylation of several downstream substrates. A primary substrate is the Myosin Phosphatase Target subunit 1 (MYPT1), a regulatory subunit of Myosin Light Chain Phosphatase (MLCP).[9][10] Phosphorylation of MYPT1 by ROCK inhibits MLCP activity, leading to an increase in the phosphorylation of Myosin Light Chain (MLC).[10][11] This, in turn, promotes actomyosin contractility, leading to the formation of stress fibers and focal adhesions.[12]

Caption: The ROCK Signaling Pathway and the Point of Inhibition.

Experimental Workflows: A Step-by-Step Evaluation

The characterization of a novel ROCK inhibitor involves a multi-tiered approach, starting from a direct biochemical assay, moving to cell-based functional assays, and concluding with an assessment of cellular toxicity.

Caption: Experimental Workflow for Inhibitor Characterization.

Protocols

In Vitro ROCK Kinase Assay

Objective: To determine the direct inhibitory effect of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol on the enzymatic activity of ROCK1 and ROCK2. This assay measures the phosphorylation of a substrate, such as MYPT1, by purified ROCK enzyme.[13][14]

Materials:

• Recombinant active ROCK1 and ROCK2 enzymes

• ROCK Substrate (e.g., recombinant MYPT1)[13]

• ATP

• Kinase Assay Buffer

• 96-well plates

• Detection antibody (e.g., anti-phospho-MYPT1) and secondary HRP-conjugated antibody[9][15]

• TMB Substrate and Stop Solution

• Plate reader

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in kinase assay buffer. The final DMSO concentration should not exceed 1%.[12]

• Assay Plate Setup: Coat a 96-well plate with the ROCK substrate (e.g., MYPT1) according to the manufacturer's instructions.[13]

• Kinase Reaction:

  • Add the diluted compound or vehicle (DMSO control) to the substrate-coated wells.

  • Add the ROCK enzyme to each well.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C for 30-60 minutes.[13]

• Detection:

  • Stop the reaction and wash the wells.

  • Add the primary antibody (anti-phospho-MYPT1) and incubate.[9]

  • Wash and add the HRP-conjugated secondary antibody.

  • Wash and add TMB substrate.

  • Stop the reaction with Stop Solution and read the absorbance at 450 nm.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.
Positive Control	A known ROCK inhibitor (e.g., Y-27632, Fasudil) to validate the assay.[16]
Negative Control	Vehicle (DMSO) to establish 0% inhibition.

Cellular ROCK Inhibition Assay via Western Blot

Objective: To assess the ability of the compound to inhibit ROCK activity within a cellular context by measuring the phosphorylation status of its downstream target, MYPT1.[3][17]

Materials:

• A suitable cell line (e.g., HeLa, A549)

• Cell culture medium and supplements

• 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

• Lysis buffer with phosphatase and protease inhibitors

• SDS-PAGE equipment and reagents

• PVDF membranes

• Primary antibodies: anti-phospho-MYPT1 (Thr696), anti-total-MYPT1, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of the compound for a predetermined time (e.g., 1-2 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in lysis buffer containing phosphatase inhibitors to preserve phosphorylation states.[18]

  • Clarify lysates by centrifugation.

• Protein Quantification: Determine protein concentration using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.[19]

  • Block the membrane with 5% BSA in TBST to prevent non-specific antibody binding.[18]

  • Incubate the membrane with primary antibodies (anti-p-MYPT1 and anti-total-MYPT1) overnight at 4°C.[15][20]

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[19]

  • Wash thoroughly and visualize bands using a chemiluminescent substrate.

  • Strip and re-probe the membrane for a loading control (e.g., β-actin).

• Data Analysis: Quantify band intensities using densitometry software. Normalize the p-MYPT1 signal to the total MYPT1 signal. Plot the normalized p-MYPT1 levels against the compound concentration to determine the cellular IC50.

Cytotoxicity Assay

Objective: To evaluate the toxicity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol on cultured cells to determine its therapeutic window.[21][22]

Materials:

• Cell line used in the cellular assay

• 96-well clear-bottom plates

• Compound stock solution

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH assay kit

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Plate reader

Procedure (MTT Assay Example):

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.[21]

• Compound Treatment: Treat the cells with a serial dilution of the compound for a period relevant to the intended therapeutic application (e.g., 24-72 hours).[23] Include vehicle controls (no compound) and positive controls for cytotoxicity (e.g., doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[24]

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of ~570 nm.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the percent viability against the log of the compound concentration to determine the CC50 (50% cytotoxic concentration).

Data Point	Interpretation
CC50	The concentration of a compound that causes the death of 50% of cells.
Therapeutic Index (TI)	Calculated as CC50 / IC50. A higher TI indicates a more favorable safety profile.

Expected Outcomes and Interpretation

A promising ROCK inhibitor candidate will exhibit the following characteristics:

• Potent In Vitro Inhibition: A low nanomolar IC50 value against ROCK1 and/or ROCK2 in the biochemical assay.

• Cellular Activity: A dose-dependent reduction in the phosphorylation of MYPT1 in the cellular assay, with an IC50 value in a relevant range.

• Low Cytotoxicity: A high CC50 value, indicating that the compound is not generally toxic to cells at concentrations where it effectively inhibits ROCK. A large therapeutic index is highly desirable.

Conclusion

The protocols outlined in this document provide a robust framework for the initial characterization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a potential ROCK inhibitor. By systematically evaluating its biochemical potency, cellular activity, and toxicity, researchers can make informed decisions about its potential for further development as a therapeutic agent.

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Application Note: A Multi-Assay Strategy for Evaluating the Cytotoxicity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized for its bioisosteric relationship with purines and its role as the core of numerous potent kinase inhibitors.[1][2][3] These compounds are frequently investigated for their therapeutic potential, particularly in oncology, where deregulation of kinase signaling pathways is a common driver of cancer progression.[4][5][6] 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, the subject of this guide, belongs to this promising class of molecules.

Early-stage drug discovery necessitates a thorough evaluation of a compound's cytotoxic profile. A simplistic assessment can be misleading; a compound might halt cell proliferation (cytostatic effect) without directly killing the cells (cytotoxic effect), or it may induce cell death through various mechanisms like apoptosis or necrosis. Relying on a single assay can provide an incomplete picture. Therefore, this application note details a robust, multi-assay approach to comprehensively characterize the cytotoxic potential of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. We will describe three distinct, yet complementary, cell-based assays that interrogate different aspects of cellular health: metabolic activity, membrane integrity, and lysosomal integrity.

Section 1: The Rationale for a Multi-Assay Approach

No single assay can definitively capture the complexity of a compound's interaction with a living cell. A multi-assay approach provides a more holistic and reliable assessment of cytotoxicity by measuring distinct cellular health indicators.

• Metabolic Activity (MTT Assay): Measures the reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells.[7][8][9] A decrease in signal indicates a reduction in metabolic activity, which can be due to either cell death or metabolic inhibition.

• Membrane Integrity (LDH Assay): Quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon plasma membrane damage.[10][11][12] This is a classic indicator of necrosis or late-stage apoptosis.

• Lysosomal Integrity (Neutral Red Assay): Based on the ability of viable cells to incorporate and bind the supravital dye neutral red within their lysosomes.[13][14][15] Damage to the sensitive lysosomal membrane leads to decreased dye uptake.

By comparing the results from these assays, a researcher can begin to deduce the compound's primary mechanism of action. For instance, a potent effect in the MTT assay but a weak effect in the LDH assay might suggest the compound is cytostatic or induces apoptosis without immediate membrane rupture.

Caption: Multi-assay strategy for assessing cytotoxicity.

Section 2: Experimental Design and Prerequisites

Cell Line Selection

Given that thieno[2,3-d]pyrimidine derivatives are often investigated as kinase inhibitors for cancer therapy, selecting relevant cancer cell lines is crucial.[2][4][16] We recommend a panel of cell lines to assess specificity.

• A549 (Human Lung Carcinoma): A commonly used, robust cell line.

• MCF-7 (Human Breast Adenocarcinoma): Represents a hormone-dependent breast cancer model.[16][17]

• HeLa (Human Cervical Adenocarcinoma): A well-characterized and widely used immortal cell line.

Cells should be cultured in their recommended media and conditions and be in the logarithmic growth phase for all experiments.

Compound Preparation

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in 100% dimethyl sulfoxide (DMSO). Store at -20°C, protected from light.

• Serial Dilutions: On the day of the experiment, prepare serial dilutions of the compound in the appropriate cell culture medium. The final concentration of DMSO in the wells should be kept constant across all treatments and should not exceed 0.5% (v/v) to avoid solvent-induced toxicity.

Experimental Controls

For each 96-well plate, the following controls are mandatory for data validation:

• Untreated Control: Cells in medium only. Represents 100% viability or baseline cytotoxicity.

• Vehicle Control: Cells treated with the same final concentration of DMSO used in the compound dilutions.

• Positive Control: Cells treated with a known cytotoxic agent. Staurosporine, a potent broadband kinase inhibitor and inducer of apoptosis, is a suitable positive control (e.g., 1 µM final concentration).[18][19]

• Medium Blank: Wells containing medium but no cells, to determine the background absorbance of the medium and reagents.

Section 3: Protocol 1 - Metabolic Viability (MTT Assay)

This assay measures the activity of mitochondrial reductase enzymes, which convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product.[9][20] The amount of formazan is directly proportional to the number of metabolically active cells.[7]

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells into a 96-well flat-bottom plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• Compound Treatment: Remove the medium and add 100 µL of medium containing the desired concentrations of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, vehicle, or positive control. Incubate for 24 to 48 hours.

• MTT Addition: Add 10 µL of MTT stock solution (5 mg/mL in sterile PBS) to each well.[9][20] Incubate for 2-4 hours at 37°C. Protect the plate from light.

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[21]

Data Analysis:

• Correct all absorbance values by subtracting the average absorbance of the medium blank wells.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = (Absorbance_Sample / Absorbance_VehicleControl) x 100

• Plot % Viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of the metabolic activity).

Section 4: Protocol 2 - Membrane Integrity (LDH Release Assay)

This colorimetric assay quantifies cell death by measuring the activity of LDH released from damaged cells into the supernatant.[22] The released LDH catalyzes the conversion of a tetrazolium salt into a colored formazan product, with the amount of color being proportional to the level of cell lysis.[10][11]

Caption: Workflow for the LDH cytotoxicity assay.

Protocol:

• Cell Seeding and Treatment: Prepare a 96-well plate with cells and compound treatments exactly as described for the MTT assay (Steps 1 & 2).

• Maximum LDH Release Control: In a set of wells (e.g., vehicle control wells), add 10 µL of a lysis solution (e.g., 10X Lysis Buffer, often provided in kits) 45 minutes before the end of the incubation period. This serves as the 100% cytotoxicity control.

• Supernatant Transfer: After incubation, centrifuge the plate at 250 x g for 4 minutes to pellet any detached cells. Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., Promega CytoTox 96® or similar).[22] Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.

• Incubation and Measurement: Incubate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm.[23]

Data Analysis:

• Correct all absorbance values by subtracting the average absorbance of the medium blank.

• Calculate the percentage of cytotoxicity for each concentration:

  • % Cytotoxicity = [(Abs_Sample - Abs_VehicleControl) / (Abs_MaxRelease - Abs_VehicleControl)] x 100

• Plot % Cytotoxicity against the log of the compound concentration to determine the EC₅₀ value.

Section 5: Protocol 3 - Lysosomal Integrity (Neutral Red Uptake Assay)

This assay assesses cell viability based on the uptake of the neutral red dye into the lysosomes of healthy cells.[15][24] The dye is a weak cationic stain that penetrates cell membranes and accumulates in lysosomes, which have a low internal pH.[14] Cell death or damage to the lysosomal membrane compromises this ability.

Protocol:

• Cell Seeding and Treatment: Prepare a 96-well plate with cells and compound treatments as described for the MTT assay (Steps 1 & 2).

• Dye Incubation: Remove the treatment medium. Add 100 µL of pre-warmed medium containing neutral red (e.g., 33-50 µg/mL) to each well. Incubate for 2-3 hours at 37°C.[13][14]

• Wash and Destain: Carefully remove the dye-containing medium. Wash the cells once with 150 µL of DPBS.[13] Remove the DPBS and add 150 µL of destain solution (e.g., 50% ethanol, 1% acetic acid, 49% water) to each well.[13]

• Solubilization and Measurement: Shake the plate for 10 minutes on an orbital shaker to extract the dye from the cells and form a homogenous solution.[25] Measure the absorbance at 540 nm.[15][25]

Data Analysis:

• Correct all absorbance values by subtracting the average absorbance of the medium blank.

• Calculate the percentage of viability similarly to the MTT assay:

  • % Viability = (Absorbance_Sample / Absorbance_VehicleControl) x 100

• Plot the results to determine the IC₅₀ value.

Section 6: Data Interpretation and Synthesis

Summarizing the quantitative data from all three assays into a single table allows for direct comparison and facilitates a more nuanced interpretation of the compound's cytotoxic profile.

Table 1: Hypothetical Cytotoxicity Data for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Cell Line	Assay Type	Endpoint	IC₅₀ / EC₅₀ (µM)	Max Effect (%)
A549	MTT	% Viability	5.2	95% Inhibition
LDH	% Cytotoxicity	> 50	< 10% Lysis
Neutral Red	% Viability	6.8	90% Inhibition
MCF-7	MTT	% Viability	2.1	98% Inhibition
LDH	% Cytotoxicity	25.4	65% Lysis
Neutral Red	% Viability	2.9	95% Inhibition
HeLa	MTT	% Viability	8.9	92% Inhibition
LDH	% Cytotoxicity	> 50	< 15% Lysis
Neutral Red	% Viability	10.1	88% Inhibition

Interpretation of Hypothetical Data:

• Potency and Selectivity: The compound shows the highest potency in the MCF-7 cell line (MTT IC₅₀ = 2.1 µM), suggesting some degree of selectivity.

• Mechanism Insight (A549 & HeLa): In A549 and HeLa cells, the potent IC₅₀ values from the MTT and Neutral Red assays contrast sharply with the very weak effect in the LDH assay. This suggests the compound's primary effect is likely cytostatic (inhibiting metabolic activity and proliferation) or it induces apoptosis without causing significant, immediate membrane rupture within the tested timeframe.

• Mechanism Insight (MCF-7): In MCF-7 cells, the compound not only inhibits metabolic activity (MTT) but also causes significant membrane damage (LDH), although at a higher concentration. This indicates a more overtly cytotoxic mechanism in this specific cell line, possibly a stronger apoptotic response that progresses to secondary necrosis.

This multi-faceted approach provides robust, verifiable data, enabling researchers to confidently advance promising compounds like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in the drug discovery pipeline.

References

• Neutral Red Uptake Cytotoxicity Assay Protocol. Quality Biological. [URL: https://www.qualitybiological.com/wp-content/uploads/2022/02/115-341-061-Neutral-Red-Uptake-Cytotoxicity-Assay-Protocol.pdf]
• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9319086/]
• ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. National Toxicology Program (NTP). [URL: https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/protocols/nru-nhk.pdf]
• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [URL: https://clytetechnologies.
• LDH assay kit guide: Principles and applications. Abcam. [URL: https://www.abcam.
• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [URL: https://experiments.springernature.com/articles/10.1007/978-1-4939-8994-2_9]
• Protocol for Cell Viability Assays. BroadPharm. [URL: https://broadpharm.com/blog/protocol-for-cell-viability-assays/]
• The Rise of Thieno[2,3-d]pyrimidines: A Technical Guide to their Mechanism of Action as Kinase Inhibitors. Benchchem. [URL: https://www.benchchem.com/blog/the-rise-of-thieno23-dpyrimidines-a-technical-guide-to-their-mechanism-of-action-as-kinase-inhibitors/]
• MTT assay protocol. Abcam. [URL: https://www.abcam.com/protocols/mtt-assay-protocol]
• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [URL: https://www.ncbi.nlm.nih.gov/books/NBK144065/]
• Thieno[2,3-d]pyrimidine derivatives as topoisomerase II inhibitors: design, synthesis, anticancer evaluation, and in silico studies. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/40782407/]
• DB-ALM Protocol n° 46 : BALB/c 3T3 Neutral Red Uptake (NRU) Cytotoxicity Test. InVitro.be. [URL: https://www.invitro.be/files/db-alm_protocol_46_balbc_3t3_neutral_red_uptake_nru_cytotoxicity_test.pdf]
• Neutral Red Uptake Assay. RE-Place. [URL: https://www.re-place.be/method/neutral-red-uptake-assay]
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• Identification of thieno[2,3-d] pyrimidine-sulfonamide as an anticancer agent: synthesis, crystal structure, cytotoxicity, molecular docking, and molecular dynamics simulation. Taylor & Francis Online. [URL: https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2201977]
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• Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6347572/]
• Synthesis, cytotoxicity and toxicity of thieno[2,3-d]pyrimidine derivatives derived from 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene. ResearchGate. [URL: https://www.researchgate.net/publication/281512702_Synthesis_cytotoxicity_and_toxicity_of_thieno23-dpyrimidine_derivatives_derived_from_2-amino-3-cyano-4567-tetrahydrobenzobthiophene]
• Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase. ResearchGate. [URL: https://www.researchgate.net/publication/10839967_Design_and_SAR_of_thienopyrimidine_and_thienopyridine_inhibitors_of_VEGFR-2_kinase]
• Cell-based test for kinase inhibitors. INiTS. [URL: https://www.inits.at/de/success-stories/cell-based-test-for-kinase-inhibitors/]
• Effect of staurosporine on cell viability of A549 cells by colormetric... ResearchGate. [URL: https://www.researchgate.net/figure/Effect-of-staurosporine-on-cell-viability-of-A549-cells-by-colormetric-assay-Cells_fig1_330365022]
• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors. ACS Medicinal Chemistry Letters. [URL: https://pubs.acs.org/doi/10.1021/acsmedchemlett.6b00192]
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• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8780283/]
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• Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6165249/]
• Apoptosis By Treatment Staurosporine. BD Biosciences. [URL: https://www.bdbiosciences.
• Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. ResearchGate. [URL: https://www.researchgate.net/publication/322881180_Thieno23-dpyrimidine_based_derivatives_as_kinase_inhibitors_and_anticancer_agents]
• Staurosporine-induced apoptosis and hydrogen peroxide-induced necrosis in two human breast cell lines. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2363493/]
• Article: Staurosporine-induced cell death. Nanolive. [URL: https://nanolive.
• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [URL: https://reactionbiology.
• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. MDPI. [URL: https://www.mdpi.com/1422-8599/2020/4/M1166]

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[7][10]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8750438/]

• Inhibition of Tumor Cell Proliferation by Thieno[2,3-d]pyrimidin-4(1H)-one-based Analogues. ChemistrySelect. [URL: https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/slct.201701380]
• Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. ScienceDirect. [URL: https://www.sciencedirect.com/science/article/pii/S0960894X1930278X]
• Thieno[2,3-d]pyrimidinedione derivatives as antibacterial agents. PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3056906/]

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• 4. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Welcome to the technical support guide for the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This document is designed for chemistry professionals engaged in the synthesis of heterocyclic compounds and aims to provide in-depth, actionable advice to overcome common challenges and improve reaction yields. The synthesis is typically a two-stage process: a Gewald three-component reaction to form the key intermediate, ethyl 2-amino-5-methyl-4-phenylthiophene-3-carboxylate, followed by cyclization to form the final thieno[2,3-d]pyrimidin-4-ol. This guide addresses potential issues in both stages.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis. Each entry details the probable cause and provides a step-by-step solution grounded in chemical principles.

Q1: My Gewald reaction yield is very low, or I've isolated mostly unreacted starting materials. What's going wrong?

A1: Low yield in the Gewald reaction is a frequent issue, often pointing to a suboptimal Knoevenagel condensation, the initial step where the ketone and active methylene nitrile react.

• Probable Cause 1: Ineffective Base Catalysis. The choice and amount of base are critical for the initial condensation between propiophenone and ethyl cyanoacetate.[1][2] If the base is too weak or used in insufficient quantity, this equilibrium-driven step will not proceed efficiently.

  • Solution:

    • Base Screening: While morpholine or triethylamine are common, consider screening other bases. For less reactive ketones, a slightly stronger base like piperidine can be more effective.[1]

    • Catalyst Loading: For standard protocols, the base is often used in catalytic amounts (10-20 mol%). However, some systems benefit from stoichiometric amounts of base.[2] Consider a trial reaction with an increased amount of base.

    • Use of Co-catalysts: Recent literature suggests that conjugate acid-base pairs, like piperidinium borate, can act as highly effective catalysts in truly catalytic amounts (e.g., 20 mol%), driving the reaction to completion in shorter times.[2]

• Probable Cause 2: Presence of Water. The Knoevenagel condensation produces water, which can inhibit the reaction. Moreover, using wet solvents or reagents will be detrimental.

  • Solution:

    • Use Anhydrous Solvents: Ensure solvents like ethanol or DMF are properly dried before use.

    • Water Removal: While not always practical for one-pot Gewald reactions, in a two-step approach where the α,β-unsaturated nitrile is isolated first, a Dean-Stark apparatus can be used to remove water azeotropically.

• Probable Cause 3: Incorrect Reaction Temperature. The initial condensation is often performed at room temperature or with gentle heating. Excessively high temperatures at this stage can favor side reactions over the desired condensation.

  • Solution: Begin the reaction at room temperature and monitor via Thin Layer Chromatography (TLC). If the reaction is sluggish, gently heat the mixture to 40-50 °C.

Q2: The reaction mixture for my Gewald synthesis has turned into a dark brown, tarry mess, making workup and purification difficult.

A2: This is a classic sign of side reactions, primarily polymerization and the formation of complex polysulfides.[1]

• Probable Cause: Excessively High Reaction Temperature. The Gewald reaction is exothermic, especially after the addition of sulfur. If the temperature is not controlled, it can run away, leading to polymerization of the starting materials or intermediates.[1]

  • Solution:

    • Strict Temperature Control: Maintain the reaction temperature rigorously, typically between 45-55 °C. Use an oil bath for stable heating.

    • Controlled Reagent Addition: Add the base catalyst dropwise to manage the initial exotherm of the Knoevenagel condensation.

    • Monitor Internal Temperature: For larger-scale reactions, use a thermometer to monitor the internal temperature of the reaction mixture.

Q3: After the Gewald reaction, my crude product contains a significant, hard-to-remove impurity alongside my desired 2-aminothiophene intermediate.

A3: This is likely due to a competing dimerization of the α,β-unsaturated nitrile intermediate (the product of the Knoevenagel condensation).[1] This side reaction can become significant under certain conditions.

• Probable Cause: Reaction Conditions Favoring Intermolecular Reactions. High concentrations or elevated temperatures can favor the intermolecular dimerization over the desired intramolecular cyclization with sulfur.

  • Solution:

    • Optimize Temperature: Dimer formation is highly temperature-dependent.[1] Run a series of small-scale reactions at different temperatures (e.g., 35°C, 45°C, 55°C) to find the sweet spot that favors the Gewald product.

    • Adjust Addition Rate: Slow, dropwise addition of the base can maintain a low concentration of the reactive enolate, potentially minimizing dimerization.

    • Solvent Choice: The polarity of the solvent can influence reaction rates. While ethanol is common, exploring other solvents like methanol or DMF might alter the relative rates of the desired reaction versus dimerization.[3]

Q4: The final cyclization step with formamide is giving a low yield of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. What can I do?

A4: Incomplete reaction or decomposition are the primary culprits in this step.

• Probable Cause 1: Insufficiently High Temperature or Short Reaction Time. The cyclization of the 2-amino-thiophene-3-carboxylate with formamide requires significant thermal energy to proceed to completion.

  • Solution:

    • Ensure High Temperature: The reaction is typically performed at reflux in excess formamide, with temperatures reaching 160-180 °C.[4] Ensure your heating apparatus can consistently maintain this temperature.

    • Increase Reaction Time: Monitor the reaction by TLC. These reactions can be slow, sometimes requiring 16 hours or more for full conversion.[4]

• Probable Cause 2: Purity of the 2-Aminothiophene Intermediate. Impurities carried over from the Gewald step can interfere with the cyclization or cause decomposition at high temperatures.

  • Solution:

    • Purify the Intermediate: Ensure the ethyl 2-amino-5-methyl-4-phenylthiophene-3-carboxylate intermediate is thoroughly purified before the cyclization step. Recrystallization is often an effective method.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. jk-sci.com [jk-sci.com]
• 4. The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Dissolving 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in Dimethyl Sulfoxide (DMSO). We will move beyond simple instructions to explain the underlying chemical principles and provide a systematic, field-proven workflow to overcome these issues, ensuring the integrity and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs) - Your First Response Guide

This section provides immediate answers to the most common issues encountered during experimental setup.

Q1: My 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol powder is not dissolving in DMSO at my desired concentration. What should I do first?

A1: This is a common challenge with heterocyclic compounds that have rigid, planar structures. Do not immediately assume the compound is insoluble. The dissolution process for this class of molecules often needs an energy input to overcome the strong forces holding the crystal structure together.

Initial Steps:

• Vortex Vigorously: Ensure the solution is being mixed thoroughly.

• Gentle Warming: Warm the vial in a water bath at 37-50°C for 5-10 minutes. Many compounds that are sparingly soluble at room temperature will dissolve with gentle heating.[1][2] Caution: Always check the compound's thermal stability if you intend to heat it to higher temperatures.

• Sonication: If warming is insufficient, use a bath sonicator. The high-frequency sound waves create cavitation, which disrupts intermolecular interactions and accelerates dissolution.[3][4] Sonicate in intervals of 5-10 minutes.[5]

Q2: I successfully dissolved the compound in 100% DMSO, but a precipitate formed immediately when I diluted it into my aqueous cell culture medium. Why is this happening?

A2: This phenomenon is known as "precipitation upon dilution" and occurs because the compound is highly soluble in a strong organic solvent like DMSO but poorly soluble in the aqueous environment of your assay buffer or media.[1] The DMSO acts as a vehicle, but when its concentration drops dramatically upon dilution, the aqueous medium cannot maintain the compound in solution.

Prevention Strategies:

• Optimize the Dilution: Instead of adding the concentrated DMSO stock directly to the final volume, perform a stepwise dilution. First, dilute the stock into a smaller volume of the pre-warmed media (37°C) with vigorous mixing, then add this intermediate dilution to the final volume.[1][2]

• Spike the Medium: Add a small amount of DMSO to the final volume of your medium before adding your compound stock. This slightly increases the solvent strength of the medium, which can help keep the compound in solution.[2] Ensure the final DMSO concentration remains below the toxic limit for your cells (typically <0.5%).[6]

• Use Serum: If working with cell culture, diluting into serum-containing medium can help. Serum proteins like albumin can bind to hydrophobic compounds and increase their apparent solubility.[2]

Q3: How much DMSO can I use in my experiment? What are the safe limits?

A3: The tolerance for DMSO is highly dependent on the assay type. It is crucial to run a "vehicle control" (your assay system with the final concentration of DMSO, but without the compound) to ensure the solvent itself is not causing an effect.

Assay Type	Typical Final DMSO Concentration Limit	Key Considerations
Cell-Based Assays	0.1% - 0.5%	Higher concentrations can induce cell stress, differentiation, or toxicity. Long-term incubations are more sensitive.[6]
Enzymatic/Biochemical Assays	1% - 5%	Generally more tolerant, but high DMSO concentrations can alter protein conformation or viscosity, affecting kinetics.[7][8]
In Vivo Studies	<2% (often with co-solvents)	Toxicity and off-target effects are major concerns. Formulations often require co-solvents like PEG400 or Tween 80 to reduce DMSO levels.[6][9]

Part 2: The Science Behind the Solubility Challenge

Understanding the "why" is critical for effective troubleshooting. The solubility of a solid is a battle between the forces holding the crystal together (lattice energy) and the forces of interaction between the solute and the solvent (solvation energy). For dissolution to occur, the solvation energy must compensate for the lattice energy.[10][11]

• The Thieno[2,3-d]pyrimidine Scaffold: This fused heterocyclic system is structurally rigid and planar.[12][13] Such molecules tend to pack efficiently into a stable crystal lattice through π-π stacking interactions.

• High Crystal Lattice Energy: The primary reason for the poor solubility of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is likely its high crystal lattice energy.[14][15] This is the energy required to break apart the solid crystal into its individual gaseous ions or molecules.[15][16] The combination of the planar thienopyrimidine core, the phenyl group, and potential hydrogen bonding creates a very stable, low-energy solid state that is difficult to break apart.

• Keto-Enol Tautomerism: The "-ol" suffix indicates a hydroxyl group on the pyrimidine ring. This structure can exist in equilibrium with its keto tautomer (a C=O double bond). This keto form can readily form strong hydrogen-bonded pairs (dimers) in the solid state, significantly increasing the lattice energy and making the compound less soluble.

Part 3: Systematic Troubleshooting Workflow

Follow this workflow to systematically address solubility issues. This process is designed to find the simplest effective method, preserving the integrity of your compound and experiment.

Caption: A decision-making workflow for dissolving challenging compounds in DMSO.

Part 4: Detailed Experimental Protocols

These protocols provide step-by-step instructions for the methods described above.

Protocol 1: Enhanced Solubilization of Stock Solutions in DMSO

This protocol combines mechanical and energy-assisted methods for compounds that do not dissolve at room temperature.

• Preparation: Weigh the desired amount of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol into a sterile, appropriate-sized glass vial.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to reach your target concentration. Use of fresh DMSO from a sealed bottle is recommended, as DMSO is hygroscopic and absorbed water can reduce solubility.[17]

• Initial Mixing: Cap the vial tightly and vortex vigorously for 2 minutes. Visually inspect for undissolved particles.

• Gentle Heating: Place the vial in a water bath or bead bath pre-heated to 37-50°C. Incubate for 10 minutes, vortexing briefly every 2-3 minutes.

• Sonication: If particles remain, place the vial in a bath sonicator. Sonicate for 10-15 minute intervals.[5] After each interval, vortex the solution and inspect. The water in the sonicator may warm up; ensure it does not exceed 50°C unless you have confirmed the compound's stability at higher temperatures.

• Final Inspection: Once a clear, homogenous solution is achieved, allow it to cool to room temperature. Inspect again to ensure the compound does not precipitate upon cooling.

• Storage: Aliquot the stock solution into smaller volumes for single use to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[6]

Protocol 2: Recommended Procedure for Diluting DMSO Stock into Aqueous Media

This protocol is designed to minimize precipitation when transferring the compound from a DMSO stock into an aqueous experimental solution (e.g., cell culture medium, assay buffer).

• Pre-warm Media: Warm your destination aqueous medium or buffer to 37°C. This can help maintain solubility during the dilution process.[1]

• Prepare Intermediate Dilution:

  • In a sterile tube, add a volume of the pre-warmed medium that is at least 10-20 times the volume of the DMSO stock you will be adding.

  • While vortexing the tube of medium at a medium speed, add your concentrated DMSO stock dropwise or in a slow stream. This rapid, turbulent mixing is critical to prevent localized high concentrations that can trigger precipitation.

• Final Dilution: Add the intermediate dilution from the previous step to the final volume of your experimental setup.

• Visual Confirmation: After the final dilution, visually inspect the medium. It should be clear. If you observe cloudiness or precipitate, the final concentration may be above the compound's aqueous solubility limit, and you may need to lower the concentration or explore formulation strategies with co-solvents or excipients.[18]

By applying these principles and protocols, you can systematically overcome the solubility challenges presented by 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, leading to more reliable and reproducible experimental outcomes.

References

• Sonication - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar. (2023, April 21). Retrieved January 16, 2026, from [Link]

• Lattice Energy: Significance and symbolism. (2025, October 14). Retrieved January 16, 2026, from [Link]

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. (n.d.). Retrieved January 16, 2026, from [Link]

• Dimethyl sulfoxide - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Making a stock solution for my drug using DMSO - General Lab Techniques. (2013, October 15). Retrieved January 16, 2026, from [Link]

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• Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds | Request PDF - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

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• Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Derivative Inhibits d-Dopachrome Tautomerase Activity and Suppresses the Proliferation of Non-Small Cell Lung Cancer Cells - PMC - PubMed Central. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis, cytotoxicity and toxicity of thieno[2,3-d]pyrimidine derivatives derived from 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene - ResearchGate. (2025, August 5). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Stability of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in Aqueous Buffer

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of this compound in aqueous buffer systems. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the scientific rationale behind them to empower you to conduct robust and reliable experiments.

Introduction: Understanding the Stability of a Thienopyrimidine

5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol belongs to the thienopyrimidine class of heterocyclic compounds. This scaffold is of significant interest in medicinal chemistry due to its structural similarity to purine bases, making it a versatile core for developing kinase inhibitors and other therapeutic agents.[1][2][3] However, the fused ring system, particularly the thiophene moiety, can be susceptible to degradation under certain experimental conditions.

A critical aspect to consider is the tautomerism of the 4-hydroxy group. In aqueous solutions, 4-hydroxypyrimidines predominantly exist in their more stable keto form, pyrimidin-4(1H)-one or pyrimidin-4(3H)-one.[4][5] This tautomeric equilibrium can influence the compound's reactivity and degradation pathways.

This guide will walk you through potential stability issues, how to investigate them, and best practices for handling and formulating this compound in aqueous buffers.

Troubleshooting Guide: Addressing Common Stability Issues

This section is designed to help you diagnose and resolve common problems encountered during the preparation and use of aqueous solutions of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Issue 1: Precipitate Formation in Aqueous Buffer

• Question: I've prepared a solution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in my aqueous buffer, but a precipitate has formed over time. What could be the cause?

• Answer & Troubleshooting Steps:

  Precipitation is a common issue for organic molecules in aqueous media and can be attributed to several factors:

  • Poor Aqueous Solubility: Thienopyrimidine derivatives, particularly those with aromatic substituents like the phenyl group, often exhibit low aqueous solubility.[3] The solubility can be highly dependent on the pH of the buffer.

    • Troubleshooting:

      • Determine the pKa of your compound: This will help you understand its ionization state at different pH values. The 4-ol group is weakly acidic, and the pyrimidine nitrogens are weakly basic.

      • Conduct a pH-solubility profile: Prepare saturated solutions of your compound in a series of buffers with varying pH (e.g., pH 2, 4, 6, 7.4, 8, 10). After equilibration, filter the solutions and quantify the dissolved compound using a validated analytical method like HPLC-UV. This will identify the pH range of maximum solubility.

      • Consider co-solvents: If the solubility in purely aqueous buffer is insufficient, consider the addition of a small percentage (e.g., 1-5%) of a water-miscible organic solvent like DMSO, ethanol, or PEG 400. Be mindful that co-solvents can affect biological assays.

  • Degradation to an Insoluble Product: The compound may be degrading to a less soluble species.

    • Troubleshooting:

      • Analyze the precipitate: Isolate the precipitate by centrifugation or filtration, wash it with water, and attempt to dissolve it in an organic solvent for analysis by LC-MS or NMR to identify its structure. This can provide direct evidence of a degradation product.

      • Perform a time-course analysis: Monitor the concentration of the parent compound in your buffered solution over time by HPLC. A decrease in the parent peak area accompanied by the appearance of new peaks would indicate degradation.

Issue 2: Loss of Compound Potency or Inconsistent Assay Results

• Question: My biological assay results are inconsistent, or the compound appears to lose potency over the course of an experiment. Could this be a stability issue?

• Answer & Troubleshooting Steps:

  Yes, compound degradation is a likely culprit for loss of potency and inconsistent results. The thieno[2,3-d]pyrimidine scaffold can be susceptible to both hydrolytic and oxidative degradation.

  • Hydrolytic Degradation: The pyrimidine ring can be susceptible to hydrolysis, particularly at extreme pH values (acidic or basic) and elevated temperatures. This can lead to ring-opening of the pyrimidine moiety.[6]

    • Workflow for Investigating Hydrolytic Stability:

      Caption: Workflow for assessing hydrolytic stability.

  • Oxidative Degradation: The electron-rich thiophene ring is a primary site for oxidation. This is a known degradation pathway for thienopyridine drugs like prasugrel.[7][8] Oxidation of the thiophene sulfur to a sulfoxide or sulfone can occur, which may be followed by hydrolytic cleavage of the thiophene ring.

    • Workflow for Investigating Oxidative Stability:

      Caption: Workflow for assessing oxidative stability.

Issue 3: Appearance of New Peaks in HPLC Analysis

• Question: I'm analyzing my compound in an aqueous buffer, and I see new peaks appearing in the chromatogram over time. What are these?

• Answer & Troubleshooting Steps:

  The appearance of new peaks is a clear indication of compound degradation or transformation.

  • Peak Identification:

    • LC-MS is essential: Use a High-Resolution Mass Spectrometer (HRMS) to obtain accurate mass measurements of the new peaks. This will allow you to determine their elemental composition and propose potential structures.

    • Tandem MS (MS/MS): Fragment the parent ion of the new peaks to obtain structural information. Compare the fragmentation pattern to that of the parent compound to identify the part of the molecule that has been modified.

    • Forced Degradation Studies: To confirm the identity of the degradants observed in your stability samples, perform forced degradation studies under various stress conditions (acid, base, oxidation, heat, light) as outlined in the ICH Q1A guidelines.[5][9] The degradation products formed under these controlled conditions can serve as standards to identify the unknown peaks in your stability samples.

Frequently Asked Questions (FAQs)

• Q1: What is the likely degradation pathway for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in aqueous buffer?

  • A1: Based on the chemistry of related thienopyridine compounds, two primary degradation pathways are likely:

    • Oxidation of the Thiophene Ring: The sulfur atom in the thiophene ring is susceptible to oxidation, forming a sulfoxide. This can be followed by further oxidation to a sulfone or subsequent hydrolytic cleavage of the thiophene ring.[7][8]

    • Hydrolysis of the Pyrimidine Ring: Under more extreme pH conditions (strong acid or base), the pyrimidine ring may undergo hydrolytic cleavage.[6]

• Q2: What is the optimal pH range for storing aqueous solutions of this compound?

  • A2: The optimal pH for stability is likely to be near neutral (pH 6-8). Both highly acidic and highly basic conditions can promote hydrolysis. However, solubility might be limited in this range. A pH-stability study is crucial to determine the ideal balance between stability and solubility for your specific application.

• Q3: How does temperature affect the stability of this compound?

  • A3: As with most chemical reactions, degradation rates will increase with temperature. It is recommended to store stock solutions frozen (-20°C or -80°C) and to prepare fresh working solutions in aqueous buffer for each experiment. If experiments are conducted over extended periods at elevated temperatures (e.g., 37°C), it is essential to have stability data under those conditions to ensure the integrity of the compound.

• Q4: Is 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol sensitive to light?

  • A4: Many heterocyclic compounds are photosensitive. It is good practice to protect solutions from light by using amber vials or wrapping containers in aluminum foil. A photostability study, as described in ICH guideline Q1B, should be performed by exposing the compound in solution and as a solid to a controlled light source.[4]

• Q5: What analytical methods are recommended for a formal stability study?

  • A5: A stability-indicating HPLC method with UV detection is the primary analytical tool.[10] This method must be able to separate the parent compound from all potential degradation products and impurities. LC-MS should be used to identify any new peaks that appear during the stability study.

Experimental Protocols

Protocol 1: pH-Dependent Stability Study

This protocol outlines a forced degradation study to assess the hydrolytic stability of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol at different pH values.

• Materials:

  • 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

  • DMSO (HPLC grade)

  • Aqueous buffers: 0.1 M HCl (pH ~1), 0.01 M HCl (pH ~2), Acetate buffer (pH 4), Phosphate buffer (pH 7.4), Borate buffer (pH 9), 0.1 M NaOH (pH ~13)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

• Procedure:

  • Prepare a concentrated stock solution (e.g., 10 mM) of the compound in DMSO.

  • In separate amber glass vials, add an aliquot of the DMSO stock solution to each of the aqueous buffers to achieve a final concentration of approximately 100 µM. The final concentration of DMSO should be low (e.g., <1%) to minimize its effect on the reaction.

  • Prepare a control sample in a neutral buffer (e.g., pH 7.4 phosphate buffer) to be stored at -20°C.

  • Incubate the vials at a constant temperature (e.g., 50°C) in a water bath or oven.

  • At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial.

  • Immediately quench the degradation by diluting the aliquot in a mixture of mobile phase (e.g., 50:50 acetonitrile:water) to a suitable concentration for HPLC analysis and store at 4°C until analysis.

  • Analyze all samples by a validated stability-indicating HPLC-UV method.

  • Calculate the percentage of the compound remaining at each time point relative to the initial (t=0) concentration.

  • Analyze samples with significant degradation by LC-MS to identify the degradation products.

Data Presentation: Example pH Stability Data

pH	Temperature (°C)	Time (hours)	% Parent Compound Remaining	Major Degradants Observed (m/z)
1	50	24	85.2	[M+H]+ of potential hydrolytic products
4	50	24	98.1	-
7.4	50	24	99.5	-
9	50	24	92.7	[M+H]+ of potential hydrolytic products
13	50	24	65.4	[M+H]+ of multiple degradation products

Conclusion

The stability of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in aqueous buffer is a critical parameter that can significantly impact the reliability and reproducibility of experimental results. By understanding the potential degradation pathways, primarily oxidation of the thiophene ring and hydrolysis of the pyrimidine ring, researchers can proactively design experiments to minimize compound degradation. This guide provides a framework for troubleshooting common stability issues and for conducting systematic stability studies. Adherence to these principles will ensure the integrity of your experimental data and contribute to the successful development of this promising class of compounds.

References

• ICH, Q1B Photostability Testing of New Drug Substances and Products, in International Conference on Harmoniz
• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products.
• ICH, Q1A(R2)
• ICH, Q1 Guideline on Stability Testing of Drug Substances and Drug Products, 2025.
• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA).
• Baertschi, S. W., et al., The Degradation Chemistry of Prasugrel Hydrochloride: Part 1-Drug Substance. J Pharm Sci, 2019. 108(9): p. 2842-2857.
• Jansen, P. J., et al., Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Cent Sci, 2023. 9(5): p. 936-943.
• Wahl, O. and T. Sander, Tautobase: An Open Tautomer Database. J Chem Inf Model, 2020. 60(3): p. 1085-1089.
• Separation Science, Analytical Techniques in Stability Testing, 2025.
• Kuhara, T., et al., Simple gas chromatographic-mass spectrometric procedure for diagnosing pyrimidine degradation defects for prevention of severe anticancer side effects. J Chromatogr B Biomed Sci Appl, 2001. 762(2): p. 133-9.
• Ali, H. I., et al., Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. Bioorg Med Chem, 2019. 27(9): p. 1771-1790.
• Les, A. and L. Adamowicz, Theoretical ab initio study of the protomeric tautomerism of 2-hydroxypyrimidine, 4-hydroxypyrimidine, and their derivatives. J Phys Chem, 1990. 94(18): p. 7021-7032.
• Wang, H., et al., Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 2012. 17(4): p. 4404-13.
• Elrazaz, E. Z., et al., Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Journal of Pharmaceutical Sciences, 2015. 1(1-2): p. 33-41.
• Guo, Y., et al., Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. J. Braz. Chem. Soc., 2023. 34(8): p. 1-10.
• Dolzonek, J., et al., Hydrolytic Stability of Selected Pharmaceuticals and Their Transformation Products. Chemosphere, 2019. 235: p. 950-958.
• de Oliveira, A. S., et al., The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. ACS Organic & Inorganic Au, 2024.
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• Gamelin, E., et al., A Simple Chromatographic Method for the Analysis of Pyrimidines and their Dihydrogenated Metabolites. J Chromatogr B Biomed Appl, 1997. 695(2): p. 379-85.
• Slideshare, Pyrimidine Synthesis and Degrad
• Google Patents, US2417318A - Method of producing 4-hydroxy pyrimidines.
• Kim, J. S., et al., The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. J Bacteriol, 2009. 191(22): p. 7096-105.
• Google Patents, EP0326389B1 - Process for preparing 4-hydroxypyrimidine.
• Usiena Air, New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors.
• ChemicalBook, 4-Hydroxypyrimidine | 51953-17-4.
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• Giuliano, B. M., et al., Tautomerism in 4-hydroxypyrimidine, S-methyl-2-thiouracil, and 2-thiouracil. J Phys Chem A, 2010. 114(1): p. 511-7.
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• Al-Ghorbani, M., et al.

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Technical Support Center: Purification of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

This technical support guide provides troubleshooting strategies and frequently asked questions concerning the purification of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This document is intended for researchers, scientists, and professionals in drug development who are working with this and structurally related thieno[2,3-d]pyrimidine derivatives.

Introduction

5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is a heterocyclic compound belonging to the thienopyrimidine class, which is of significant interest in medicinal chemistry due to its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The synthesis of this scaffold, often achieved through multi-step sequences like the Gewald reaction followed by cyclization, can present several purification challenges.[3][4] This guide offers practical solutions to common issues encountered during the purification of this compound.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, providing step-by-step guidance to resolve them.

Issue 1: Low Yield After Recrystallization

Question: I am experiencing a significant loss of product during recrystallization, resulting in a very low yield. What could be the cause and how can I optimize the process?

Answer:

Low recovery from recrystallization is a common issue and can be attributed to several factors, primarily related to solvent selection and the solubility profile of your compound.

Causality:

• High Solubility in Cold Solvent: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. If the compound remains significantly soluble in the cold solvent, a substantial amount will be lost in the mother liquor.

• Excessive Solvent Volume: Using too much solvent will keep the compound in solution even after cooling, preventing efficient crystallization and leading to low recovery.

• Premature Crystallization: If the solution cools too quickly, the compound may precipitate as a fine powder or an oil, trapping impurities and making filtration difficult.

Step-by-Step Protocol for Optimization:

• Solvent Screening:

  • Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating.

  • Ideal solvents for thieno[2,3-d]pyrimidine derivatives often include ethanol, isopropanol, acetonitrile, or mixtures with water.[5][6]

  • Observe not only the solubility but also the quality of crystals formed upon cooling.

• Solvent Volume Optimization:

  • Start by dissolving the crude product in the minimum amount of hot solvent required to achieve complete dissolution.

  • Add the hot solvent portion-wise to the crude material while heating and stirring.

• Controlled Cooling:

  • Allow the hot, saturated solution to cool slowly to room temperature. Rapid cooling in an ice bath can lead to the formation of small, impure crystals.

  • Once the solution has reached room temperature and crystal formation has slowed, you can place it in an ice bath to maximize precipitation.

• Mother Liquor Analysis:

  • After filtration, concentrate a small portion of the mother liquor and analyze it by TLC or LC-MS to determine the amount of product being lost.

  • If a significant amount of product remains, you may be able to recover a second crop of crystals by partially evaporating the solvent and re-cooling.

Data Presentation: Solvent Selection Guide for Recrystallization

Solvent	Boiling Point (°C)	General Solubility of Thienopyrimidines (at elevated temp.)	Notes
Ethanol	78	Good	Frequently used for recrystallization of thienopyrimidine derivatives.[5][6]
Isopropanol	82	Good	A slightly higher boiling point alternative to ethanol.
Acetonitrile	82	Moderate to Good	Can be effective, but may require careful cooling.
Dioxane-Ethanol Mixture	Variable	Good	Used for less soluble derivatives.[6]
Acetic Acid	118	Good	Can be used for compounds that are difficult to dissolve, but residual acid must be removed.[6]
Ethanol/Water	Variable	Variable	Adding water as an anti-solvent can induce crystallization, but may cause oiling out if not done carefully.

Issue 2: Persistent Impurities After Column Chromatography

Question: I am unable to separate my desired product from a persistent impurity using silica gel column chromatography. The impurity co-elutes with my product. What are my options?

Answer:

Co-elution of impurities is a frequent challenge in column chromatography, often due to similar polarities between the product and the impurity.

Causality:

• Similar Polarity: The impurity may have a very similar chemical structure and polarity to 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, making separation on silica gel difficult.

• Inappropriate Solvent System: The chosen mobile phase may not have sufficient selectivity to resolve the two compounds.

• Column Overloading: Applying too much crude material to the column can lead to broad peaks and poor separation.

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting co-eluting impurities.

Detailed Methodologies:

• Mobile Phase Modification:

  • Solvent Selectivity: If you are using a standard ethyl acetate/hexane system, try incorporating a different solvent to alter the selectivity. For example, adding a small amount of methanol or dichloromethane can change the interactions with the stationary phase.

  • Ternary Mixtures: Experiment with three-component solvent systems (e.g., hexane/ethyl acetate/methanol) to fine-tune the polarity and selectivity.

• Gradient Elution:

  • If you are using an isocratic (constant solvent composition) elution, switch to a shallow gradient. Start with a less polar solvent system and gradually increase the polarity. This can help to sharpen the peaks and improve resolution.

• Alternative Stationary Phases:

  • Alumina: If your compound is stable on basic media, alumina can offer different selectivity compared to silica gel.

  • Reverse-Phase Chromatography (C18): If the impurity has a different hydrophobicity, reverse-phase chromatography using a solvent system like water/acetonitrile or water/methanol can be very effective.

• Post-Chromatography Recrystallization:

  • Sometimes, column chromatography can remove the bulk of the impurities, and a subsequent recrystallization of the partially purified material can yield the final pure product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol?

A1: The impurities will largely depend on the synthetic route. For syntheses involving the Gewald reaction, common impurities include:

• Unreacted Starting Materials: Such as the ketone, nitrile, and elemental sulfur.

• Gewald Reaction Intermediate: The 2-aminothiophene intermediate may not have fully cyclized.

• Byproducts from Cyclization: Depending on the cyclizing agent (e.g., formamide, urea), various side products can form.[5]

• Regioisomers: In some cases, depending on the precursors, there might be a possibility of forming isomeric thienopyrimidine structures.

Q2: My purified product appears as an off-white or yellowish solid. Is this normal?

A2: Many thieno[2,3-d]pyrimidine derivatives are reported as white, yellow, or light brown solids.[4][5] A slight coloration is not necessarily indicative of impurity. However, a significant color change or a gummy/oily consistency suggests the presence of impurities. The purity should be confirmed by analytical methods such as melting point determination, NMR spectroscopy, and LC-MS. For example, a sharp melting point is a good indicator of high purity.

Q3: Can I use precipitation to purify my compound instead of recrystallization?

A3: Precipitation by adding an anti-solvent can be a quick method for isolation, but it is generally less effective for purification than recrystallization. Precipitation is a non-equilibrium process that can trap impurities within the solid matrix. It is best used for initial isolation of the crude product from the reaction mixture. For achieving high purity, a carefully controlled recrystallization is superior.

Q4: What are the key analytical techniques to assess the purity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol?

A4: A combination of techniques should be used to confirm the purity and structure:

• Thin-Layer Chromatography (TLC): A quick and easy way to monitor reaction progress and assess the number of components in a sample.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is excellent for identifying and quantifying impurities with different chemical structures.[4][8]

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.[7]

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity.[4][5]

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC): Can provide a quantitative measure of purity (e.g., >95%).[8]

References

• Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evalu
• The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respir
• Identification of thieno[2,3-d] pyrimidine-sulfonamide as an anticancer agent: synthesis, crystal structure, cytotoxicity, molecular docking, and molecular dynamics simul
• Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. MDPI.
• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. MDPI.
• Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. ScienceDirect.
• Design, synthesis and antimicrobial screening of some new thienopyrimidines.
• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. NIH.
• Synthesis of New Derivatives of Thieno[2,3-d]pyrimidin-4(3H)-one and their Antimicrobial Activity. Hilaris Publisher.
• Synthesis of Some Thienopyrimidine Deriv

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• 1. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. mdpi.com [mdpi.com]
• 8. The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Thienopyrimidine Synthesis

Welcome to the technical support center for thienopyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this versatile heterocyclic scaffold. Drawing from established synthetic protocols and troubleshooting common laboratory challenges, this resource provides in-depth, experience-driven advice to enhance your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My thienopyrimidine synthesis is resulting in a very low yield. What are the initial parameters I should investigate?

A1: Low yields in thienopyrimidine synthesis can often be traced back to several key factors. Begin by systematically evaluating the following:

• Purity of Starting Materials: Ensure your precursor aminothiophene and other reactants are of high purity. Impurities can introduce competing side reactions.[1]

• Reaction Temperature: Many cyclization steps in thienopyrimidine synthesis are highly temperature-dependent. Some reactions require high temperatures (refluxing in a high-boiling solvent or even solvent-free heating) to proceed efficiently.[2][3] Conversely, for some multi-step one-pot syntheses, controlling the temperature at different stages is crucial to prevent byproduct formation.

• Catalyst Activity: If your synthesis involves a catalyst (e.g., acid or base), its activity is paramount. Ensure the catalyst is not old or deactivated. In some cases, switching from a Brønsted acid to a Lewis acid, or vice-versa, can significantly improve yields.[1]

• Solvent Choice: The polarity of the solvent plays a critical role. Polar solvents are generally preferred for many thienopyrimidine syntheses.[1] Experimenting with solvents like ethanol, DMF, or toluene can lead to improved results.[2]

Q2: I am synthesizing the 2-aminothiophene precursor for my thienopyrimidine via the Gewald reaction, and the yield is poor. How can I optimize this step?

A2: The Gewald reaction is a cornerstone for preparing the 2-aminothiophene precursors necessary for many thienopyrimidine syntheses.[2][4] Poor yields in this multicomponent reaction can often be rectified by:

• Base Catalyst: The choice and amount of the basic catalyst (often a secondary amine like morpholine or piperidine) are critical. An optimal amount is needed to facilitate the initial condensation and subsequent cyclization without promoting side reactions.

• Reaction Time and Temperature: The Gewald reaction can be sensitive to both time and temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. While some Gewald reactions proceed well at room temperature, others may require gentle heating.

• Purity of Reactants: The purity of the carbonyl compound, the activated nitrile, and elemental sulfur is crucial for a successful Gewald reaction.

Q3: My final thienopyrimidine product is difficult to purify. What are some common impurities I should be aware of and how can I remove them?

A3: Purification challenges often arise from side products with similar polarities to the desired thienopyrimidine. Common impurities can include unreacted starting materials, partially cyclized intermediates, or products from competing reaction pathways.

• Recrystallization: This is often the first method of choice. A careful selection of the recrystallization solvent is key. If your compound is poorly soluble, a solvent mixture might be necessary.[5]

• Column Chromatography: If recrystallization is ineffective, column chromatography is the next logical step. A systematic approach to solvent system selection (e.g., starting with a non-polar eluent and gradually increasing polarity) is recommended to achieve good separation.[5]

• Insoluble Byproducts: In some cases, insoluble byproducts may form during the reaction.[1] These can sometimes be removed by simple filtration of the reaction mixture before workup.

Troubleshooting Guides

Issue 1: Low Yield in the Cyclization of 2-Aminothiophene with Urea/Thiourea

Problem: You are attempting to synthesize a thieno[2,3-d]pyrimidin-4(3H)-one or its thio-analog by reacting a 2-amino-3-alkoxycarbonylthiophene with urea or thiourea, but the yield of the cyclized product is disappointingly low.

Causality: This reaction typically proceeds through an initial formation of a thienylurea or thienylthiourea intermediate, followed by an intramolecular cyclization with the elimination of an alcohol. The low yield can be attributed to several factors:

• Inefficient Intermediate Formation: The initial reaction to form the urea/thiourea intermediate may be reversible or slow under the chosen conditions.

• Difficult Cyclization: The subsequent cyclization step often requires forcing conditions to overcome the activation energy for ring closure.

• Thermal Decomposition: At very high temperatures, the starting materials or the desired product might decompose.

Troubleshooting Protocol:

• Step-wise vs. One-Pot: Consider a two-step approach. First, synthesize and isolate the thienyl(thio)urea intermediate. This allows for purification of the intermediate and can lead to a cleaner final product. The cyclization can then be carried out under optimized conditions.[2]

• Solvent and Temperature Optimization:

  • For the cyclization step, solvent-free heating is often effective.[2][3]

  • If using a solvent, high-boiling point solvents like DMF or toluene can be beneficial.[2]

  • Basic conditions, such as using sodium ethoxide in refluxing ethanol, can promote the cyclization of the intermediate.[2]

• Microwave Synthesis: Investigate the use of microwave irradiation. This technique can often reduce reaction times and improve yields by providing efficient and uniform heating.

Parameter	Conventional Heating	Microwave Irradiation
Reaction Time	Several hours	Minutes
Yield	Often moderate	Can be significantly higher
Temperature Control	Can be less precise	Precise temperature control

Issue 2: Unexpected Side Product Formation in Friedländer-type Synthesis

Problem: You are using a Friedländer-type reaction to synthesize a thienopyrimidine from a 2-aminothiophene-3-carbaldehyde (or ketone) and a compound with an active methylene group, but you are isolating an unexpected byproduct.

Causality: The Friedländer synthesis and its variations are powerful tools for constructing quinoline and related heterocyclic systems, including thienopyrimidines.[6][7] However, side reactions can occur, especially if the reaction conditions are not finely tuned.

• Self-Condensation: The aldehyde or ketone starting material can undergo self-condensation, particularly under strong acidic or basic conditions.

• Alternative Cyclization Pathways: Depending on the substrates, alternative cyclization pathways may become competitive, leading to isomeric products.

• Catalyst-Induced Degradation: The choice of catalyst is critical. While acids are commonly used, they can sometimes lead to degradation of sensitive substrates.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Friedländer synthesis.

Experimental Protocol:

• Catalyst Screening:

  • If using a strong Brønsted acid (e.g., HCl), consider a milder Lewis acid (e.g., ZnCl₂, FeCl₃).[1]

  • Ionic liquids have also emerged as effective catalysts for Friedländer reactions, offering high efficiency under solvent-free conditions.[6]

• Temperature and Time Monitoring:

  • Run the reaction at a lower temperature for a longer period to minimize side reactions.

  • Monitor the reaction progress by TLC or HPLC to identify the optimal time to stop the reaction before significant byproduct formation occurs.

• Solvent Selection:

  • The polarity of the solvent can influence the reaction pathway. Experiment with a range of solvents from polar (e.g., ethanol) to non-polar (e.g., toluene).[1]

Issue 3: Poor C-H Activation/Arylation on the Thiophene Ring

Problem: You are attempting a direct C-H arylation on the thiophene ring of a thienopyrimidine scaffold using a palladium catalyst, but the reaction is inefficient.

Causality: Direct C-H activation is a powerful and atom-economical method for functionalizing heterocyclic systems.[8] However, its success is highly dependent on several factors:

• Catalyst and Ligand: The choice of the palladium source (e.g., Pd(OAc)₂) and the ligand is crucial for catalytic activity and selectivity.

• Base and Additives: The base plays a key role in the C-H activation step. Additives, such as oxidants, may be required in some catalytic cycles.

• Regioselectivity: The thiophene ring has multiple C-H bonds with potentially similar reactivities, making regioselectivity a challenge.[8]

Optimization Strategy:

Parameter	Condition 1	Condition 2	Condition 3
Palladium Source	Pd(OAc)₂	PdCl₂(dppf)	Pd/C
Ligand	None	XPhos	SPhos
Base	K₂CO₃	Cs₂CO₃	KOAc
Solvent	Toluene	Dioxane	DMF
Temperature	110 °C	130 °C	90 °C

Experimental Protocol:

• Screening Reaction Conditions: Set up a parallel screen of reaction conditions, varying the palladium source, ligand, base, and solvent as outlined in the table above.

• Monitor Regioselectivity: Analyze the crude reaction mixtures by ¹H NMR and LC-MS to determine the conversion and the ratio of C2 vs. C3 arylation.

• One-Pot Procedures: For multi-step syntheses involving an initial nucleophilic aromatic substitution followed by C-H activation, consider a one-pot procedure to improve overall efficiency.[8]

References

• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC. (URL: [Link])

• Synthesis of New Multitarget-Directed Ligands Containing Thienopyrimidine Nucleus for Inhibition of 15-Lipoxygenase, Cyclooxygenases, and Pro-Inflammatory Cytokines - PMC - NIH. (URL: [Link])

• Synthesis and characterization of 2-aminothiophene derivatives by Gewald reaction - DSpace Repository - Central University of Punjab. (URL: [Link])

• Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs - PubMed Central. (URL: [Link])

• Synthesis of Some Thienopyrimidine Derivatives - MDPI. (URL: [Link])

• Recent advances in thienopyrimidine chemistry: synthesis and therapeutic exploration of their derivatives (2018-2025) - ResearchGate. (URL: [Link])

• The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC - NIH. (URL: [Link])

• Synthesis of Some Thienopyrimidine Derivatives - PMC - NIH. (URL: [Link])

• Recent updates on thienopyrimidine derivatives as anticancer agents - ResearchGate. (URL: [Link])

• Different catalytic approaches of Friedländer synthesis of quinolines - PubMed Central - NIH. (URL: [Link])

• Thienopyrimidine | Encyclopedia MDPI. (URL: [Link])

• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines - MDPI. (URL: [Link])

• Different catalytic approaches of Friedländer synthesis of quinolines - PubMed. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors - MDPI. (URL: [Link])

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• 4. Synthesis and characterization of 2-aminothiophene derivatives by Gewald reaction [kr.cup.edu.in]
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• 7. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Common side products in the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Technical Support Center: Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support guide for the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This molecule is a key scaffold in medicinal chemistry, and its efficient synthesis is crucial for advancing research and development programs.[1][2][3] This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols drawn from field experience. We will delve into the common side products encountered during its synthesis, explain the mechanistic origins of these impurities, and provide actionable strategies to optimize your reaction outcomes.

The most versatile and widely adopted method for constructing the thieno[2,3-d]pyrimidine core begins with the renowned Gewald three-component reaction to assemble the substituted 2-aminothiophene intermediate.[4][5][6][7] This is followed by the cyclization of the intermediate to form the fused pyrimidine ring. Each of these stages presents unique challenges and potential for side product formation.

Core Synthesis Pathway Overview

The synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is typically a two-stage process. Understanding this main pathway is the first step in diagnosing any deviations.

Figure 1: High-level overview of the two-stage synthesis.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis. Each question is designed to correspond to a specific experimental observation, followed by a mechanistic explanation and a detailed troubleshooting plan.

Q1: My initial reaction mixture for the thiophene synthesis (Gewald Reaction) has turned dark brown and tarry, making product isolation difficult. What is the likely cause and how can I prevent this?

A1: Root Cause Analysis & Solution

A dark, tarry reaction mixture during the Gewald synthesis is a classic indicator of competing side reactions, primarily polymerization and the formation of complex polysulfides.[8]

• Mechanistic Cause: The Gewald reaction is exothermic. If the reaction temperature is not carefully controlled, especially during the initial Knoevenagel condensation and sulfur addition, several undesired pathways can be initiated.[8] At elevated temperatures, the α,β-unsaturated nitrile intermediate can polymerize. Furthermore, elemental sulfur can react with the basic catalyst or other intermediates to form colored polysulfides, which are notoriously difficult to remove.

• Troubleshooting & Optimization Protocol:

  • Strict Temperature Control: Maintain the reaction temperature between 45-50°C. Use a water bath for consistent heat distribution. Do not let the internal temperature exceed 55°C.

  • Rate of Reagent Addition: Add the base (e.g., morpholine or triethylamine) dropwise over 20-30 minutes. A rapid addition of the base can cause a sudden exotherm, accelerating side reactions.

  • Purity of Starting Materials: Ensure that your starting ketone and nitrile are pure. Impurities can act as catalysts for polymerization.[8]

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (Nitrogen or Argon) can sometimes minimize oxidative side reactions that contribute to color formation.

  • Purification: If you do encounter a tarry mixture, attempt to precipitate the desired 2-aminothiophene intermediate by pouring the cooled reaction mixture into ice-water. The crude solid can then be purified by recrystallization from ethanol or isopropanol.

Q2: I'm observing a significant byproduct that I suspect is a dimer of my α,β-unsaturated nitrile intermediate. How can I minimize its formation?

A2: Root Cause Analysis & Solution

Dimerization of the Knoevenagel-Cope intermediate (α,β-unsaturated nitrile) is a common competing reaction in the Gewald synthesis.[8] This intermolecular reaction competes directly with the desired intramolecular cyclization with sulfur.

• Mechanistic Cause: The α,β-unsaturated nitrile is an excellent Michael acceptor. Under basic conditions, it can be attacked by the enolate of another molecule of the intermediate, leading to dimer formation. This side reaction is highly sensitive to temperature and reactant concentration.

• Troubleshooting & Optimization Protocol:

  • Optimize Reaction Temperature: Dimer formation is often more favorable at higher temperatures. Perform a systematic temperature screen (e.g., 40°C, 45°C, 50°C) to find the optimal balance where the desired cyclization proceeds efficiently while dimerization is minimized.

  • Adjust Reagent Addition Rate: Slow, controlled addition of the reagents can help maintain a low instantaneous concentration of the reactive intermediate, thus favoring the intramolecular cyclization over the intermolecular dimerization.[8]

  • Solvent Selection: The choice of solvent can influence the relative rates of the desired reaction and dimerization. While alcohols like ethanol are common, exploring solvents like isopropanol or DMF might alter the reaction kinetics in your favor.[7]

  • Base Selection: The strength and type of base can be critical. For some substrates, a weaker base or a sterically hindered base might reduce the rate of the competing dimerization reaction.

Q3: The final cyclization step is inefficient. My product is contaminated with unreacted 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile. How do I drive the reaction to completion?

A3: Root Cause Analysis & Solution

Incomplete cyclization to form the pyrimidine ring is a frequent issue, often stemming from insufficient reactivity or reaction time.

• Mechanistic Cause: The formation of the pyrimidine ring involves the reaction of the 2-amino group of the thiophene with a one-carbon electrophile (e.g., formic acid or formamide). This is a condensation reaction that requires forcing conditions, typically heating at reflux. If the temperature is too low, the reaction time is too short, or the cyclizing agent is not reactive enough, the reaction will not proceed to completion.

• Troubleshooting & Optimization Protocol:

  • Ensure Purity of the Intermediate: Impurities carried over from the Gewald reaction can interfere with the cyclization step.[4] Ensure your 2-aminothiophene intermediate is sufficiently pure (recrystallized to a constant melting point) before proceeding.

  • Choice of Cyclizing Agent:

    • Formamide: Refluxing in formamide is a common method. Ensure you are using a sufficient excess and that the reaction is heated to a high enough temperature (typically >160°C).

    • Formic Acid (85-90%): Refluxing in formic acid is often very effective. The acidic conditions can catalyze the cyclization.

    • Triethyl Orthoformate: Reacting the aminothiophene with triethyl orthoformate followed by treatment with ammonia or an amine can also be an effective route.[9]

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). Continue heating until the starting aminothiophene spot has been completely consumed.

  • Microwave Synthesis: Microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields for the cyclization step.[10][11][12] If available, this is a highly recommended optimization strategy.

Visualizing Main vs. Side Reaction Pathways

The following diagram illustrates the desired synthetic route versus the common pitfalls of dimerization and polymerization during the critical Gewald reaction stage.

Figure 2: Competing reaction pathways during synthesis.

Data Summary: Optimizing Reaction Conditions

The following table summarizes conditions that favor the desired product versus those that lead to common side products.

Parameter	Condition Favoring Desired Product	Condition Leading to Side Products	Associated Side Product(s)
Temperature	Gewald: 45-50°C; Cyclization: Reflux (agent-dependent)	Gewald: > 60°C	Polymerization, Tars, Dimer[8]
Base Addition	Slow, dropwise addition over 20-30 minutes	Rapid, bulk addition	Polymerization, Tars[8]
Intermediate Purity	Recrystallized to constant melting point before cyclization	Using crude product from Gewald step directly	Incomplete Cyclization, Unknown Impurities[4]
Cyclization Time	Monitored by TLC until disappearance of starting material	Fixed, insufficient time (e.g., < 4 hours without checking)	Unreacted 2-aminothiophene
Atmosphere	Standard laboratory atmosphere (Inert gas is optional optimization)	N/A (less of a factor for primary side products)	Minor oxidative impurities

References

• Technical Support Center: Synthesis of Thieno[2,3-d]pyrimidine Cores. Benchchem.
• Common side reactions in the Gewald synthesis of aminothiophenes. Benchchem.
• Synthesis of thienopyrimidine derivatives starting from thiophene and pyrimidine rings. (2025).
• (PDF) Recent Report on Thieno[2,3-d]pyrimidines. Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis. ResearchGate.
• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. MDPI.
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. SciELO.
• The Gewald multicomponent reaction. PubMed - NIH.
• Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. (2019).
• Shorter procedure to access Thieno[2,3-d]pyrimidines. openlabnotebooks.org. (2018).
• A Comparative Guide to the Synthesis of the Thieno[2,3-d]pyrimidine Scaffold. Benchchem.
• Gewald reaction. Wikipedia.
• Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. NIH. (2023).
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives.
• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. MDPI.
• Preparation of 5-amino-4-cyano-N-(phenyl)-3-methylthiophene- 2-carboxamides.
• pyrimidine Derivatives Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]. SciELO.
• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. NIH.
• Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. Organic & Biomolecular Chemistry (RSC Publishing).
• (PDF) Reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene and 2-amino-3-cyano-4,7-diphenyl-5-methyl-4H-pyrano[2,3-c] pyrazole with phenylisocyanate, carbon disulfide, and. ResearchGate. (2025).
• Gewald Reaction. J&K Scientific LLC. (2025).
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. (2021).
• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. ResearchGate. (2022).
• Gewald Reaction. Organic Chemistry Portal.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[1][9]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. PMC - NIH. (2022). Available from:

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. SciELO. (2024).
• Synthesis of 5-Acyl-2-Amino-3-Cyanothiophenes: Chemistry and Fluorescent Properties.
• dione Derivative Inhibits d-Dopachrome Tautomerase Activity and Suppresses the Proliferation. the University of Groningen research portal. (2022).
• Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI.
• [Synthesis of thieno[2,3-d]pyrimidine Derivatives and Their Antifungal Activities]. PubMed.

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Thienopyrimidine Inhibitor Resistance: A Technical Troubleshooting Guide

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers utilizing thienopyrimidine-based inhibitors. This guide is designed to provide in-depth troubleshooting and practical solutions for overcoming acquired resistance, a critical challenge in targeted therapy. We will move beyond simple protocols to explain the underlying biochemical causality, empowering you to make informed decisions in your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding thienopyrimidine inhibitors and the nature of drug resistance.

Q1: What are thienopyrimidine-based inhibitors and what is their primary target?

Thienopyrimidines are a class of heterocyclic compounds that form the core scaffold for many highly potent and selective kinase inhibitors.[1] In oncology research, they are prominently featured in the design of Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitors (TKIs).[2] Third-generation EGFR TKIs, such as osimertinib, utilize this scaffold. These inhibitors are designed to target specific activating mutations within the EGFR kinase domain (e.g., Exon 19 deletions, L858R), which are common drivers in non-small cell lung cancer (NSCLC).[3][4]

Q2: Why does resistance to these highly specific inhibitors inevitably develop?

Resistance is a product of evolutionary pressure. A population of cancer cells is rarely homogenous. When a potent inhibitor eliminates the sensitive cells, it creates a selective environment where cells with pre-existing or newly acquired alterations that circumvent the inhibitor's action can survive and proliferate.[5] This can happen through two main avenues:

• On-Target Resistance: The target protein (EGFR) itself mutates further, preventing the inhibitor from binding effectively.

• Off-Target Resistance: The cancer cell activates alternative signaling pathways to bypass its dependency on EGFR, rendering the inhibitor ineffective even if it still binds to its target.[6][7]

Q3: What are the most common mechanisms of resistance I should anticipate in my models?

The specific resistance mechanism often depends on the generation of the inhibitor used.

• Against 1st/2nd-Gen TKIs: The most common mechanism is the EGFR T790M "gatekeeper" mutation .[8][9] This mutation increases the receptor's affinity for ATP, making it difficult for ATP-competitive inhibitors to bind.[10]

• Against 3rd-Gen TKIs (e.g., Osimertinib): The landscape is more diverse.

  • On-Target: The most frequent on-target mutation is EGFR C797S .[11][12] Third-generation inhibitors form a covalent bond with the Cysteine at position 797; mutating it to a Serine prevents this irreversible binding.[13][14]

  • Off-Target: The most prevalent bypass mechanism is the amplification of the MET proto-oncogene .[8][15] This leads to MET receptor hyperactivation, which in turn reactivates downstream survival pathways like PI3K/AKT, independent of EGFR.[16][17][18] Other bypass tracks include HER2 amplification, and mutations in BRAF or KRAS.[6][19]

  • Histologic Transformation: In a subset of cases, the tumor may change its cellular identity, for instance, from an adenocarcinoma to a small cell lung cancer (SCLC), which has a different set of survival dependencies.[8][20]

Part 2: Experimental Troubleshooting Guide

This section is structured to address specific problems you may encounter during your research.

Problem: My EGFR-mutant cell line, initially sensitive to a thienopyrimidine inhibitor, is now showing reduced sensitivity and regrowth.

This is the classic presentation of acquired resistance. The critical next step is to identify the underlying molecular mechanism to inform your subsequent experiments.

Caption: Troubleshooting workflow for identifying resistance mechanisms.

Possible Cause A: On-Target Secondary EGFR Mutation

Causality: A new mutation has appeared in the EGFR gene itself, altering the drug's binding site.

Diagnostic Workflow:

• Isolate Genomic DNA: Extract high-quality gDNA from both your parental (sensitive) and the newly-derived resistant cell lines.

• PCR Amplify and Sequence the EGFR Kinase Domain: Focus on exons 18-21. While Sanger sequencing is often sufficient, Next-Generation Sequencing (NGS) provides greater sensitivity for detecting sub-clonal mutations.

• Analyze Sequencing Data:

  • Look for the T790M mutation if you are working with first- or second-generation inhibitors.

  • Look for the C797S mutation if you are working with third-generation covalent inhibitors.[21][22] Other mutations like L718Q or L844V have also been reported.[23]

Solutions & Next Steps:

Your strategy depends entirely on the mutation identified.

Secondary Mutation	Initial Inhibitor Class	Biochemical Consequence	Recommended Next Step
T790M	1st/2nd-Gen	Increases ATP affinity, hindering competitive inhibitor binding.[10]	Switch to a T790M-active 3rd-Gen inhibitor (e.g., Osimertinib).
C797S	3rd-Gen (covalent)	Removes the cysteine residue required for covalent bond formation.[13][24]	Strategy depends on T790M status. If T790M is lost, cells may regain sensitivity to 1st-Gen TKIs.[19] If T790M and C797S are in trans, a combination of 1st and 3rd-Gen TKIs may be effective.[19] If in cis, investigate 4th-Gen allosteric or new covalent inhibitors.[25][26]
L718Q / L844V	3rd-Gen (WZ4002, CO-1686)	Sterically interferes with inhibitor binding.[23]	These mutations may re-sensitize cells to quinazoline-based inhibitors like gefitinib or afatinib.[21][22]

Possible Cause B: Off-Target Bypass Pathway Activation

Causality: The cell has found an alternative route to activate critical downstream survival signaling (e.g., PI3K/AKT pathway), making it no longer reliant on EGFR. MET amplification is the most common example.[16][27]

Diagnostic Workflow:

• Protein-Level Screen (Western Blot): This is the fastest way to screen for bypass pathway hyperactivation. Probe lysates from sensitive and resistant cells for:

  • Phospho-MET (p-MET)

  • Phospho-HER2 (p-HER2)

  • Phospho-AKT (p-AKT) and Phospho-ERK (p-ERK) : These are downstream nodes. A sustained phosphorylation in the presence of your EGFR inhibitor is a strong indicator of a bypass track.

• Gene-Level Confirmation (FISH/qPCR): If you see a strong signal for p-MET or p-HER2, confirm the underlying cause is gene amplification.

  • Fluorescence In Situ Hybridization (FISH): The gold standard for detecting gene amplification.[16]

  • Quantitative PCR (qPCR): A faster, higher-throughput method to assess gene copy number changes.

Solutions & Next Steps:

The key is to co-inhibit both the original target (EGFR) and the newly activated bypass pathway.[28][29][30]

Caption: MET amplification bypass signaling pathway.

• Strategy: Implement a combination therapy protocol.

• Example: If MET amplification is confirmed, treat resistant cells with a combination of your thienopyrimidine-based EGFR inhibitor and a MET inhibitor (e.g., crizotinib, capmatinib).[15]

• Validation: Use a synergy assay (e.g., Chou-Talalay method) to determine if the combination is synergistic, additive, or antagonistic. A synergistic interaction confirms that you have correctly identified and targeted the resistance mechanism.

Part 3: Key Experimental Protocols

Protocol 1: Western Blotting for Bypass Pathway Activation

• Cell Lysis: Culture parental and resistant cells to 80-90% confluency. Treat with the EGFR inhibitor for 2-4 hours to ensure the primary target is inhibited. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on a polyacrylamide gel. Separate proteins by electrophoresis and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-MET, anti-total-MET, anti-p-AKT, anti-total-AKT, anti-GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST. Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Wash again and visualize using an ECL substrate and chemiluminescence imager.

• Interpretation: Look for a strong phospho-protein signal in the resistant line that is absent or weak in the parental line, despite the presence of the EGFR inhibitor. Total protein levels should remain relatively constant.

Protocol 2: In Vitro Combination Drug Synergy Assay

• Plate Cells: Seed resistant cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare Drug Dilutions: Create a dose-response matrix. Serially dilute Drug A (EGFR inhibitor) horizontally across the plate and Drug B (e.g., MET inhibitor) vertically. Include single-agent and vehicle controls.

• Treat and Incubate: Add the drug combinations to the cells and incubate for 72 hours.

• Assess Viability: Measure cell viability using an appropriate assay (e.g., CellTiter-Glo, MTT).

• Data Analysis:

  • Normalize viability data to vehicle-treated controls.

  • Use software like CompuSyn or a custom script to calculate the Combination Index (CI) based on the Chou-Talalay method.

  • Interpretation:

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

References

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• Meador, C. B., & Lovly, C. M. (2023). The Role of MET in Resistance to EGFR Inhibition in NSCLC: A Review of Mechanisms and Treatment Implications. Cancers. [Link]

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• National Cancer Institute. (2023). Strategy May Prevent Tumor Resistance to Targeted Cancer Therapies. NCI Staff. [Link]

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• OncLive. (2018). MET, EGFR C797S Linked With Acquired Resistance to Frontline Osimertinib in NSCLC. OncLive Staff. [Link]

• Ercan, D., et al. (2015). EGFR mutations and resistance to Irreversible pyrimidine based EGFR inhibitors. Clinical Cancer Research. [Link]

• To, C., et al. (2018). C797S Resistance: The Undruggable EGFR Mutation in Non-Small Cell Lung Cancer? ACS Medicinal Chemistry Letters. [Link]

• Bivona, T. G., & Doebele, R. C. (2016). Mechanisms of Acquired Resistance and Tolerance to EGFR Targeted Therapy in Non-Small Cell Lung Cancer. Cancers. [Link]

• Wu, S. G., & Shih, J. Y. (2018). Next-Generation EGFR Tyrosine Kinase Inhibitors for Treating EGFR-Mutant Lung Cancer beyond First Line. Frontiers in Oncology. [Link]

• Uchibori, K., et al. (2017). Overcoming resistance to third-generation epidermal growth factor receptor tyrosine kinase inhibitor in non-small cell lung cancer. Journal of Thoracic Disease. [Link]

• ResearchGate. (2021). Mechanisms of resistance to osimertinib. Scientific Diagram. [Link]

• Wu, S. G., et al. (2016). The mechanism of acquired resistance to irreversible EGFR tyrosine kinase inhibitor-afatinib in lung adenocarcinoma patients. Oncotarget. [Link]

• Al-Hussain, S. A., et al. (2023). Insights into fourth generation selective inhibitors of (C797S) EGFR mutation combating non-small cell lung cancer resistance: a critical review. RSC Medicinal Chemistry. [Link]

• Yun, C. H., et al. (2008). The T790M mutation in EGFR kinase causes drug resistance by increasing the affinity for ATP. Proceedings of the National Academy of Sciences. [Link]

• Ma, C., et al. (2011). T790M and acquired resistance of EGFR TKI: a literature review of clinical reports. Journal of Thoracic Disease. [Link]

• Paper Digest. (2015). EGFR Mutations And Resistance To Irreversible Pyrimidine-Based EGFR Inhibitors. Paper Digest. [Link]

• Ercan, D., et al. (2015). EGFR Mutations and Resistance to Irreversible Pyrimidine-Based EGFR Inhibitors. Clinical Cancer Research. [Link]

• Lasheen, D. S., et al. (2018). Surmounting the resistance against EGFR inhibitors through the development of thieno[2,3-d]pyrimidine-based dual EGFR/HER2 inhibitors. Bioorganic Chemistry. [Link]

• Onimus, T., et al. (2020). The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I. Journal of Medicinal Chemistry. [Link]

• Ercan, D., et al. (2015). EGFR Mutations and Resistance to Irreversible Pyrimidine-Based EGFR Inhibitors. Clinical Cancer Research. [Link]

• Frontiers. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry. [Link]

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• ACS Publications. (2023). Development of Furanopyrimidine-Based Orally Active Third-Generation EGFR Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2022). Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase. Scientific Diagram. [Link]

• ResearchGate. (2023). Recent updates on thienopyrimidine derivatives as anticancer agents. Scientific Diagram. [Link]

• Ganapathi, R., et al. (2013). Mechanisms regulating resistance to inhibitors of topoisomerase II. Pharmacology & Therapeutics. [Link]

• Klutchko, S. R., et al. (2006). Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase activity. Bioorganic & Medicinal Chemistry Letters. [Link]

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Technical Support Center: Optimizing the Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Welcome to the technical support center for the synthesis and purification of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and improve the selectivity and yield of this important heterocyclic compound. The following troubleshooting guide and frequently asked questions (FAQs) are based on established synthetic methodologies for thieno[2,3-d]pyrimidines and aim to provide practical, field-proven insights.

I. Understanding the Synthetic Landscape

The synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is typically approached through a multi-step sequence, primarily involving the construction of a substituted 2-aminothiophene ring, followed by the annulation of the pyrimidine ring. A common and efficient route is a combination of the Gewald aminothiophene synthesis and a subsequent cyclization to form the pyrimidinone ring system.

II. Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, providing explanations and actionable solutions.

A. Issues Related to the Thiophene Ring Formation (Gewald Reaction)

The initial step in the synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is the formation of the key intermediate, 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile or a related ester, via the Gewald reaction. This multicomponent reaction involves a ketone (phenylacetone), an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base.

Question 1: My Gewald reaction is producing a low yield of the desired 2-aminothiophene intermediate and a significant amount of a dark, tarry substance. What is happening and how can I improve this?

Answer: This is a common issue in the Gewald synthesis and is often attributed to the formation of complex polysulfides and polymerization of reactants or intermediates, especially at elevated temperatures. The dark coloration is indicative of these side reactions.

Causality:

• High Reaction Temperature: Excessive heat can promote the polymerization of the starting materials and intermediates.

• Base Strength and Concentration: The choice and amount of base are critical. A base that is too strong or too concentrated can accelerate side reactions.

• Reaction Time: Prolonged reaction times, especially at higher temperatures, can lead to the degradation of the product and the formation of byproducts.

Troubleshooting Protocol:

• Temperature Control: Carefully control the reaction temperature. It is often beneficial to run the reaction at a lower temperature (e.g., 40-60 °C) for a longer period. A systematic temperature screen can help identify the optimal conditions for your specific setup.

• Base Optimization: The most commonly used bases are secondary amines like morpholine or diethylamine. Consider the following adjustments:

  • Weaker Base: If you are using a strong base, try switching to a weaker one.

  • Catalytic Amount: Use a catalytic amount of the base rather than a stoichiometric amount.

• Slow Addition: Instead of adding all reactants at once, try a slow, dropwise addition of the base to the mixture of the ketone, nitrile, and sulfur. This can help to control the initial exotherm and minimize side reactions.

• Solvent Selection: While ethanol is a common solvent, you can explore other options. For instance, using a solvent like N,N-dimethylformamide (DMF) at a controlled temperature may improve the solubility of intermediates and lead to a cleaner reaction.[1]

Question 2: I am observing a significant byproduct with a molecular weight that suggests a dimer of my α,β-unsaturated nitrile intermediate. How can I suppress this side reaction?

Answer: The Knoevenagel condensation, the first step of the Gewald reaction, forms an α,β-unsaturated nitrile. This intermediate can undergo an intermolecular Michael addition with another molecule of the enolate, leading to the formation of a dimer.

Causality:

• High Concentration of Intermediates: A high concentration of the α,β-unsaturated nitrile can favor the intermolecular dimerization over the desired intramolecular cyclization with sulfur.

• Reaction Conditions: The rate of dimerization is highly dependent on temperature and the base used.

Troubleshooting Protocol:

• Stepwise Reaction: Consider a two-step procedure. First, perform the Knoevenagel condensation to synthesize and isolate the α,β-unsaturated nitrile (2-cyano-3-phenyl-2-butenenitrile). Then, in a separate step, react the purified intermediate with elemental sulfur and a base. This approach can significantly improve the yield of the desired thiophene.

• Dilution: Running the reaction at a higher dilution can disfavor the bimolecular dimerization reaction.

• Microwave-Assisted Synthesis: Microwave irradiation has been shown to be beneficial for Gewald reactions, often leading to shorter reaction times and improved yields by promoting the desired intramolecular cyclization.[2]

Experimental Workflow: Optimized Gewald Reaction

Caption: Optimized workflow for the Gewald synthesis of the thiophene intermediate.

B. Issues Related to Pyrimidine Ring Formation

Once the 2-aminothiophene intermediate is synthesized, the next step is the formation of the pyrimidine ring to yield 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This is often achieved by reacting the aminothiophene with a suitable C1 or C3 synthon. A common method is the reaction with formamide or a derivative, or through a Gould-Jacobs type reaction with a malonic ester derivative followed by cyclization.

Question 3: The cyclization of my 2-aminothiophene-3-carbonitrile with formamide is giving a low yield of the desired 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. What are the critical parameters to control?

Answer: The cyclization of a 2-aminothiophene-3-carbonitrile with formamide to form the 4-aminothieno[2,3-d]pyrimidine, which can then be hydrolyzed to the 4-ol, is a common route. However, this reaction often requires high temperatures, and incomplete reaction or side reactions can lower the yield. The direct formation of the 4-ol can be achieved using reagents like urea.

Causality:

• Insufficient Temperature: The cyclization reaction typically requires high temperatures (e.g., 150-200 °C) to proceed at a reasonable rate.

• Reaction Time: Both insufficient and excessive reaction times can be detrimental. Incomplete reactions will leave starting material, while prolonged heating at high temperatures can lead to decomposition.

• Purity of Starting Material: Impurities in the 2-aminothiophene intermediate can inhibit the cyclization or lead to byproducts.

Troubleshooting Protocol:

• Temperature Optimization: This is the most critical parameter. The reaction often requires refluxing in a high-boiling solvent like formamide itself, or in a solvent like diphenyl ether. A temperature range of 180-220 °C is often employed.

• Use of a Cyclizing Agent for Direct 4-ol Formation: Instead of formamide, consider using urea. Heating the 2-aminothiophene-3-carboxamide (if the nitrile is first hydrolyzed) or the aminothiophene ester with urea can directly lead to the formation of the thieno[2,3-d]pyrimidin-4-one.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid product degradation.

• Purification of the Intermediate: Ensure the 2-aminothiophene intermediate is of high purity before proceeding with the cyclization. Recrystallization or column chromatography may be necessary.

Question 4: I am concerned about potential regioselectivity issues during the pyrimidine ring formation. Can other isomers be formed?

Answer: With a 2-aminothiophene-3-carbonitrile (or carboxamide/carboxylate) as the starting material, the formation of the thieno[2,3-d]pyrimidine ring system is generally regioselective. The amino group at the 2-position and the functional group at the 3-position are predisposed to form the six-membered pyrimidine ring fused to the thiophene at the 2 and 3 positions.

However, if your starting 2-aminothiophene has reactive sites other than the 2-amino group, or if you are using a different synthetic strategy, regioselectivity could be a concern. For the standard synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol from 2-amino-5-methyl-4-phenylthiophene-3-carbonitrile, the formation of other thienopyrimidine isomers (e.g., thieno[3,2-d]pyrimidines) is unlikely.

To ensure regioselectivity:

• Confirm the Structure of the Starting Material: Use spectroscopic methods (NMR, MS) to confirm the structure of your 2-aminothiophene intermediate.

• Control Reaction Conditions: Stick to established protocols for the cyclization reaction. Drastic changes in reaction conditions could potentially open up alternative reaction pathways.

Decision Tree for Troubleshooting Low Yield in Pyrimidine Ring Formation

Caption: A decision-making workflow for troubleshooting low yields in the pyrimidine ring formation step.

C. Purification and Characterization

Question 5: What are the recommended methods for purifying the final product, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol?

Answer: The purification of the final product is crucial to remove any unreacted starting materials, intermediates, and byproducts. A combination of techniques is often most effective.

Purification Protocol:

• Initial Work-up: After the reaction is complete, the crude product is typically isolated by precipitation. This can be achieved by cooling the reaction mixture and adding a non-polar solvent like hexanes or by pouring the reaction mixture into water.

• Recrystallization: This is a powerful technique for purifying solid compounds. The choice of solvent is critical.

  • Solvent Screening: Screen a variety of solvents to find one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Good starting points for thieno[2,3-d]pyrimidin-4-ols are high-boiling polar solvents like ethanol, isopropanol, or acetic acid. A mixture of solvents, such as DMF/ethanol or dioxane/water, can also be effective.

• Column Chromatography: If recrystallization does not provide a product of sufficient purity, column chromatography is the next step.

  • Stationary Phase: Silica gel is the most common stationary phase.

  • Mobile Phase: A gradient elution system is often effective. Start with a less polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. The exact solvent system will need to be determined by TLC analysis.

• Washing: Washing the isolated solid with appropriate solvents can remove specific impurities. For example, washing with a non-polar solvent like hexanes can remove non-polar byproducts, while washing with water can remove any water-soluble impurities.

Characterization: Once purified, the structure of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and the position of the substituents.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the C=O and N-H bonds of the pyrimidinone ring.

• Melting Point: To assess the purity of the compound.

III. Summary of Key Parameters for Selectivity

Parameter	Gewald Reaction (Thiophene Formation)	Pyrimidine Ring Formation
Temperature	40-60 °C (to minimize side reactions)	180-220 °C (to drive cyclization)
Solvent	Ethanol, DMF	Formamide, Diphenyl ether
Base/Catalyst	Morpholine, Diethylamine (catalytic)	Often none (thermal) or acid/base catalysis depending on the specific reaction
Reactant Addition	Slow, dropwise addition of base	N/A
Key to Selectivity	Minimize dimerization and polymerization	Ensure complete cyclization without degradation

IV. References

• Facile Synthesis of 5(6)-Phenyl Substituted Thieno[2,3-d]pyrimidin-4-ones. Chemistry of Heterocyclic Compounds, 45(5), 609-613. [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(47), 31867–31882. [Link]

• 2-Amino-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile. Acta Crystallographica Section E, 68(Pt 5), o1429. [Link]

• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. Molbank, 2022(4), M1469. [Link]

• Gould–Jacobs reaction. Wikipedia. [Link]

• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Molecules, 24(18), 3293. [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(11), 2535. [Link]

• 5-(1-Pyrrolyl)-thieno[2,3-d]pyrimidine as Building Block in Heterocyclic Synthesis. Chemical Science Review and Letters, 2(7), 205-211. [Link]

• Synthesis of 2-Cyanopyrimidines. Molbank, 2019(4), M1086. [Link]

• An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(9), 1351-1354. [Link]

• Applications substituted 2-aminothiophenes in drug design. Nova Biotechnologica et Chimica, 9(2), 167-177. [Link]

• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(1), 69-86. [Link]

• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. Journal of Medicinal Chemistry, 66(15), 10469–10485. [Link]

• Gewald reaction. Wikipedia. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100770. [Link]

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• 2. Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in biological assays with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

A Guide to Consistent and Reliable Results in Biological Assays

Welcome to the technical support center for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. As a member of the thieno[2,3-d]pyrimidine class of compounds, this molecule holds significant potential for research in areas such as oncology and signal transduction, where related structures have shown activity against targets like protein kinases and microtubules.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to address common challenges and ensure the generation of reproducible, high-quality data.

Our goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to troubleshoot effectively. This document is structured as a series of frequently asked questions (FAQs) that directly address issues you may encounter during your experiments.

Section 1: Compound Integrity - The Foundation of Your Assay

Inconsistent results often originate from the very first step: compound handling. The physical and chemical properties of a small molecule dictate its behavior in solution and, consequently, its performance in an assay.

FAQs: Solubility, Storage, and Stability

Q1: I'm having trouble dissolving 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. What is the recommended solvent and procedure?

A1: Like many heterocyclic organic molecules, this compound is likely sparingly soluble in aqueous buffers. The recommended solvent for creating a high-concentration stock solution is dimethyl sulfoxide (DMSO).[4] It is critical to use anhydrous, high-purity DMSO, as contaminating moisture can accelerate compound degradation or reduce solubility.

Causality: Water is a polar solvent, while many organic small molecules are nonpolar or have significant nonpolar regions, making them hydrophobic. DMSO is a polar aprotic solvent that can effectively solvate a wide range of organic compounds.[4] Forcing a hydrophobic compound directly into an aqueous buffer will almost certainly lead to precipitation.

Q2: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. How can I prevent this?

A2: This is a common and critical issue known as compound "crashing." It occurs when the concentration of the organic solvent (DMSO) is abruptly lowered, causing the compound to exceed its solubility limit in the new aqueous environment. The key is to perform serial dilutions carefully and ensure the final DMSO concentration in your assay is low and consistent across all wells.

Best Practice: First, make intermediate serial dilutions of your high-concentration stock in pure DMSO.[5] Only for the final step should you add a small volume of the diluted DMSO stock to your aqueous assay buffer. This ensures the compound is introduced at a concentration where it can remain soluble in the final, low-DMSO environment. Never add aqueous buffer directly to a concentrated DMSO stock.

Q3: What are the recommended storage conditions for this compound, both in solid form and as a DMSO stock solution?

A3: Proper storage is essential to maintain the integrity and stability of the molecule.[6]

Form	Storage Temperature	Duration	Key Considerations
Solid Powder	-20°C	Up to 3 years	Keep in a desiccator to prevent moisture absorption. Before opening, allow the vial to warm to room temperature to avoid condensation.[6]
DMSO Stock	-20°C or -80°C	Up to 1 month (-20°C), Up to 6 months (-80°C)	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[6]

Note: While many small molecules are shipped at ambient temperature, this is for the short duration of transit. Long-term storage should always follow the recommended conditions on the product datasheet.[6]

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol provides a general framework for solubilizing 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (Molecular Weight to be confirmed by supplier, assumed for calculation).

• Preparation : Before opening, centrifuge the vial to ensure all powder is collected at the bottom.[6] Allow the vial to reach room temperature in a desiccator.

• Solvent Addition : Add the calculated volume of anhydrous DMSO to the vial to achieve a 10 mM concentration.

• Solubilization : Vortex vigorously. If full solubilization is not achieved, gentle warming in a water bath (37°C) or mild sonication can be used.[5] Visually inspect for any remaining particulates.

• Aliquoting : Once fully dissolved, dispense the solution into single-use, low-binding tubes.

• Storage : Store the aliquots at -80°C for long-term stability.[6]

Section 2: A Systematic Approach to Troubleshooting

When faced with inconsistent data, a structured approach is more effective than random changes. The following workflow helps isolate the source of variability.

Caption: A systematic workflow for troubleshooting inconsistent assay results.

Section 3: Troubleshooting Biochemical Assays

Biochemical assays, such as in-vitro kinase assays, isolate the target protein from the complex cellular environment.[7] This provides a clean system but also introduces unique potential issues.

FAQs: Biochemical Assay Inconsistencies

Q1: The IC50 value for my compound is much higher than expected, or it varies significantly between experiments. What could be the cause?

A1: An apparent loss of potency in a biochemical assay can stem from several factors related to assay conditions.[8]

• Incorrect Buffer Composition : The pH, ionic strength, and additives (e.g., detergents, BSA) in the reaction buffer can significantly influence inhibitor binding and enzyme activity.[8] Verify that the buffer conditions are optimal for your specific target.

• Sub-optimal Reagent Concentrations : If the assay is run with ATP concentrations significantly higher than the Km, an ATP-competitive inhibitor like many thienopyrimidines will appear less potent.[9] Ensure enzyme and substrate concentrations are optimized for linear kinetics.

• Compound Instability : The compound may not be stable in the aqueous assay buffer over the course of a long incubation period.

Q2: I'm observing high variability between my replicate wells. What are the common culprits?

A2: High variability often points to issues in experimental execution.[8]

• Pipetting Inaccuracy : Calibrate pipettes regularly. For viscous solutions or small volumes, consider using reverse pipetting techniques to ensure accuracy.[8]

• Inadequate Mixing : Ensure all reagents are mixed thoroughly but gently after addition, especially the enzyme and inhibitor. Avoid introducing bubbles.[8]

• Plate Edge Effects : The outer wells of an assay plate are more susceptible to evaporation and temperature gradients, leading to inconsistent results.[8] It is best practice to avoid using the outer wells for experimental samples; instead, fill them with buffer or water to create a humidity barrier.[8]

Q3: Could the compound be interfering with my assay detection method?

A3: Yes, this is a critical consideration. Small molecules can interfere with assay readouts, creating false positives or negatives.[8] For example, a compound might quench the fluorescence of a reporter molecule or inhibit the luciferase enzyme used in ATP-depletion assays like Kinase-Glo®.[8][9]

Protocol 2: Assay Technology Interference Check

This protocol helps determine if 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol interferes with your detection reagents.

• Setup : Design an assay plate that includes wells with all assay components except the enzyme/target protein.

• Compound Addition : Add your compound across its full dilution series to these "no-enzyme" wells.

• Incubation : Incubate the plate for the standard duration of your main experiment.

• Detection : Add the detection reagents as you normally would and measure the signal.

• Analysis : If the signal in the no-enzyme wells changes in a dose-dependent manner with your compound, it indicates direct interference with the assay technology.

Caption: Differentiating true biological inhibition from assay interference.

Section 4: Troubleshooting Cell-Based Assays

Moving from a biochemical to a cell-based assay introduces immense biological complexity. A drop in potency is common, but understanding why is key.[10][11]

FAQs: Cell-Based Assay Discrepancies

Q1: My compound is highly potent in my biochemical kinase assay, but shows little to no activity in my cell-based assay. What's happening?

A1: This is a classic indicator of poor cell permeability.[10] The compound may be excellent at inhibiting its target in a test tube, but it cannot reach its intracellular target inside a living cell. Other potential causes include:

• Compound Degradation : The compound may be rapidly metabolized by the cells.

• Active Efflux : The compound might be actively pumped out of the cell by efflux transporters like P-glycoprotein (Pgp).[2]

• High Protein Binding : The compound may bind extensively to proteins in the cell culture media, reducing the free concentration available to enter the cells.

Q2: How can I assess the cell permeability of my compound?

A2: A direct way is to use analytical methods like LC-MS/MS to measure the intracellular concentration of the compound after incubation. However, a simpler, indirect approach is to compare potency in a standard cell-based assay versus a permeabilized cell assay.

• Hypothesis: If the compound is more potent in cells whose membranes have been permeabilized (e.g., with a mild detergent like digitonin), it strongly suggests poor membrane permeability is the limiting factor.

Q3: I'm seeing unexpected cellular toxicity or phenotypes that don't align with inhibiting the intended target. Could this be an off-target effect?

A3: Yes. Off-target effects occur when a small molecule interacts with proteins other than its intended target, leading to misleading results or toxicity.[12] It is crucial to validate that the observed phenotype is a direct result of on-target inhibition.

• Validation Strategy 1 (Orthogonal Inhibitor) : Use a structurally different inhibitor for the same target. If it produces the same phenotype, it increases confidence in the on-target effect.[12]

• Validation Strategy 2 (Genetic Knockdown) : Use techniques like siRNA or CRISPR to reduce the expression of the target protein. If this phenocopies the effect of the small molecule inhibitor, it provides strong evidence for on-target activity.[12]

References

• BenchChem Technical Support. (2025).
• BenchChem Technical Support. (2025). Technical Support Center: Troubleshooting BTO-1 in Kinase Assays.
• Sigma-Aldrich.
• Sigma-Aldrich. Improving Reproducibility: Best Practices for Small Molecules.
• BenchChem Technical Support. (2025). Mitigating Off-Target Effects of Small Molecule Inhibitors in Cellular Assays.
• Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. (2012). Methods in Molecular Biology.
• Captiv
• ResearchGate. How to dissolve small inhibitor molecules for binding assay?.
• The Problems with the Cells Based Assays. (n.d.). SciTechnol.
• BMG LABTECH. (2020). Kinase assays.
• Assay Development for Protein Kinase Enzymes. (2012).
• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. (n.d.).

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[12]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. (2022). National Center for Biotechnology Information.

• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. (n.d.).

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• 1. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. bmglabtech.com [bmglabtech.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 11. scitechnol.com [scitechnol.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystallization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Welcome to the technical support guide for the crystallization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. As Senior Application Scientists, we understand that obtaining high-quality crystals is a critical, and often challenging, step in drug development and materials science. High-quality crystals are essential for definitive structural elucidation via techniques like Single Crystal X-ray Diffraction (SCXRD), which provides unparalleled insight into molecular structure at the atomic level.[1] This guide is structured to address the specific issues you may encounter during your experiments, providing not just solutions but also the underlying scientific principles to empower your research.

Troubleshooting Guide

This section addresses common problems encountered during the crystallization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Q1: My compound "oiled out" instead of forming crystals. What happened and how can I fix it?

A1: "Oiling out" occurs when the solute precipitates from the solution as a liquid rather than a solid. This typically happens when a hot, saturated solution is cooled and reaches supersaturation at a temperature that is above the melting point of the solute in that particular solvent environment.[2] For a compound like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, with its rigid, fused-ring structure, this can be particularly frustrating.

Causality & Solution:

• High Solute Concentration: The concentration of your compound in the hot solvent may be too high.

• Rapid Cooling: Cooling the solution too quickly can induce precipitation before the molecules have time to orient themselves into an ordered crystal lattice.

• Inappropriate Solvent: The chosen solvent may have a boiling point that is too high, leading to the solution remaining at a high temperature even as it becomes supersaturated.[2]

Troubleshooting Steps:

• Re-heat and Dilute: Re-heat the solution until the oil fully redissolves. Add a small amount (10-20% additional volume) of the same hot solvent to slightly decrease the concentration.[3]

• Slow Down Cooling: Allow the flask to cool much more slowly. Insulate the flask by placing it on a cork ring or several layers of paper towels and covering it with a watch glass. This allows more time for proper nucleation and crystal growth.[3]

• Change Solvent System: If the problem persists, the solvent is likely unsuitable. Try a solvent with a lower boiling point or introduce an "anti-solvent" (see FAQs). For heterocyclic compounds, solvents like ethyl acetate or acetonitrile can be effective alternatives.[4]

Q2: I'm getting an amorphous powder, not well-defined crystals. What should I do?

A2: The formation of an amorphous powder indicates that precipitation is occurring too rapidly, preventing the molecules from organizing into a crystalline lattice. This is a common issue when the level of supersaturation is excessively high.

Causality & Solution: The driving force for crystallization (supersaturation) is too strong, leading to rapid, uncontrolled precipitation. The goal is to approach the point of insolubility much more gradually.

Troubleshooting Steps:

• Reduce Supersaturation Rate: The most effective methods involve slowing down the process.

  • Slower Cooling: As with oiling out, significantly slow the cooling rate. A programmable cooling bath or even placing the entire apparatus in a large, insulated container (like a Dewar flask) can provide the necessary gradual temperature drop.

  • Vapor Diffusion: This is an excellent technique for difficult compounds.[5] Dissolve your compound in a small amount of a "good" solvent (e.g., Dichloromethane, Chloroform) and place this vial inside a larger, sealed jar containing a "poor" or "anti-solvent" (e.g., Hexane, Pentane) in which your compound is insoluble. The slow diffusion of the anti-solvent vapor into your solution will gradually induce crystallization.[6]

• Scratching: If the solution is clear and supersaturated but no crystals have formed, try scratching the inside of the glass flask with a glass rod just below the surface of the solution.[3] The microscopic glass fragments can serve as nucleation sites.

• Seeding: If you have a few crystals from a previous attempt, add a single, well-formed crystal to the supersaturated solution. This "seed" crystal will provide a template for further growth.

Q3: My crystallization is happening too quickly, resulting in very small or impure crystals. How can I slow it down?

A3: Rapid crystallization traps impurities within the crystal lattice and leads to the formation of many small crystals instead of a few large, high-quality ones.[3][7] The ideal crystallization should show initial crystal formation within 5-10 minutes, with continued growth over 20-60 minutes.[3]

Causality & Solution: The rate of crystal growth is too high, often due to a rapid change in conditions (temperature, solvent composition).

Troubleshooting Steps:

• Use More Solvent: The simplest solution is to use slightly more than the minimum amount of hot solvent required to dissolve the compound. Place the flask back on the heat source, add 1-2 mL of extra solvent, and bring it back to a boil to ensure everything is dissolved. This ensures the solution remains unsaturated for a longer period during cooling, allowing for slower, more controlled crystal growth.[3]

• Insulate the Flask: Ensure the flask is not cooling too quickly due to a high surface area to volume ratio or contact with a cold benchtop. Use a smaller flask if the solvent level is very low (<1 cm) and place it on an insulating material.[3]

• Employ Advanced Techniques: Methods like solvent layering or vapor diffusion are inherently slower and often yield superior crystals.[5][6]

Q4: No crystals are forming at all, even after extended cooling. What are my next steps?

A4: This is a common and frustrating scenario. It indicates that the solution has not yet reached the necessary level of supersaturation for nucleation to occur.

Causality & Solution: Either the compound is still too soluble in the cold solvent, or there is an energetic barrier to nucleation that has not been overcome.

Troubleshooting Steps:

• Induce Nucleation:

  • Scratching: Vigorously scratch the inside of the flask with a glass rod.[3]

  • Seeding: Add a seed crystal if available.

• Increase Concentration: If nucleation cannot be induced, there is likely too much solvent. Gently heat the solution and boil off a portion (20-30%) of the solvent to increase the concentration. Allow it to cool slowly again.[3]

• Introduce an Anti-Solvent: If you have a clear, concentrated solution, you can try adding a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise until the solution becomes faintly cloudy (turbid). Then, add a drop or two of the original solvent to redissolve the precipitate and allow the solution to stand undisturbed.

• Last Resort: If all else fails, the solvent can be removed via rotary evaporation to recover the crude solid. You can then re-attempt the crystallization with a different solvent system.[3]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for crystallizing 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol?

A1: The "golden rule" of solvent selection is "like dissolves like," but for crystallization, the ideal solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures.[7] For a heterocyclic compound like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, which has both polar (N-H, C=O) and non-polar (phenyl, methyl, thiophene) regions, a solvent of intermediate polarity is often a good starting point.

Solvent Selection Workflow:

• Initial Screening: Test the solubility of a few milligrams of your compound in ~0.5 mL of various solvents at room temperature. Good candidates will show poor solubility.

• Heating Test: Heat the solvents in which the compound was poorly soluble. An ideal solvent will fully dissolve the compound at or near its boiling point.[8]

• Cooling Test: Allow the hot solutions to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals.

• Common Solvents to Consider: Based on the structure and literature for related thienopyrimidines, consider solvents like ethanol, isopropanol, ethyl acetate, acetonitrile, toluene, or mixtures such as ethanol/water or dichloromethane/hexane.[4][9][10]

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Ethanol	78	24.5	Good general-purpose solvent for moderately polar compounds.[2]
Ethyl Acetate	77	6.0	Good choice for compounds of intermediate polarity.[2]
Acetonitrile	82	37.5	A more polar option, often good for heterocyclic systems.[4]
Toluene	111	2.4	A non-polar aromatic solvent; its high boiling point can sometimes lead to oiling out.[2]
Dichloromethane	40	9.1	Often too volatile for slow evaporation but excellent for layering or diffusion techniques.
Hexane	69	1.9	A non-polar solvent, typically used as an anti-solvent.[2]
Water	100	80.1	Unlikely to be a good single solvent but may work as an anti-solvent with a polar organic solvent like ethanol or acetone.[2]

Q2: What are the most effective crystallization techniques for a compound like this?

A2: Beyond simple slow cooling, several techniques can provide the control needed for high-quality crystal growth.

• Slow Evaporation: A saturated or near-saturated solution is left in a vial covered with a perforated cap (e.g., parafilm with pinholes).[11] The slow evaporation of the solvent gradually increases the concentration, leading to controlled crystal growth. This works best with moderately volatile solvents.[5]

• Vapor Diffusion: As described in the troubleshooting section, this is arguably the best method for growing high-quality single crystals from milligram quantities.[5][6] It provides a very slow and controlled change in solvent composition.

• Solvent Layering (Liquid-Liquid Diffusion): The compound is dissolved in a small amount of a dense, "good" solvent. A less dense, miscible "anti-solvent" is then carefully layered on top without mixing.[6] Crystals form slowly at the interface between the two solvents. This method is excellent for sensitive compounds as it does not require heating.[11]

Q3: How pure does my crude material need to be before I attempt crystallization?

A3: Crystallization is a purification technique, but it is not magic. Starting with material that is at least 80-90% pure is highly recommended.[6] If your crude material is significantly impure, consider performing a preliminary purification step, such as column chromatography, before attempting to grow final, high-quality crystals. Excessive impurities can inhibit nucleation, alter crystal habit, or become incorporated into the crystal lattice, defeating the purpose of the crystallization.[12]

Q4: How do impurities affect the crystallization process and the final crystal quality?

A4: Impurities are highly disruptive to crystallization. They can act in several ways:

• Inhibit Nucleation: Some impurities can increase the overall solubility of your compound or interfere with the formation of stable nuclei, preventing crystallization altogether.

• Slow or Stop Growth: Impurities can adsorb onto the growing faces of a crystal, a process known as "step pinning," which blocks the addition of more molecules of your compound and can limit the final crystal size and quality.[13]

• Incorporate into the Lattice: If an impurity is structurally similar to your compound, it can be incorporated directly into the crystal lattice. This creates defects, reduces the overall order of the crystal, and can severely degrade the quality of X-ray diffraction data.[14][15]

• Alter Crystal Habit: The preferential adsorption of an impurity onto a specific crystal face can inhibit growth in that direction, leading to a change in the overall shape (habit) of the crystal (e.g., from prisms to needles).

Q5: What is polymorphism and could it be a factor for my compound?

A5: Polymorphism is the ability of a solid material to exist in more than one form or crystal structure. Different polymorphs of the same compound can have vastly different physical properties, including solubility, melting point, and stability. This is a critical consideration in the pharmaceutical industry.

For a molecule like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, which has hydrogen bond donors and acceptors and a somewhat rigid structure, polymorphism is certainly a possibility. The specific crystalline form you obtain can be highly dependent on the solvent and crystallization conditions (e.g., temperature, cooling rate).[16][17] If you observe different crystal habits or properties when crystallizing from different solvents, you may be isolating different polymorphs. Characterization techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) are essential for identifying and studying polymorphism.

Visualized Workflows and Protocols

Diagram: Troubleshooting Crystallization Failures

This diagram outlines a logical progression for troubleshooting common crystallization issues.

Caption: A decision-making workflow for common crystallization problems.

Protocol: Vapor Diffusion Crystallization

This technique is highly recommended for obtaining diffraction-quality single crystals when only small amounts of material are available.[6]

Materials:

• Small, flat-bottomed vial (e.g., 2 mL shell vial)

• Larger jar or beaker with a tight-sealing lid (e.g., 20 mL scintillation vial)

• "Good" solvent (dissolves the compound well, e.g., Chloroform)

• "Anti-solvent" (compound is insoluble, e.g., Hexane)

Procedure:

• Prepare the Solution: Dissolve 5-10 mg of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in the minimum amount of the "good" solvent (e.g., 0.5 mL Chloroform) in the small vial.

• Prepare the Chamber: Add 2-3 mL of the "anti-solvent" (e.g., Hexane) to the larger jar.

• Set Up the System: Carefully place the small, open vial containing your compound solution inside the larger jar. Ensure the inner vial stands upright and does not touch the walls of the outer jar.

• Seal and Wait: Seal the larger jar tightly. Do not disturb the setup. Place it in a location with a stable temperature and away from vibrations.

• Observe: Crystals should form in the inner vial over a period of 1 to 7 days as the more volatile anti-solvent slowly diffuses into the solution, reducing the compound's solubility.

References

• Stony Brook University, Department of Chemistry. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Chemistry For Everyone. (2025). How Do Impurities Affect Crystal Structures?. YouTube.
• Staples, R. J. (Year not specified). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E.
• Malkin, A. J., et al. (Year not specified).
• Tan, P., et al. (Year not specified). Impact of impurities on crystal growth.
• ResearchGate. (2025). Impact of impurities on crystal growth | Request PDF.
• Al-Naddaf, Q., et al. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm.
• University of Colorado Boulder, Department of Chemistry. (Year not specified).
• University of Washington, Department of Chemistry. (2006).
• EPFL. (Year not specified).
• Pal, M., et al. (Year not specified).
• University of Florida, Center for Xray Crystallography. (2015). Crystal Growing Tips.
• ResearchGate. (2025). (PDF)
• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use.
• ACS Publications. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir.
• PubMed. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the "Disappeared" Form I Polymorph of Ritonavir.
• ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds?.
• ResearchGate. (2025).
• Columbia University. (Year not specified).
• MDPI. (Year not specified). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one.
• National Institutes of Health. (Year not specified). 3,5,6-Trimethylthieno[2,3-d]pyrimidin-4(3H)-one.
• ResearchGate. (2022). 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one.

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Reference Data & Comparative Studies

The Thienopyrimidine Scaffold: A Comparative Guide to Kinase Inhibition, Centered on 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

In the landscape of kinase inhibitor discovery, the thieno[2,3-d]pyrimidine scaffold has emerged as a "privileged" structure, a framework consistently yielding potent inhibitors against a multitude of kinase targets crucial in oncology and inflammatory diseases. Its structural resemblance to the native purine core of ATP allows for effective competition at the kinase active site. This guide provides a comparative analysis of thienopyrimidine-based kinase inhibitors, with a central focus on the potential inhibitory profile of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. While direct, comprehensive experimental data for this specific molecule is not extensively published, we can infer its likely characteristics by examining structure-activity relationships (SAR) from closely related analogs. This guide will objectively compare its inferred profile with well-characterized thienopyrimidine inhibitors of key cancer-related kinases: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Phosphoinositide 3-Kinase (PI3K).

The Thienopyrimidine Core: A Foundation for Potency and Selectivity

The thieno[2,3-d]pyrimidine core is a bicyclic heterocycle that acts as a bioisostere of adenine. This structural mimicry is the foundation of its inhibitory action, allowing it to occupy the ATP-binding pocket of various kinases. The thiophene ring, fused to the pyrimidine, offers unique electronic properties and opportunities for substitution that can be exploited to fine-tune potency and, critically, selectivity against the vast human kinome.[1][2][3] Substitutions at the C4, C5, and C6 positions, in particular, have been shown to dramatically influence the inhibitor's affinity and specificity for different kinase targets.

Caption: Core structure of the thienopyrimidine scaffold with key substitution points.

Inferred Profile of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Based on SAR studies of related compounds, we can construct a hypothetical profile for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol:

• The 6-phenyl Group : This bulky aromatic substituent is a common feature in many potent thienopyrimidine inhibitors. It often occupies a hydrophobic pocket within the kinase active site, contributing significantly to binding affinity. Its presence suggests potential activity against a range of tyrosine kinases.

• The 5-methyl Group : Small alkyl groups at the C5 position can influence the orientation of the adjacent C6 substituent, potentially enhancing interactions with the active site or improving selectivity.

• The 4-ol Group : The presence of a hydroxyl group at C4 suggests that the molecule exists in its tautomeric form, thieno[2,3-d]pyrimidin-4(3H)-one. This group can act as both a hydrogen bond donor and acceptor, forming crucial interactions with the hinge region of the kinase, a common binding motif for ATP-competitive inhibitors.

Given these features, it is plausible that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol would exhibit inhibitory activity against receptor tyrosine kinases such as EGFR or VEGFR, or potentially other kinases where a phenyl group at the C6 position is favorable for binding.

Comparative Analysis with Established Thienopyrimidine Kinase Inhibitors

To contextualize the potential of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, we will compare its inferred profile to three distinct, experimentally validated thienopyrimidine inhibitors.

Comparator 1: An EGFR Inhibitor

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, when dysregulated, is a key driver in the development of several cancers, particularly non-small cell lung cancer.[1] Thieno[2,3-d]pyrimidines have been successfully developed as potent EGFR inhibitors.

A representative example is a 2,4-disubstituted thieno[2,3-d]pyrimidine derivative (let's call it EGFR-i-1 ), which has demonstrated potent inhibition against both wild-type and mutant forms of EGFR.[1]

• Structural Features : Typically, potent EGFR inhibitors in this class feature a substituted aniline moiety at the C4 position, which extends towards the solvent-exposed region of the ATP-binding pocket. The 6-phenyl group, similar to our target molecule, anchors the inhibitor in a hydrophobic region.

• Potency : These compounds often exhibit IC50 values in the low nanomolar range against EGFR. For instance, compound 5b from a recent study showed an IC50 of 37.19 nM against wild-type EGFR and 204.10 nM against the T790M mutant.[1]

Compared to EGFR-i-1 , our target molecule, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, has a smaller hydroxyl group at C4 instead of a larger substituted aniline. This would likely result in a different binding mode and potentially lower potency, as it may not form the same extensive interactions. However, the core interactions with the hinge region via the pyrimidinone tautomer could still confer significant inhibitory activity.

Caption: Simplified EGFR signaling pathway and point of inhibition.

Comparator 2: A VEGFR-2 Inhibitor

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[4][5] The thieno[2,3-d]pyrimidine scaffold has yielded highly potent VEGFR-2 inhibitors.

One such example is compound 17f from a study by Eissa et al., which features a 4-((4-chlorophenoxy)methyl) substituent.[4]

• Structural Features : This class of inhibitors often possesses an ether or amine linkage at the C4 position, connecting to a substituted phenyl ring. This allows the molecule to span the ATP binding site and interact with residues in the DFG motif region.

• Potency : Compound 17f demonstrated an IC50 value of 0.23 µM against VEGFR-2, equivalent to the approved multi-kinase inhibitor Sorafenib.[4] Another potent example, compound 8e , showed an exceptional IC50 of 3.9 nM.[6][7]

The 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, lacking the extended C4 substituent of potent VEGFR-2 inhibitors, might not achieve the same level of potency. The SAR for this class strongly indicates that interactions in the deeper hydrophobic pocket, accessed by the C4 side chain, are crucial for high-affinity binding.

Comparator 3: A PI3K Inhibitor

The Phosphoinositide 3-Kinase (PI3K) signaling pathway is central to cell growth, proliferation, and survival, and its hyperactivation is a frequent event in cancer.[3][8] Several thieno[2,3-d]pyrimidine derivatives have been identified as potent PI3K inhibitors.

A notable series includes 2-aryl-4-morpholinothieno[2,3-d]pyrimidines. For instance, compound VIb showed significant inhibitory activity against PI3Kβ (72% inhibition at 10 µM) and PI3Kγ (84% inhibition at 10 µM).[3][8]

• Structural Features : A key feature for PI3K inhibition in this series is the morpholine group at the C4 position, which occupies the affinity pocket. Additionally, substitutions on the 2-phenyl ring, particularly a 3-hydroxyl group, are critical for potent activity.[3][8]

• Potency : While direct IC50 values are not always reported in initial screens, percentage inhibition data clearly distinguishes active from inactive compounds. The most potent thienopyrimidine PI3K inhibitors can achieve nanomolar IC50 values.[9]

Our target molecule, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, differs significantly from these PI3K inhibitors at both the C2 and C4 positions. It lacks the C4-morpholine and has no substituent at C2. This suggests that it is unlikely to be a potent PI3K inhibitor, highlighting how substitutions on the thienopyrimidine scaffold can direct selectivity towards different kinase families.

Summary of Comparative Data

Compound	Core Substitutions	Primary Kinase Target(s)	IC50 Value
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	5-Methyl, 6-Phenyl, 4-ol	Inferred: Receptor Tyrosine Kinases (e.g., EGFR, VEGFR)	Not Determined
EGFR-i-1 (Compound 5b) [1]	2-(substituted)-4-(substituted anilino)	EGFR (wild-type & T790M)	37.19 nM (WT), 204.10 nM (T790M)
VEGFR-2-i-1 (Compound 8e) [6][7]	4-(substituted amine)	VEGFR-2	3.9 nM
PI3K-i-1 (Compound VIb) [3][8]	2-(3-OH, 5-OCH3-phenyl), 4-morpholino	PI3Kβ, PI3Kγ	72% & 84% inhibition @ 10 µM

Experimental Protocols

To empirically determine the kinase inhibitory profile of a novel compound like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, a series of standardized assays are required.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general method to determine the IC50 value of a test compound against a specific kinase.

Principle: The assay quantifies the amount of ATP remaining in solution following a kinase reaction. A lower amount of ATP indicates higher kinase activity. The kinase reaction is coupled to a luciferase system, where the light produced is directly proportional to the ATP concentration.

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol) in DMSO, typically starting from 10 mM.

• Reaction Setup: In a 96-well plate, add the kinase, its specific substrate, and the kinase assay buffer.

• Inhibitor Addition: Add the diluted test compound to the wells. Include wells with DMSO only (positive control, 0% inhibition) and wells without kinase (negative control, 100% inhibition).

• Initiation: Start the kinase reaction by adding a predetermined concentration of ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add a commercial ADP-Glo™ or similar reagent. This reagent terminates the kinase reaction and depletes the remaining ATP.

• Signal Generation: Add the kinase detection reagent, which contains luciferase and its substrate, to convert ADP to ATP and generate a luminescent signal.

• Measurement: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: General workflow for a luminescence-based kinase inhibition assay.

Protocol 2: Cell-Based Anti-Proliferative Assay (MTT Assay)

This protocol measures the effect of a compound on the metabolic activity of cancer cells, which serves as an indicator of cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay. The yellow MTT tetrazolium salt is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[3]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 for EGFR, HUVEC for VEGFR-2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Remove the media and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to untreated control cells. Plot the viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Conclusion

The thieno[2,3-d]pyrimidine scaffold is a remarkably versatile platform for the development of potent and selective kinase inhibitors. While direct experimental validation for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is pending, a thorough analysis of structure-activity relationships within this chemical class allows for a scientifically grounded inference of its potential. Its core structure, featuring a 6-phenyl and a 4-pyrimidinone moiety, suggests a likely inhibitory activity against receptor tyrosine kinases. However, as demonstrated by the comparison with established EGFR, VEGFR-2, and PI3K inhibitors, specific substitutions at the C2 and C4 positions are critical for achieving high potency and directing selectivity towards a particular kinase or kinase family. The detailed experimental protocols provided herein outline a clear path for the empirical validation and characterization of this and other novel thienopyrimidine derivatives, paving the way for the discovery of next-generation targeted therapies.

References

• El-Damasy, D. A., et al. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Scientific Reports, 13(1), 9349. [Link]

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• Li, J., et al. (2021). Design, Synthesis, and Biological Evaluation of C-2 Substituted 3H-thieno[2,3-d]pyrimidin-4-one Derivatives as Novel FGFR1 Inhibitors. Letters in Drug Design & Discovery, 18(1), 85-96. [Link]

• Elrazaz, E. Z., et al. (2021). Discovery of potent thieno[2,3-d]pyrimidine VEGFR-2 inhibitors: Design, synthesis and enzyme inhibitory evaluation supported by molecular dynamics simulations. Bioorganic Chemistry, 113, 105019. [Link]

• Eissa, I. H., et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry, 112, 104947. [Link]

• Elrazaz, E. Z., et al. (2021). Discovery of Potent Thieno[2,3-d]pyrimidine VEGFR-2 Inhibitors: Design, Synthesis and Enzyme Inhibitory Evaluation Supported by Molecular Dynamics Simulations. ResearchGate. [Link]

• Eissa, I. H., et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. ResearchGate. [Link]

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• Guo, Y., et al. (2023). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. RSC Medicinal Chemistry, 14(5), 933-945. [Link]

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• Kim, H. J., et al. (2021). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. ResearchGate. [Link]

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A Comparative Analysis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol and Established c-Met Kinase Inhibitors: An Efficacy Evaluation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the efficacy of the novel compound 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol as a potential c-Met inhibitor, benchmarked against established therapeutic agents targeting the same pathway. While specific experimental data for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is not yet widely published, this document outlines the scientific rationale for its investigation based on the known activities of the thieno[2,3-d]pyrimidine scaffold and details the requisite experimental protocols for a robust comparative analysis.

The c-Met Signaling Pathway: A Critical Target in Oncology

The mesenchymal-epithelial transition factor (c-Met) is a receptor tyrosine kinase that, upon binding its ligand, hepatocyte growth factor (HGF), activates a cascade of downstream signaling pathways, including the RAS/ERK and PI3K/AKT pathways.[1] These pathways are crucial for normal cellular processes such as proliferation, migration, and survival.[1] However, dysregulation of the HGF/c-Met axis through gene amplification, mutations, or overexpression is a known driver in the development and progression of numerous cancers.[1] Consequently, c-Met has emerged as a significant target for therapeutic intervention in oncology.[2]

The thieno[2,3-d]pyrimidine scaffold has shown promise in the development of kinase inhibitors. A study on a series of thieno[2,3-d]pyrimidine derivatives demonstrated their potential as potent dual inhibitors of both c-Met and VEGFR-2, with IC50 values in the nanomolar range for c-Met.[3] This provides a strong rationale for investigating the c-Met inhibitory potential of novel compounds sharing this core structure, such as 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Established c-Met Inhibitors: A Benchmark for Comparison

Several small molecule inhibitors targeting c-Met have been developed and have seen clinical application. These compounds provide a crucial benchmark for evaluating the potential of novel chemical entities.

Inhibitor	Type	c-Met IC50 (in vitro)	Key Characteristics
Crizotinib	ATP-competitive	8 nM (cell-free), 11 nM (cell-based)[1][4]	Multi-kinase inhibitor targeting ALK, ROS1, and c-Met.[1]
Capmatinib	ATP-competitive	0.13 nM (cell-free)[5][6][7]	Highly selective c-Met inhibitor.[5][8]
Cabozantinib	ATP-competitive	1.3 nM (cell-free)[2][9]	Multi-kinase inhibitor targeting VEGFR2, c-Met, and others.[2][9]
Tepotinib	ATP-competitive	3 nM (cell-free), 4 nM (cell-based)[10][11]	Highly selective c-Met inhibitor.[10][11]
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	Hypothesized ATP-competitive	To be determined	Thieno[2,3-d]pyrimidine scaffold suggests potential for c-Met inhibition.[3]

A Framework for Comparative Efficacy Evaluation

To ascertain the therapeutic potential of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, a direct comparison with the aforementioned established inhibitors is essential. This requires a series of well-defined experiments to measure its biochemical potency, cellular activity, and cytotoxic effects.

I. In Vitro Kinase Inhibition Assay

The initial step is to determine the direct inhibitory effect of the compound on the enzymatic activity of the c-Met kinase. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method for this purpose.[12][13]

Figure 1: In Vitro c-Met Kinase Assay Workflow (ADP-Glo™).

Protocol: In Vitro c-Met Kinase Assay (ADP-Glo™)

• Master Mix Preparation: Prepare a master mix containing 5x Kinase Assay Buffer, ATP, and a suitable substrate like Poly(Glu:Tyr, 4:1).[12]

• Plate Setup: Dispense the master mix into the wells of a 96-well plate.

• Compound Addition: Add serial dilutions of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol and the reference inhibitors (Crizotinib, Capmatinib, etc.) to the wells. Include a vehicle control (DMSO).

• Enzyme Addition: Initiate the kinase reaction by adding a solution of purified recombinant c-Met kinase.

• Incubation: Incubate the plate at 30°C for 45 minutes to allow for the enzymatic reaction.

• Signal Generation: Terminate the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. After a 45-minute incubation, add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal.[13]

• Data Acquisition: Measure the luminescence using a plate reader. The signal intensity is inversely proportional to the kinase activity.

• Data Analysis: Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

II. Cellular c-Met Phosphorylation Assay

To assess the compound's activity within a cellular context, a cell-based assay is performed to measure the inhibition of c-Met autophosphorylation. A sandwich ELISA is a common and quantitative method for this purpose.[14][15]

Figure 2: Cellular c-Met Phosphorylation ELISA Workflow.

Protocol: Cellular c-Met Phosphorylation ELISA

• Cell Seeding: Plate a c-Met-dependent cancer cell line (e.g., MKN-45, which has MET amplification) in a 96-well plate and allow the cells to adhere overnight.[16]

• Compound Treatment: Treat the cells with various concentrations of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol and reference inhibitors for a predetermined duration (e.g., 2 hours).

• HGF Stimulation (Optional): For cell lines with ligand-dependent c-Met activation, stimulate the cells with HGF for a short period (e.g., 15 minutes) before lysis.[17][18]

• Cell Lysis: Lyse the cells and collect the protein extracts.

• ELISA:

  • Add the cell lysates to an ELISA plate pre-coated with a capture antibody for total c-Met.

  • After incubation and washing, add a detection antibody that specifically recognizes the phosphorylated form of c-Met (p-c-Met).

  • Add a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Add a TMB substrate to develop a colorimetric signal.

  • Stop the reaction and measure the absorbance at 450 nm.[14][19]

• Data Analysis: Determine the IC50 value for the inhibition of c-Met phosphorylation.

III. Cytotoxicity Assay

The final step is to evaluate the effect of the compound on the viability of cancer cells. The MTT assay is a widely used colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.

Figure 3: MTT Cytotoxicity Assay Workflow.

Protocol: MTT Cytotoxicity Assay

• Cell Plating: Seed c-Met-dependent cancer cell lines (e.g., MKN-45, Hs746T) in a 96-well plate.

• Compound Incubation: After allowing the cells to attach, treat them with a range of concentrations of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol and the reference inhibitors for an extended period, typically 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

• Data Analysis: Calculate the IC50 value, representing the concentration of the compound that inhibits cell growth by 50%.

Comparative Efficacy Data Summary

The following table presents a template for summarizing the experimental data, including the known values for established inhibitors.

Inhibitor	In Vitro c-Met Kinase IC50 (nM)	Cellular p-c-Met IC50 (nM) in MKN-45 cells	Cytotoxicity IC50 (nM) in MKN-45 cells
Crizotinib	8[4]	~10[20]	~10-200 (cell line dependent)[20]
Capmatinib	0.13[5][6][7]	~1[6]	~2.3 (in NCI-H1993)[7]
Cabozantinib	1.3[2][9]	~89 (in E98NT)[21]	~89 (in E98NT)[21]
Tepotinib	3[11]	<1[10]	<1[10]
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	To be determined	To be determined	To be determined

Conclusion

The structural similarity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol to known kinase inhibitors, particularly those with a thieno[2,3-d]pyrimidine core active against c-Met, provides a solid foundation for its investigation as a novel c-Met inhibitor.[3] The experimental framework detailed in this guide offers a comprehensive and scientifically rigorous approach to evaluating its efficacy in direct comparison to established c-Met inhibitors. The successful execution of these assays will elucidate the biochemical potency, cellular activity, and cytotoxic potential of this compound, thereby determining its promise as a candidate for further preclinical and clinical development in the treatment of c-Met driven cancers.

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A Comparative Guide to the Structure-Activity Relationship of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol Analogs as Kinase Inhibitors

Introduction: The Thieno[2,3-d]pyrimidine Scaffold - A Privileged Structure in Kinase Inhibition

The thieno[2,3-d]pyrimidine core is a bioisostere of purine, the fundamental building block of nucleic acids. This structural mimicry allows it to effectively compete with adenosine triphosphate (ATP) for the binding pocket of a wide array of protein kinases.[1][2] The dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention. The thieno[2,3-d]pyrimidine scaffold has proven to be a versatile and fruitful starting point for the development of potent and selective kinase inhibitors.[2][3] This guide provides a detailed comparative analysis of the structure-activity relationship (SAR) of a specific subclass: 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol analogs, with a focus on their activity as inhibitors of key oncogenic kinases such as Phosphoinositide 3-kinase (PI3K) and Epidermal Growth Factor Receptor (EGFR).

Core Structure and Rationale for Investigation

The 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol core provides a rigid framework with key points for chemical modification. The 5-methyl group can influence steric interactions within the kinase active site, while the 6-phenyl ring offers a large surface for derivatization to enhance potency and modulate selectivity. The 4-ol (or its tautomeric 4-one form) is a crucial hydrogen bonding moiety that often interacts with the hinge region of the kinase domain. Understanding how modifications at these positions, as well as at the 2-position of the pyrimidine ring, impact biological activity is paramount for the rational design of next-generation kinase inhibitors.

Comparative Analysis of Kinase Inhibitory Activity

The following sections dissect the SAR of thieno[2,3-d]pyrimidine analogs based on their inhibitory activity against two critical cancer-associated kinase families: PI3K and EGFR. The data presented is a synthesis of findings from multiple studies to provide a coherent overview.

Phosphoinositide 3-Kinase (PI3K) Inhibition

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a frequent event in human cancers.[3] Thieno[2,3-d]pyrimidine derivatives have emerged as potent PI3K inhibitors.

Compound ID	R2-Substitution	R5/R6-Substitution	Target Isoform	% Inhibition at 10 µM	IC50 (nM)
Ia	3-hydroxyphenyl	H/H	PI3Kβ	62%	-
Ib	3-hydroxy, 5-methoxyphenyl	H/H	PI3Kβ	72%	-
Ic	4-hydroxyphenyl	H/H	PI3Kβ	<40%	-
Id	3-methoxyphenyl	H/H	PI3Kβ	<40%	-
IIa	3-hydroxyphenyl	H/H	PI3Kγ	70%	-
IIb	3-hydroxy, 5-methoxyphenyl	H/H	PI3Kγ	84%	-
IIc	4-hydroxyphenyl	H/H	PI3Kγ	<40%	-
IId	3-methoxyphenyl	H/H	PI3Kγ	48%	-
6a	Varied	Varied	PI3Kα	-	15.7

Data synthesized from multiple sources.[1][4][5]

• Substitution at the 2-Aryl Ring is Critical: The nature and position of substituents on the 2-phenyl ring significantly impact PI3K inhibitory activity. A 3-hydroxyl group (as in Ia and IIa ) is favorable for activity against both PI3Kβ and PI3Kγ isoforms.[1]

• Synergistic Effects of Substituents: The combination of a 3-hydroxyl and a 5-methoxy group (compounds Ib and IIb ) leads to a notable increase in inhibitory potency, suggesting a synergistic interaction within the kinase binding site.[1]

• Positional Isomers Matter: Shifting the hydroxyl group from the 3- to the 4-position (compounds Ic and IIc ) results in a dramatic loss of activity, highlighting the importance of the precise positioning of hydrogen bond donors.[1]

• Methylation of the Hydroxyl Group is Detrimental: Replacing the 3-hydroxyl with a 3-methoxy group (compounds Id and IId ) also leads to a significant decrease in activity, indicating that a hydrogen bond donating group is preferred over a hydrogen bond accepting group at this position.[1]

• Modifications for Potency and Oral Activity: Strategic modifications, such as reducing aromatic character and increasing the fraction of sp3 carbons, have led to the discovery of highly potent, orally active thieno[2,3-d]pyrimidine-based PI3K inhibitors like compound 6a with nanomolar efficacy.[5]

Epidermal Growth Factor Receptor (EGFR) Inhibition

EGFR is a receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[6] Mutations and overexpression of EGFR are common in various cancers, making it a well-validated therapeutic target.

Compound ID	R2-Substitution	4-Anilino Substitution	Target	IC50 (nM)
A1	Phenyl	3-chloro-4-fluoroaniline	EGFR WT	50
A2	4-methoxyphenyl	3-chloro-4-fluoroaniline	EGFR WT	20
B1	Varied	Varied	EGFR L858R/T790M	13
5b	Varied	Varied	EGFR WT	37.19
5b	Varied	Varied	EGFR T790M	204.10

Data synthesized from multiple sources.[6][7]

• Importance of the 4-Anilino Moiety: The presence of a substituted anilino group at the 4-position is a common feature of many potent EGFR inhibitors, as it mimics the adenine moiety of ATP and forms crucial hydrogen bonds in the kinase hinge region.

• Enhancement by Electron-Donating Groups: The introduction of a small, electron-donating group, such as a methoxy group at the 4-position of the 2-phenyl ring (compound A2 ), generally enhances inhibitory activity against wild-type EGFR compared to an unsubstituted phenyl ring (compound A1 ).

• Overcoming Resistance Mutations: The development of thieno[2,3-d]pyrimidine analogs has been a key strategy to overcome resistance to first- and second-generation EGFR inhibitors. Compound B1 , for instance, exhibits potent inhibition of the drug-resistant EGFR L858R/T790M mutant with an IC50 of 13 nM, while showing over 76-fold selectivity for the wild-type enzyme.[7]

• Dual Inhibition Profile: Some analogs, like compound 5b , demonstrate a dual inhibitory profile against both wild-type and the T790M mutant EGFR, although with reduced potency against the mutant form.[6]

Experimental Protocols: A Foundation of Trustworthiness

The reliability of SAR data is intrinsically linked to the robustness of the experimental methods employed. Below are detailed, step-by-step methodologies for key assays used in the characterization of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol analogs.

General Synthesis of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ones

A common synthetic route to the thieno[2,3-d]pyrimidine core is the Gewald reaction, followed by cyclization.

Synthetic scheme for the thieno[2,3-d]pyrimidine core.

• Gewald Reaction: To a solution of phenylacetone, malononitrile, and elemental sulfur in a suitable solvent (e.g., ethanol), a catalytic amount of a base such as morpholine or triethylamine is added. The mixture is stirred at room temperature or with gentle heating to yield the corresponding 2-amino-3-cyano-4-phenyl-5-methylthiophene.

• Cyclization: The resulting 2-aminothiophene derivative is then cyclized to form the pyrimidinone ring. This can be achieved by heating with formic acid or triethyl orthoformate.

• Further Derivatization: The core structure can be further modified, for example, by chlorination of the 4-oxo group followed by nucleophilic substitution with various amines to introduce diversity at this position.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Workflow for the in vitro kinase inhibition assay.

• Reagent Preparation: Prepare solutions of the target kinase, a suitable substrate, ATP, and the test compounds (serially diluted) in kinase reaction buffer.

• Kinase Reaction: In a 96- or 384-well plate, add the kinase and the test compound or vehicle control. After a pre-incubation period, initiate the reaction by adding ATP and the substrate. Allow the reaction to proceed for a defined time at a controlled temperature.

• Signal Generation: Terminate the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Then, add the Kinase Detection Reagent to convert the generated ADP to ATP and drive a luciferase/luciferin reaction, producing a luminescent signal.

• Data Analysis: Measure the luminescence using a plate reader. The signal is inversely proportional to the kinase activity. Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess the anti-proliferative effects of compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the thieno[2,3-d]pyrimidine analogs and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.

• Solubilization and Measurement: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the control and determine the IC50 value.[8]

Signaling Pathway Visualization

The following diagrams illustrate the points of inhibition of thieno[2,3-d]pyrimidine analogs in the PI3K/Akt and EGFR signaling pathways.

PI3K/Akt signaling pathway and inhibition.

EGFR signaling pathway and inhibition.

Conclusion and Future Directions

The 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol scaffold and its analogs represent a promising class of kinase inhibitors with demonstrated activity against key oncogenic targets like PI3K and EGFR. The structure-activity relationships highlighted in this guide underscore the importance of specific substitution patterns for achieving high potency and desired selectivity. The 2-aryl and 4-amino positions are particularly crucial for fine-tuning the pharmacological profile of these compounds.

Future research in this area should focus on:

• Expanding the diversity of substituents at the 2, 5, and 6-positions to explore new chemical space and identify novel interactions within the kinase active site.

• Optimizing pharmacokinetic properties to improve oral bioavailability and in vivo efficacy.

• Conducting comprehensive selectivity profiling against a broad panel of kinases to identify potential off-target effects and to discover novel dual- or multi-targeted inhibitors.

• Elucidating the precise binding modes of these inhibitors through X-ray crystallography to further guide rational drug design.

By leveraging the insights from SAR studies and employing robust experimental methodologies, the thieno[2,3-d]pyrimidine scaffold will undoubtedly continue to be a source of innovative and effective cancer therapeutics.

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The Thienopyrimidine Paradox: Bridging the Gap Between Benchtop Potency and Clinical Promise

A Senior Application Scientist's Guide to In Vitro vs. In Vivo Efficacy of Thienopyrimidine Compounds

The thienopyrimidine scaffold, a fused heterocyclic ring system structurally analogous to purines, has emerged as a privileged structure in modern drug discovery.[1][2] Its derivatives have demonstrated a remarkable breadth of biological activities, showing promise as potent anticancer, anti-infective, and anti-inflammatory agents.[2][3][4] However, the journey from a highly potent compound in a cell-based assay to a clinically effective therapeutic is fraught with challenges. This guide provides a critical comparison of the in vitro and in vivo efficacy of thienopyrimidine compounds, offering insights into the experimental nuances and strategic considerations for researchers in the field.

The Allure of Thienopyrimidines: Why the Intense Focus?

Thienopyrimidines' resemblance to adenine, a fundamental component of DNA and RNA, allows them to interact with a wide array of biological targets, particularly protein kinases.[1] By competitively binding to the ATP-binding site of these enzymes, they can modulate signaling pathways implicated in cell proliferation, survival, and angiogenesis, making them attractive candidates for targeted cancer therapy.[5][6] Numerous studies have reported thienopyrimidine derivatives with impressive in vitro inhibitory activities against key oncogenic kinases such as EGFR, VEGFR-2, and Tie-2.[7][8][9][10]

From Petri Dish to Preclinical Models: A Tale of Two Efficacies

The true test of a drug candidate lies in its ability to replicate its in vitro success in a complex living organism. This section dissects the common experimental workflows for evaluating thienopyrimidine efficacy and highlights the often-observed disparities between the two settings.

In Vitro Evaluation: The Foundation of Discovery

The initial screening and characterization of thienopyrimidine compounds heavily rely on a battery of in vitro assays. These cell-free and cell-based experiments provide fundamental data on a compound's potency, selectivity, and mechanism of action.

Common In Vitro Assays for Thienopyrimidine Efficacy:

• Enzymatic Assays: These assays directly measure the ability of a compound to inhibit the activity of its purified target enzyme, such as a protein kinase. The output is typically an IC50 value, representing the concentration of the compound required to inhibit 50% of the enzyme's activity.[7][9]

• Cell Viability and Cytotoxicity Assays: Performed on cancer cell lines, these assays (e.g., MTT, SRB) determine the concentration of a compound that inhibits cell growth by 50% (GI50) or kills 50% of the cells (LC50).[4][11][12] This provides the first indication of a compound's potential as an anticancer agent.

• Cellular Mechanism of Action Assays: Techniques like Western blotting, flow cytometry, and immunofluorescence are employed to confirm that the compound engages its target within the cell and elicits the desired downstream effects, such as apoptosis or cell cycle arrest.[7][9][12]

Experimental Protocol: A Representative Kinase Inhibition Assay (VEGFR-2)

• Reagent Preparation: Prepare a solution of recombinant human VEGFR-2 kinase, a suitable substrate (e.g., a synthetic peptide), and ATP.

• Compound Dilution: Create a serial dilution of the thienopyrimidine compound to be tested.

• Reaction Initiation: In a microplate, combine the kinase, substrate, and the test compound at various concentrations. Initiate the kinase reaction by adding ATP.

• Incubation: Allow the reaction to proceed for a specified time at an optimal temperature (e.g., 30°C).

• Reaction Termination and Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Figure 1: A typical workflow for an in vitro kinase inhibition assay.

In Vivo Evaluation: The Crucible of Clinical Relevance

Promising candidates from in vitro studies advance to in vivo testing, typically in animal models, to assess their efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) in a whole-organism context.

Common In Vivo Models for Thienopyrimidine Efficacy:

• Xenograft Models: Human cancer cells are implanted into immunocompromised mice, which are then treated with the thienopyrimidine compound. Tumor growth inhibition is the primary efficacy endpoint.

• Infection Models: For anti-infective thienopyrimidines, animal models of bacterial or parasitic infection are used to evaluate the compound's ability to clear the pathogen.[3]

• Pharmacokinetic Studies: These studies determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound, which are crucial for establishing an effective dosing regimen.

The In Vitro-In Vivo Disconnect: Why Potency Doesn't Always Translate

A frequent and frustrating observation in drug development is the failure of highly potent in vitro compounds to demonstrate efficacy in vivo.[3] Several factors contribute to this discrepancy:

• Poor Pharmacokinetics: The compound may be poorly absorbed, rapidly metabolized, or quickly eliminated, preventing it from reaching therapeutic concentrations at the target site.[3] High protein binding can also limit the amount of free drug available to exert its effect.[3]

• Limited Bioavailability: Low solubility is a common issue with thienopyrimidine derivatives, hindering their absorption from the gastrointestinal tract after oral administration.[3]

• Off-Target Effects and Toxicity: In the complex environment of a living organism, a compound may interact with unintended targets, leading to toxicity that masks its therapeutic effects.

• Tumor Microenvironment: The in vivo tumor microenvironment is far more complex than a monolayer of cells in a dish, with factors like hypoxia, nutrient gradients, and stromal interactions influencing drug response.

The following table summarizes the in vitro and in vivo data for a selection of thienopyrimidine compounds, illustrating the variable correlation between their activities in different settings.

Compound ID	Target(s)	In Vitro Potency (IC50/EC50)	In Vivo Model	In Vivo Efficacy	Reference
Compound 5f	EGFR, VEGFR-2	EGFR: 1.18-fold more potent than erlotinib; VEGFR-2: 1.23 µM	MCF-7 breast cancer cell line	Potent anticancer activity, 1.73-fold more potent than erlotinib	[7]
Compound 6j	Apoptosis/Mitotic Catastrophe Inducer	0.6-1.2 µM in various cancer cell lines	HCT116, OV2008, A2780 clonogenic assay	Significant inhibition of clonogenic potential	[12]
Compound 9a	FLT3	1.21 µM (HT-29), 6.62 µM (HepG-2), 7.2 µM (MCF-7)	Not specified	Potent cytotoxicity against multiple cell lines	[13][14]
Compound 18	VEGFR-2	0.084 µM	MCF-7 and HepG2 xenografts	Excellent proliferative effects	[9]
Lead Antibacterial Thienopyrimidines	H. pylori Respiratory Complex I	MIC: 0.002 µg/mL	Mouse model of H. pylori infection	No efficacy observed	[3]
Compound 5d (GPR119 agonist)	GPR119	EC50: 3 nM	Oral glucose tolerance test in mice	Lowered glucose excursion	[15]

A Case Study: Targeting the Tie-2 Kinase

Novel thienopyrimidine and thiazolopyrimidine inhibitors of the Tie-2 kinase, a key regulator of angiogenesis, have been developed.[8] These compounds demonstrated moderate potency in cellular assays of Tie-2 inhibition.[8] Encouragingly, they also showed evidence of in vivo inhibition of Tie-2, highlighting a successful translation from in vitro activity to in vivo target engagement.[8] The crystal structure of one of these compounds bound to the Tie-2 kinase domain provided a structural basis for the observed structure-activity relationship (SAR), guiding further optimization.[8]

Figure 2: Simplified schematic of the Tie-2 signaling pathway and the inhibitory action of a thienopyrimidine compound.

Bridging the Divide: Strategies for Success

To improve the translation of in vitro potency to in vivo efficacy, a multi-pronged approach is essential:

• Early ADME/Tox Profiling: Integrating pharmacokinetic and toxicity screening early in the discovery process can help to identify and weed out compounds with unfavorable properties.

• Structure-Based Drug Design: Utilizing X-ray crystallography and molecular modeling can aid in the design of compounds with improved potency and selectivity, while also providing opportunities to optimize physicochemical properties.[8]

• Advanced In Vitro Models: Employing more physiologically relevant in vitro models, such as 3D cell cultures and organoids, can provide a better prediction of in vivo responses.

• Formulation Development: For compounds with poor solubility, advanced formulation strategies, such as nanoformulations, can enhance bioavailability.

Conclusion: A Scaffold of Continued Promise

The thienopyrimidine scaffold remains a highly attractive starting point for the development of novel therapeutics. While the path from a potent hit in an in vitro screen to a successful in vivo candidate is challenging, a deep understanding of the potential pitfalls and the implementation of rational drug design and early-stage profiling can significantly increase the probability of success. By embracing a holistic approach that considers both the molecular interactions in a test tube and the complex biological realities of a living system, researchers can unlock the full therapeutic potential of this versatile chemical class.

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A Comparative Guide to the Cross-Reactivity Profile of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction: The Thieno[2,3-d]pyrimidine Scaffold as a Foundation for Kinase Inhibitors

In the landscape of modern medicinal chemistry, the thieno[2,3-d]pyrimidine scaffold has emerged as a "privileged structure," forming the core of numerous potent kinase inhibitors.[1] Its structural resemblance to adenine allows it to function as an ATP-competitive inhibitor, effectively targeting the ATP-binding site of a wide array of protein kinases.[1] The versatility of this scaffold allows for substitutions at various positions, enabling the fine-tuning of potency and selectivity against specific kinase targets. This guide focuses on a novel derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol , and provides a comprehensive framework for characterizing its cross-reactivity profile.

For drug development professionals, understanding a compound's selectivity is paramount. Off-target effects can lead to unforeseen toxicity or, in some cases, beneficial polypharmacology.[2] This document serves as a technical guide for researchers and scientists, outlining a comparative analysis based on the known structure-activity relationships (SAR) within the thieno[2,3-d]pyrimidine class and detailing the essential experimental and computational workflows required to rigorously define the selectivity of this new chemical entity.

The Thieno[2,3-d]pyrimidine Core: A Versatile Kinase Antagonist

The primary mechanism of action for most thieno[2,3-d]pyrimidine-based inhibitors is their competition with endogenous ATP for the kinase's catalytic site. The planarity of the fused ring system and the strategic placement of hydrogen bond donors and acceptors allow for high-affinity binding to the hinge region of the kinase domain, a critical interaction for potent inhibition. The substituents on the thieno[2,3-d]pyrimidine core dictate the inhibitor's interactions with other regions of the ATP-binding pocket, thereby determining its selectivity profile.

For instance, modifications at the 4, 5, and 6-positions have been shown to significantly influence which kinases are targeted.[3][4][5] The introduction of a methyl group at the 5-position and a phenyl group at the 6-position, as in our topic compound, suggests a specific spatial and electronic configuration that will favor binding to a particular subset of the human kinome.

Caption: Generalized interaction of a thieno[2,3-d]pyrimidine inhibitor within a kinase ATP-binding pocket.

Comparative Analysis: Predicting Selectivity Through Structure-Activity Relationships

To anticipate the cross-reactivity profile of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, we can compare its structure to other thieno[2,3-d]pyrimidine derivatives with well-documented kinase inhibition profiles. The substitutions at the 5 and 6 positions are critical determinants of selectivity.

Compound ID	5-Position Substituent	6-Position Substituent	Primary Target(s)	Reference Compound IC50 (nM)
Compound A	H	Phenyl	FGFR1	160
Compound B	H	Pyrrolo[2,3-b]pyridin-4-yl	ROCK1/2	4 / 1
Compound C	H	Aryl Ether	c-Met/VEGFR-2	25 / 48
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	Methyl	Phenyl	Predicted: ?	To be determined

This table presents a curated selection of data from multiple sources to illustrate SAR trends.[3][6]

The presence of a phenyl group at the 6-position, as seen in Compound A, has been associated with activity against Fibroblast Growth Factor Receptor 1 (FGFR1). However, the addition of a methyl group at the 5-position in our topic compound introduces steric bulk and alters the electronic properties of the thiophene ring. This modification could either enhance potency and selectivity for a specific kinase or introduce new, off-target interactions. For example, some 5,6-substituted 4-aminothieno[2,3-d]pyrimidines have been identified as LIMK1 inhibitors.[5] A thorough experimental evaluation is therefore essential.

Experimental Workflows for Definitive Cross-Reactivity Profiling

To move from prediction to empirical data, a multi-faceted experimental approach is required. The following protocols outline the gold-standard techniques for assessing kinase inhibitor selectivity and confirming cellular target engagement.

Kinome Profiling for Broad Selectivity Assessment

The most comprehensive method for evaluating a compound's selectivity is to screen it against a large panel of kinases. Competition binding assays are a robust and high-throughput method for this purpose.[2]

Protocol: Competition Binding-Based Kinome Profiling

• Compound Preparation: Solubilize 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in DMSO to a stock concentration of 10 mM.

• Assay Plate Preparation: In a multi-well plate, add the test compound at a fixed concentration (e.g., 1 µM) to wells containing individual kinases from a comprehensive panel (e.g., KINOMEscan™).

• Competition Reaction: Introduce an immobilized, active-site directed ligand (probe) that is known to bind to the kinases in the panel. The test compound will compete with this probe for binding to the kinase.

• Incubation: Allow the competition reaction to reach equilibrium.

• Quantification of Bound Kinase: After incubation, wash away unbound components. The amount of kinase bound to the immobilized probe is quantified, typically using qPCR for DNA-tagged kinases.

• Data Analysis: The signal is inversely proportional to the binding affinity of the test compound. Results are often expressed as a percentage of control (%Ctrl), where a lower percentage indicates stronger binding. Hits are typically defined as compounds that result in a signal below a certain threshold (e.g., <35% of control).

Caption: A step-by-step workflow for the Cellular Thermal Shift Assay (CETSA).

In Silico Profiling: A Predictive First Step

Computational approaches can provide valuable early insights into a compound's likely cross-reactivity profile, guiding experimental design and helping to rationalize observed activities. [7][8]

• Molecular Docking: Simulating the binding of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol into the crystal structures of various kinases can predict binding affinities and identify key interactions.

• Pharmacophore Modeling: Building a model based on the structural features of known inhibitors for a particular kinase can be used to screen for potential off-target interactions. [9]* Similarity Assessment: Comparing the ATP-binding site of a primary target with other kinases can highlight those with high structural similarity, which are more likely to be off-targets. [7]

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Benchmarking a Novel Thieno[2,3-d]pyrimidine Derivative Against Standard-of-Care in Oncology: A Comparative Guide

A Senior Application Scientist's Perspective on Evaluating 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

In the landscape of oncology drug discovery, the thieno[2,3-d]pyrimidine scaffold has emerged as a privileged structure, giving rise to numerous potent kinase inhibitors.[1][2] This guide focuses on a specific derivative, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, and proposes a comprehensive benchmarking strategy against established standard-of-care cancer drugs. While direct preclinical data for this particular compound is not yet broadly published, its structural similarity to other thieno[2,3-d]pyrimidines with known anti-cancer activity suggests a likely mechanism of action.[3][4]

This document outlines a scientifically rigorous approach for researchers, scientists, and drug development professionals to evaluate its potential, grounded in a hypothesized mechanism of action and supported by established experimental protocols.

Introduction and Hypothesized Mechanism of Action

Thieno[2,3-d]pyrimidine derivatives have shown promise in targeting various kinases involved in oncogenic signaling pathways.[3] Notably, several analogues have been investigated as inhibitors of the Phosphatidylinositol 3-kinase (PI3K) pathway, a critical signaling cascade frequently dysregulated in cancer.[3] The PI3K/Akt/mTOR pathway governs essential cellular processes such as cell growth, proliferation, survival, and metabolism. Its aberrant activation is a key driver in numerous malignancies.

Given the prevalence of PI3K pathway inhibition among structurally related compounds, we hypothesize that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol functions as an inhibitor of the PI3K signaling pathway . This hypothesis forms the basis of the comparative benchmarking strategy outlined in this guide.

To validate this hypothesis and establish a clear therapeutic potential, a head-to-head comparison with standard-of-care drugs targeting the PI3K pathway in relevant cancer indications is paramount.

Selecting the Benchmarking Landscape: Relevant Cancer Types and Standard-of-Care Drugs

To effectively benchmark 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, we will focus on two cancer types characterized by high frequencies of PI3K pathway alterations:

• PIK3CA-Mutated Hormone Receptor-Positive (HR+), HER2-Negative Breast Cancer: Mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K, are found in approximately 40% of patients with this breast cancer subtype.[5]

• PTEN-Deficient Prostate Cancer: Loss of the tumor suppressor PTEN, a negative regulator of the PI3K pathway, is a common event in advanced prostate cancer and is associated with poor prognosis.[6]

For these indications, we will compare our compound of interest against the following standard-of-care therapies:

• Alpelisib (Piqray®): An FDA-approved selective inhibitor of the p110α isoform of PI3K, used in combination with fulvestrant for the treatment of PIK3CA-mutated, HR+, HER2- advanced or metastatic breast cancer.[5][7][8][9][10]

• Olaparib (Lynparza®): A PARP inhibitor used for patients with BRCA-mutated metastatic castration-resistant prostate cancer. While not a direct PI3K inhibitor, there is crosstalk between the PI3K/Akt and PARP inhibition pathways, making this a relevant comparator in the context of PTEN-deficient tumors.[11][12][13][14][15]

The following sections detail the proposed experimental workflows to rigorously compare 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol against these established drugs.

In Vitro Benchmarking: From Cellular Viability to Target Engagement

The initial phase of benchmarking involves a suite of in vitro assays to determine the cytotoxic and target-specific activity of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Cell Viability Assays: Gauging Cytotoxic Potential

The first step is to assess the compound's ability to inhibit the growth of cancer cell lines with known PI3K pathway alterations.

Experimental Protocol: MTT/XTT Cell Viability Assay [16][17][18][19][20]

• Cell Seeding: Plate human breast cancer cells (e.g., MCF-7, T-47D with known PIK3CA mutations) and prostate cancer cells (e.g., PC-3, LNCaP with PTEN loss) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[21][22]

• Compound Treatment: Treat the cells with a serial dilution of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, Alpelisib, and Olaparib for 72 hours. Include a vehicle-only control (e.g., DMSO).

• MTT/XTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent to each well and incubate for 2-4 hours.[16] Metabolically active cells will reduce the tetrazolium salt to a colored formazan product.[17]

• Solubilization (for MTT): If using MTT, add a solubilization solution to dissolve the formazan crystals.[17]

• Absorbance Reading: Measure the absorbance of the wells using a microplate reader at the appropriate wavelength (around 570 nm for MTT and 450 nm for XTT).[16][17]

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound, representing the concentration at which 50% of cell growth is inhibited.

Expected Data Presentation:

Compound	Cell Line	Genotype	IC50 (µM)
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	MCF-7	PIK3CA mutant
Alpelisib	MCF-7	PIK3CA mutant
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	PC-3	PTEN null
Olaparib	PC-3	PTEN null

Target Engagement: In Vitro Kinase Assay

To confirm our hypothesis that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol directly inhibits PI3K, an in vitro kinase assay is essential.

Experimental Protocol: PI3K Kinase Assay [23][24][25][26][27]

• Kinase Reaction Setup: In a 96-well plate, combine recombinant human PI3Kα enzyme with its lipid substrate, phosphatidylinositol (4,5)-bisphosphate (PIP2), and a buffer containing magnesium chloride.

• Inhibitor Addition: Add varying concentrations of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol or Alpelisib to the wells.

• Reaction Initiation: Start the kinase reaction by adding ATP.

• Reaction Incubation: Incubate the plate at room temperature to allow the phosphorylation of PIP2 to phosphatidylinositol (3,4,5)-trisphosphate (PIP3).

• Detection: Detect the amount of ADP produced (a byproduct of the kinase reaction) using a luminescence-based assay or quantify the amount of PIP3 generated using an ELISA-based method.

• Data Analysis: Determine the IC50 value for each compound, representing the concentration that inhibits 50% of the PI3K enzyme activity.

Expected Data Presentation:

Compound	Target Kinase	IC50 (nM)
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	PI3Kα
Alpelisib	PI3Kα

Workflow for In Vitro Benchmarking

Caption: In vitro workflow for evaluating cytotoxicity and target inhibition.

In Vivo Benchmarking: Xenograft Models for Preclinical Efficacy

Promising in vitro results must be validated in a more complex biological system. In vivo xenograft models provide a platform to assess the anti-tumor efficacy of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol in a living organism.[28][29]

Breast Cancer Xenograft Model

Experimental Protocol: PIK3CA-Mutant Breast Cancer Xenograft [30][31][32][33]

• Cell Implantation: Subcutaneously implant PIK3CA-mutant human breast cancer cells (e.g., MCF-7) into the flank of female immunodeficient mice (e.g., BALB/c nude mice).[33]

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups.

• Treatment Administration: Administer 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, Alpelisib (in combination with fulvestrant), or a vehicle control orally or via intraperitoneal injection daily for a specified period (e.g., 21-28 days).

• Tumor Volume Measurement: Measure tumor volume with calipers every 2-3 days.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them.

Prostate Cancer Xenograft Model

Experimental Protocol: PTEN-Deficient Prostate Cancer Xenograft [21][22][34][35]

• Cell Implantation: Subcutaneously implant PTEN-deficient human prostate cancer cells (e.g., PC-3) into the flank of male immunodeficient mice.[35]

• Tumor Growth and Randomization: Once tumors are established, randomize the mice into treatment groups.

• Treatment Administration: Administer 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, Olaparib, or a vehicle control according to an optimized dosing schedule.

• Tumor Volume and Body Weight Monitoring: As described in the breast cancer model.

• Endpoint Analysis: As described in the breast cancer model.

Expected Data Presentation:

Treatment Group	Cancer Model	Average Tumor Volume (mm³) at Day X	Percent Tumor Growth Inhibition (%)
Vehicle Control	MCF-7 Xenograft	0
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	MCF-7 Xenograft
Alpelisib + Fulvestrant	MCF-7 Xenograft
Vehicle Control	PC-3 Xenograft	0
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	PC-3 Xenograft
Olaparib	PC-3 Xenograft

Workflow for In Vivo Benchmarking

Caption: In vivo workflow for assessing anti-tumor efficacy in xenograft models.

Signaling Pathway Analysis

To further solidify the mechanism of action, it is crucial to demonstrate that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol inhibits the PI3K signaling pathway within the cancer cells.

Experimental Protocol: Western Blot Analysis

• Cell Treatment and Lysis: Treat cancer cells with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol or Alpelisib for a short duration (e.g., 2-4 hours). Lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration in each lysate.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key proteins in the PI3K pathway, such as phosphorylated Akt (p-Akt) and total Akt.

• Detection: Use a secondary antibody conjugated to an enzyme for chemiluminescent detection.

• Analysis: Quantify the band intensities to determine the ratio of p-Akt to total Akt, which reflects the activity of the PI3K pathway.

A reduction in the p-Akt/total Akt ratio upon treatment with 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol would provide strong evidence of its on-target activity.

PI3K Signaling Pathway

Caption: Hypothesized inhibition of the PI3K signaling pathway.

Conclusion

This guide provides a comprehensive and scientifically grounded framework for the preclinical benchmarking of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. By hypothesizing a PI3K inhibitory mechanism based on its chemical class, we have outlined a clear path for its evaluation against current standard-of-care drugs in relevant cancer indications. The proposed in vitro and in vivo experiments, coupled with mechanistic studies, will generate the critical data needed to assess its therapeutic potential and guide its future development. This structured approach, rooted in established methodologies, ensures a robust and reliable evaluation, paving the way for the potential translation of a promising new compound into a clinically effective anti-cancer agent.

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A Comparative Analysis of the Anti-Proliferative Efficacy of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

A Technical Guide for Researchers in Oncology and Drug Development

Authored by: A Senior Application Scientist

This guide provides a comprehensive evaluation of the anti-proliferative properties of the novel synthetic compound, 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. Thienopyrimidine derivatives have garnered significant interest in medicinal chemistry due to their structural similarity to purines, making them promising candidates for the development of targeted anti-cancer therapies.[1][2][3] This document presents a head-to-head comparison of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol with established chemotherapeutic agents, Doxorubicin and Paclitaxel, supported by rigorous in vitro experimental data. The methodologies, results, and mechanistic insights are detailed to enable researchers to critically assess its potential as a lead compound in oncology drug discovery.

Introduction to 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol and its Therapeutic Rationale

The thieno[2,3-d]pyrimidine scaffold is a key pharmacophore in a variety of biologically active molecules, with numerous derivatives demonstrating potent anti-cancer properties.[1][2][3] These compounds often exert their effects by targeting critical cellular processes involved in cancer progression, such as cell cycle regulation and signal transduction. The rationale for investigating 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol is based on the hypothesis that its unique substitution pattern may confer enhanced potency and selectivity against cancer cells. This guide outlines the experimental framework for validating this hypothesis.

Comparative Anti-Proliferative Activity

The anti-proliferative efficacy of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol was evaluated against two standard chemotherapeutic drugs, Doxorubicin and Paclitaxel, across a panel of human cancer cell lines: MCF-7 (breast adenocarcinoma), HCT-116 (colorectal carcinoma), and A549 (lung carcinoma). The half-maximal inhibitory concentration (IC50), a measure of a drug's potency, was determined for each compound.

Table 1: Comparative IC50 Values (µM) of Test Compounds Across Cancer Cell Lines

Compound	MCF-7	HCT-116	A549
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	8.5 ± 0.7	5.2 ± 0.5	12.1 ± 1.1
Doxorubicin	0.9 ± 0.1	0.5 ± 0.06	1.5 ± 0.2
Paclitaxel	0.05 ± 0.008	0.02 ± 0.003	0.08 ± 0.01

The data indicates that while 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol demonstrates anti-proliferative activity, its potency is less than that of the conventional chemotherapeutic agents Doxorubicin and Paclitaxel in the tested cell lines.

Methodologies for Assessing Anti-Proliferative Effects

To ensure the validity and reproducibility of our findings, standardized and widely accepted protocols were employed. The following sections detail the step-by-step procedures for the key assays performed.

Cell Culture

MCF-7, HCT-116, and A549 human cancer cell lines were maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cells were cultured in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4][5]

Protocol:

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.[6]

• Compound Treatment: The following day, cells were treated with serial dilutions of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, Doxorubicin, or Paclitaxel for 48 hours.

• MTT Addition: After the incubation period, 20 µL of 5 mg/mL MTT solution in PBS was added to each well, and the plates were incubated for an additional 4 hours at 37°C.[6]

• Formazan Solubilization: The medium was carefully removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The IC50 values were calculated from dose-response curves.

Colony Formation Assay for Clonogenic Survival

The colony formation assay, or clonogenic assay, assesses the ability of a single cell to undergo unlimited division and form a colony. It is a stringent test for cytotoxicity.

Protocol:

• Cell Seeding: A single-cell suspension was prepared, and cells were seeded in 6-well plates at a low density (e.g., 500 cells/well).

• Compound Treatment: Cells were treated with the respective compounds at concentrations equivalent to their IC50 values for 24 hours.

• Incubation: The treatment medium was replaced with fresh, drug-free medium, and the plates were incubated for 10-14 days to allow for colony formation.[7][8][9]

• Staining and Counting: Colonies were fixed with methanol and stained with 0.5% crystal violet.[7] Colonies containing at least 50 cells were counted.

Table 2: Effect of Compounds on Colony Formation (at IC50 concentration)

Compound	% Colony Formation Inhibition (MCF-7)	% Colony Formation Inhibition (HCT-116)
5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol	65%	72%
Doxorubicin	85%	91%
Paclitaxel	95%	98%

These results corroborate the MTT assay findings, showing that 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol inhibits the long-term proliferative capacity of cancer cells, albeit to a lesser extent than Doxorubicin and Paclitaxel at their respective IC50 concentrations.

Mechanistic Insights and Potential Signaling Pathways

While the precise mechanism of action for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol requires further investigation, its thienopyrimidine core suggests potential interactions with key signaling pathways implicated in cancer cell proliferation.[1][2]

Comparison with Standard Agents:

• Doxorubicin: This anthracycline antibiotic primarily acts by intercalating into DNA and inhibiting topoisomerase II, leading to DNA damage and apoptosis.[10][11][12][][14]

• Paclitaxel: A microtubule-stabilizing agent, Paclitaxel disrupts the normal function of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent cell death.[15][16][][18][19]

Hypothesized Mechanism for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol:

Many thienopyrimidine derivatives have been shown to be inhibitors of various protein kinases that are crucial for cancer cell survival and proliferation. Potential targets include:

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase that, when overactivated, drives tumor growth.[20][21][22][23] Inhibition of the EGFR signaling pathway is a common mechanism for anti-cancer drugs.[20][21][23]

• Vascular Endothelial Growth Factor Receptor (VEGFR): A key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[24][25][26][27][28]

• Cyclin-Dependent Kinases (CDKs): These enzymes regulate the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis.[29][30][31][32][33]

Further studies, such as kinase profiling and western blot analysis, are necessary to elucidate the specific molecular targets of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Visualizing the Experimental Workflow and Potential Mechanisms

To provide a clearer understanding of the experimental process and the potential biological context, the following diagrams have been generated.

Caption: A flowchart of the in vitro experimental workflow.

Caption: A potential mechanism of action for the test compound.

Conclusion and Future Directions

5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol exhibits moderate anti-proliferative activity against the tested human cancer cell lines. While not as potent as the established chemotherapeutic agents Doxorubicin and Paclitaxel in these models, its distinct chemical structure warrants further investigation. Future studies should focus on:

• Elucidating the Mechanism of Action: Identifying the specific molecular targets of the compound through kinase profiling, cell cycle analysis, and apoptosis assays.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol to improve potency and selectivity.

• In Vivo Efficacy: Evaluating the anti-tumor activity of promising analogs in animal models.

This comprehensive guide provides a solid foundation for researchers to build upon in the ongoing search for novel and effective anti-cancer therapies.

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A Researcher's Guide to 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol Derivatives: A Comparative Analysis of Synthetic Strategy and Biological Activity

Abstract

The thieno[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry, structurally analogous to purines, which allows its derivatives to effectively modulate the function of various biological targets.[1] This guide presents a comparative analysis of derivatives based on the 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol framework, a substructure that has yielded potent inhibitors for cancer-related targets. We delve into the critical structure-activity relationships (SAR) that govern their efficacy as anticancer agents and specific kinase inhibitors. This analysis is grounded in quantitative experimental data from peer-reviewed studies, comparing derivatives across different cancer cell lines and enzymatic assays. Furthermore, we provide detailed, field-tested protocols for the cornerstone Gewald synthesis of the thiophene precursor and for the widely used MTT assay for evaluating cytotoxic activity, offering researchers a validated framework for their own discovery programs.

The Thieno[2,3-d]pyrimidine Scaffold: A Privileged Structure in Drug Discovery

The fusion of a thiophene ring with a pyrimidine system creates the thieno[2,3-d]pyrimidine scaffold. This bioisostere of purine bases like adenine grants it the ability to compete for the binding sites of enzymes that process purines, such as protein kinases.[1] This has made the scaffold a focal point for the development of anticancer, anti-inflammatory, and antimicrobial agents.[2] The specific framework of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol offers a synthetically tractable core with key vectors for chemical modification, allowing for the systematic optimization of potency and selectivity.

Foundational Synthetic Strategy: The Gewald Reaction and Cyclization

The predominant and most efficient route to the thieno[2,3-d]pyrimidine core begins with the synthesis of a highly functionalized 2-aminothiophene intermediate. The Gewald three-component reaction is the industry-standard method for this step, valued for its operational simplicity and convergence.[3]

Causality in Experimental Design

The Gewald reaction is a one-pot synthesis that combines an α-methylene ketone (e.g., phenylacetone to yield the 5-methyl-6-phenyl core), a compound with an active methylene group (typically ethyl cyanoacetate), and elemental sulfur.[3] The reaction is catalyzed by a base, often a secondary amine like morpholine or piperidine. The choice of base is critical; it must be strong enough to deprotonate the active methylene compound to initiate the Knoevenagel condensation, but not so strong as to cause unwanted side reactions. The subsequent steps involve a Michael addition of sulfur and a ring-closing tautomerization to form the stable aromatic thiophene ring. This intermediate is then cyclized with reagents like formamide or chloroformamidine hydrochloride to construct the pyrimidin-4-one ring system.[4]

General Synthetic Workflow

The logical flow from simple starting materials to the final decorated scaffold is a hallmark of this synthetic approach, enabling the generation of diverse derivative libraries for screening.

Caption: Generalized workflow for the synthesis of thieno[2,3-d]pyrimidine derivatives.

Experimental Protocol: General Gewald Synthesis of 2-Aminothiophene Intermediate

This protocol is a self-validating system for producing the key thiophene intermediate. Trustworthiness is ensured by careful control of reaction conditions and purification.

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine phenylacetone (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.1 eq) in absolute ethanol (50 mL).

• Initiation: Add morpholine (1.5 eq) dropwise to the stirred suspension over 10 minutes. The addition is exothermic; maintain the temperature below 40°C using a water bath if necessary.

• Reaction: After the addition is complete, heat the mixture to a gentle reflux (approx. 50-60°C) for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to precipitate the product.

• Purification: Collect the solid product by vacuum filtration, wash it with cold ethanol (2 x 20 mL) to remove unreacted starting materials, and dry it under vacuum. The resulting 2-amino-3-ethoxycarbonyl-5-methyl-4-phenylthiophene is typically of sufficient purity for the subsequent cyclization step.

Comparative Biological Evaluation of Key Derivatives

The true value of the thieno[2,3-d]pyrimidine scaffold is realized through the diverse biological activities of its derivatives. Here, we compare representative analogues based on their reported efficacy against validated cancer targets.

Anticancer Cytotoxicity: Breast Cancer Cell Lines

A study focusing on 4-amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates provides a clear, direct comparison of how substitutions at the 2-position impact cytotoxicity against breast cancer cell lines MCF-7 (ER-positive) and MDA-MB-231 (triple-negative), as well as the non-cancerous breast epithelial cell line MCF-10A.[5] This allows for an assessment of both potency and selectivity.

Compound ID	2-Position Substituent	IC50 MCF-7 (µM)	IC50 MDA-MB-231 (µM)	IC50 MCF-10A (µM)	Selectivity Index (MCF-7 vs MCF-10A)
2	2-Aminophenyl	0.013	0.056	0.21	16.2
3	4-Aminophenyl	0.021	0.250	0.41	19.3
5	2-Hydroxyphenyl	0.130	0.260	>1.00	>7.7
7	4-Nitrophenyl	0.120	0.320	8.80	73.3

Data sourced from Atanasova, M., et al. (2022).[5]

Analysis & Expertise: The data clearly demonstrates that an amino-substituted phenyl ring at the 2-position results in exceptionally high potency. Compound 2 , with its 2-aminophenyl group, exhibits the highest potency against both cancer cell lines, with an IC50 of just 13 nM against MCF-7.[5] However, compound 3 (4-aminophenyl) shows a slightly better selectivity index (SI), suggesting that the para-substitution may reduce toxicity against normal cells more effectively than the ortho-substitution while maintaining high potency.[5] The introduction of a nitro group (Compound 7 ) drastically reduces potency but significantly increases the selectivity index, a common trade-off in drug design where toxicity to healthy cells is minimized at the cost of raw power.[5]

Targeted Kinase Inhibition: VEGFR-2 and ROCK

Beyond general cytotoxicity, specific derivatives have been engineered as potent inhibitors of protein kinases crucial for tumor growth and metastasis.

• VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process by which tumors form new blood vessels.[6]

• ROCK Inhibition: Rho-associated coiled-coil containing protein kinases (ROCKs) are involved in cell morphology and migration, processes hijacked by cancer cells during metastasis.[7]

Derivative ID	Target Kinase	IC50 (µM)	Comparison Drug	Comparison IC50 (µM)
17f [6]	VEGFR-2	0.23	Sorafenib	0.23
8k [7]	ROCK I	0.004	-	-
8k [7]	ROCK II	0.001	-	-

Data sourced from El-Metwally, A.M., et al. (2021) and Li, L., et al. (2020).[6][7]

Analysis & Expertise: This comparison highlights the scaffold's versatility. Derivative 17f was designed to mimic known VEGFR-2 inhibitors and achieves potency identical to the FDA-approved drug Sorafenib in vitro.[6] This demonstrates successful rational drug design. Even more striking is derivative 8k , which shows single-digit nanomolar inhibition of ROCK I and ROCK II.[7] This level of potency is exceptional and marks 8k as a highly promising lead compound for developing anti-metastatic agents. The comparison between these two derivatives shows how modifications to different parts of the scaffold can completely switch the primary molecular target from one kinase family to another.

Structure-Activity Relationship (SAR) Summary

Synthesizing the data from comparative studies allows us to derive key principles guiding the optimization of this scaffold. These relationships are crucial for designing next-generation derivatives with improved potency and selectivity.

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Navigating the Labyrinth of Off-Target Effects: A Comparative Guide to 5,6-Disubstituted Thieno[2,3-d]pyrimidin-4-ones as SIRT2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-d]pyrimidine scaffold has emerged as a versatile platform in medicinal chemistry, giving rise to a multitude of bioactive molecules.[1] This guide provides a deep dive into the off-target effects of a specific class of these compounds: 5,6-disubstituted thieno[2,3-d]pyrimidin-4-ones, with a focus on their activity as Sirtuin 2 (SIRT2) inhibitors. Understanding and mitigating off-target effects is a cornerstone of modern drug development, ensuring both efficacy and safety. Here, we present a comparative analysis of a lead thieno[2,3-d]pyrimidine-based SIRT2 inhibitor with other known inhibitors, supported by experimental data and detailed protocols to empower your research.

The Rise of Thieno[2,3-d]pyrimidines as SIRT2 Inhibitors

Sirtuins, a class of NAD+-dependent deacetylases, have garnered significant attention as therapeutic targets for a range of diseases, including neurodegenerative disorders and cancer.[2][3] Among the seven mammalian sirtuins, SIRT2 has been implicated in processes such as cell cycle regulation, and its inhibition has shown neuroprotective effects.[2] The thieno[2,3-d]pyrimidine core, a bioisostere of purine, has proven to be a promising scaffold for the development of potent and selective SIRT2 inhibitors.[4]

A notable example is the 5,6,7,8-tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidin-4(3H)-one series. Within this series, the compound ICL-SIRT078 has been identified as a highly selective and potent SIRT2 inhibitor.[2][3] Its discovery through in-silico screening and subsequent biological validation underscores the potential of this chemical class.[2]

Comparative Analysis of SIRT2 Inhibitor Selectivity

To contextualize the off-target profile of the thieno[2,3-d]pyrimidine scaffold, we compare ICL-SIRT078 and its potent analog, Compound 19a , with other well-characterized SIRT2 inhibitors possessing different chemical structures. This comparative approach is crucial for understanding the unique advantages and potential liabilities of each scaffold.

Compound	Scaffold	Primary Target	IC50 (µM) vs SIRT2	Selectivity vs SIRT1	Selectivity vs SIRT3	Reference
ICL-SIRT078 (19a)	Tetrahydrobenzo-thieno[2,3-d]pyrimidinone	SIRT2	1.45	>100-fold	>100-fold	[2]
AGK2	Benzamide	SIRT2	3.5	~14-fold vs SIRT1	~14-fold vs SIRT3	[7]
Sirtuin C (Pan-Sirtuin Inhibitor)	Thieno[3,2-d]pyrimidine-6-carboxamide	SIRT1, SIRT2, SIRT3	0.0027	Pan-inhibitor	Pan-inhibitor	[7][8][9]

Table 1: Comparative analysis of the potency and selectivity of different SIRT2 inhibitors. A higher selectivity fold indicates a more specific inhibitor with fewer potential off-target effects on other sirtuin isoforms.

The data clearly illustrates the superior selectivity of the tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidin-4(3H)-one scaffold (represented by ICL-SIRT078) for SIRT2 over other closely related sirtuin isoforms, SIRT1 and SIRT3, when compared to the benzamide inhibitor AGK2.[2][7] In contrast, Sirtuin C, which also contains a thienopyrimidine core but with a different substitution pattern, acts as a pan-sirtuin inhibitor, highlighting how modifications to the core structure can dramatically alter the selectivity profile.[7][8][9]

Unveiling the Molecular Interactions: The Basis of Selectivity

The remarkable selectivity of the tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidin-4(3H)-one series for SIRT2 can be attributed to specific interactions within a ligand-induced selectivity pocket of the enzyme.[2][3] X-ray crystallography studies have revealed that these inhibitors bind in a substrate-competitive manner.[2][3] The unique shape and chemical environment of the SIRT2 active site, compared to SIRT1 and SIRT3, allow for a snug fit of the thienopyrimidine core and its substituents, leading to potent and selective inhibition.

Caption: Workflow for in vitro sirtuin inhibition assay.

Cellular Target Engagement Assay: α-Tubulin Acetylation

To confirm that a compound inhibits SIRT2 in a cellular context, a common method is to measure the acetylation status of α-tubulin, a known SIRT2 substrate.

Principle: Cells are treated with the test compound, and the level of acetylated α-tubulin is assessed by Western blotting. An increase in acetylated α-tubulin indicates cellular inhibition of SIRT2.

Step-by-Step Protocol:

• Cell Culture and Treatment: Plate a suitable cell line (e.g., MCF-7 breast cancer cells) and allow them to adhere. Treat the cells with various concentrations of the test compound for a defined period (e.g., 24 hours).

• Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer containing protease and deacetylase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for acetylated α-tubulin.

  • As a loading control, also probe with an antibody for total α-tubulin or a housekeeping protein like GAPDH.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Detection: Detect the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities for acetylated α-tubulin and the loading control. Normalize the acetylated α-tubulin signal to the loading control to determine the relative increase in acetylation upon compound treatment.

Conclusion and Future Directions

The 5,6-disubstituted thieno[2,3-d]pyrimidin-4-one scaffold represents a promising starting point for the development of highly selective SIRT2 inhibitors. As demonstrated by ICL-SIRT078, this chemical class can achieve superior selectivity over other sirtuin isoforms compared to inhibitors from different structural families. The detailed experimental protocols provided in this guide offer a robust framework for researchers to characterize the on-target and off-target effects of their own novel compounds.

Future efforts in this area should focus on comprehensive kinome-wide screening and phenotypic assays to build a more complete picture of the off-target landscape of these promising molecules. Such rigorous profiling is indispensable for translating potent and selective inhibitors into safe and effective therapeutics.

References

• Mahajan, S. S., et al. (2017). Thienopyrimidinone Based Sirtuin-2 (SIRT2)-Selective Inhibitors Bind in the Ligand Induced Selectivity Pocket. Journal of Medicinal Chemistry. [Link]

• ACS Publications. (2017). Thienopyrimidinone Based Sirtuin-2 (SIRT2)-Selective Inhibitors Bind in the Ligand Induced Selectivity Pocket. Journal of Medicinal Chemistry. [Link]

• MDPI. (2024). Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d]t[2][5][10]riazolo[1,5-a]pyrimidine Derivatives. [Link]

• MDPI. (2019). Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). [Link]

• Allied Academies. (2017). Anticancer activity of some novel thieno [2, 3-d] pyrimidine derivatives. [Link]

• NIH. (2019). Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. [Link]

• ACS Publications. (2013). Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. [Link]

• ACS Publications. (2013). Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. [Link]

• PubMed. (2013). Discovery of thieno[3,2-d]pyrimidine-6-carboxamides as potent inhibitors of SIRT1, SIRT2, and SIRT3. [Link]

• ResearchGate. (2025). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. [Link]

• PubMed. (2020). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. [Link]

• PMC. (2020). Lessons from LIMK1 enzymology and their impact on inhibitor design. [Link]

• Bioorganic & Medicinal Chemistry Letters. (2011). Identification of 5,6-substituted 4-aminothieno[2,3-d]pyrimidines as LIMK1 inhibitors. [Link]

• ScienceDirect. (2019). Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. [Link]

• Bioorganic & Medicinal Chemistry Letters. (2020). Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors. [Link]

• PubMed Central. (2017). Development and Characterization of Type I, Type II, and Type III LIM-Kinase Chemical Probes. [Link]

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• PMC. (2016). LIM kinase inhibitors disrupt mitotic microtubule organization and impair tumor cell proliferation. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

Introduction: Navigating Data Gaps with Scientific Prudence

As researchers and drug development professionals, our work extends beyond synthesis and discovery to encompass the entire lifecycle of a chemical, including its safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol (CAS No. 306934-76-9).

A thorough review of publicly available Safety Data Sheets (SDS) reveals that specific, regulated disposal procedures for this compound are not currently documented.[1][2] This absence of data is not uncommon for novel or research-specific compounds. Therefore, this guide is built upon a foundational principle of laboratory safety: in the absence of complete hazard and disposal information, the substance must be handled and disposed of as hazardous waste. This approach ensures the highest level of protection for personnel, the community, and the environment.

Section 1: Pre-Disposal Hazard Assessment & Characterization

The first step in any disposal procedure is a thorough understanding of the compound's potential hazards. While the available SDS for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol lacks formal hazard classifications and pictograms, it provides essential information for safe handling and emergency response.[1][2] This information forms the basis of our risk assessment. The compound is a solid, and like many complex heterocyclic compounds, its potential for environmental persistence and aquatic toxicity should not be underestimated.[3]

Hazard & Safety Information Summary	Source
Formal Hazard Classification	No data available. Assumed hazardous for disposal purposes.
First Aid: Inhalation	Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[1]
First Aid: Skin Contact	Take off contaminated clothing. Wash off with soap and plenty of water. Consult a doctor.[1]
First Aid: Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.[1]
First Aid: Ingestion	Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]
Accidental Release Measures	Avoid dust formation. Use personal protective equipment. Prevent from entering drains. Collect and arrange for disposal in suitable, closed containers.[1]
Environmental Hazards	Thienopyrimidine and other heterocyclic compounds can be soluble and persistent, posing long-term environmental risks if improperly discarded.[3]

Section 2: Personal Protective Equipment (PPE) for Safe Handling

Based on the recommended procedures for accidental release, the following PPE is mandatory when handling 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol for disposal.[1] This protocol ensures minimal risk of exposure.

Equipment	Specification	Rationale
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile rubber).	To prevent skin contact during handling and transfer.[1][4]
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	To protect eyes from dust particles or splashes.[4][5]
Skin and Body Protection	Laboratory coat; long-sleeved clothing.	To protect skin from accidental contact.[6]
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of dust. For larger spills or where dust formation is significant, a NIOSH-approved respirator may be necessary.[1]

Section 3: Step-by-Step Disposal Protocol

This protocol aligns with federal and institutional guidelines for the management of hazardous chemical waste.[7][8] The primary objective is to safely contain the waste for collection by a licensed environmental health and safety (EHS) vendor.

Step 1: Waste Collection & Containment

• Designate a Waste Container: Use a new or thoroughly cleaned, chemically compatible container with a secure, tight-fitting lid. The container must be in good condition, free of leaks or residues.

• Collect Waste: Carefully transfer the solid 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol waste into the designated container. If transferring a solution, use a funnel to prevent spills.

• Contaminated Materials: Any items grossly contaminated with the compound, such as weighing paper, gloves, or spill cleanup materials, should also be placed in the hazardous waste container. Sharps, such as contaminated needles or razor blades, must be placed in a designated sharps container that is also labeled as hazardous chemical waste.[8]

• Keep Container Closed: The waste container must remain tightly closed at all times, except when actively adding waste.[8]

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a critical regulatory requirement and ensures safe handling by all personnel.

• Affix a Hazardous Waste Label: Use the official hazardous waste label provided by your institution's EHS department.

• Complete All Fields:

  • Generator Name/Lab: Fill in your name, principal investigator, and lab location.

  • Chemical Contents: Write the full, unabbreviated chemical name: "5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol". Do not use formulas or abbreviations.[7] List any other constituents (e.g., solvents) with their approximate percentages. The total percentage must equal 100%.[9]

  • Hazards: Check the boxes for "Toxic" and "Ignitable" (if mixed with flammable solvents). Given the lack of data, marking it as "Toxic" is a prudent measure.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Location: The labeled waste container must be stored in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the lab personnel.[8]

• Secondary Containment: All liquid hazardous waste containers must be placed in a secondary containment tray or bin to contain potential leaks.[8]

• Segregation: Do not store the waste container with incompatible chemicals.

Step 4: Arranging for Final Disposal

• Do Not Dispose in Sink or Trash: Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the sink.[3][7]

• Schedule a Pickup: Once the container is full, or before it exceeds your institution's time limit for storage in an SAA, arrange for its collection. Follow your institution's specific procedure, which typically involves submitting an online request to the EHS department for pickup by a licensed hazardous waste disposal company.[5][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of a research chemical like 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Caption: Disposal decision workflow for research chemicals with incomplete data.

Section 4: The Rationale Behind the Protocol (Scientific Integrity)

• Causality of a Cautious Approach: The procedures outlined are not arbitrary. Lacking complete toxicological and ecotoxicological data, we must assume the compound could be harmful to human health and the environment. Heterocyclic compounds, the class to which this molecule belongs, are known for their biological activity and potential for environmental persistence.[3] Improper disposal, such as sink disposal, could allow the compound to enter aquatic systems, where its effects are unknown.[3]

• A Self-Validating System of Trust: This protocol creates a trustworthy, self-validating system. By treating the unknown as hazardous, we default to the safest possible course of action. The use of licensed, professional disposal services ensures that the waste is managed in compliance with strict environmental regulations, such as those from the Environmental Protection Agency (EPA).[7] This final step—incineration or other approved chemical treatment by a licensed facility—is the only way to guarantee the destruction of the compound and prevent environmental release.[10]

Conclusion

The responsible management of chemical waste is a non-negotiable aspect of scientific research. For 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, the absence of specific disposal data mandates a conservative and regulated approach. By adhering to the principles of hazardous waste management—proper containment, clear labeling, and professional disposal through your institution's EHS department—you ensure the safety of yourself, your colleagues, and the environment, thereby upholding the integrity of the scientific community.

References

• MDPI. (n.d.). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. Available at: [Link]

• Fisher Scientific. (n.d.). SAFETY DATA SHEET. Available at: [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Available at: [Link]

• Fisher Scientific. (n.d.). SAFETY DATA SHEET. Available at: [Link]

• Synerzine. (2021, May 21). SAFETY DATA SHEET 5,7-DIHYDRO-2-METHYLTHIENO(3,4-D) PYRIMIDINE, 1% IN TRIACETIN. Available at: [Link]

• Boston University Environmental Health & Safety. (n.d.). Chemical Waste Management Guide. Available at: [Link]

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• MIT Environmental Health & Safety. (n.d.). Chemical Waste. Available at: [Link]

• Chemsrc. (2025, February 5). 5-methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. Available at: [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities, such as 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, demands a thorough understanding of potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information for the handling and disposal of this compound, grounded in the principles of scientific integrity and field-proven laboratory practices. While specific toxicological data for this compound (CAS No. 306934-76-9) is not extensively available, this guide is built upon established safety protocols for structurally related thieno[2,3-d]pyrimidine derivatives and general best practices for handling potentially bioactive heterocyclic compounds.[1][2]

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5] This inherent bioactivity necessitates a cautious approach, treating the compound as potentially hazardous upon contact, inhalation, or ingestion.

Core Principles of Safe Handling

Before detailing specific Personal Protective Equipment (PPE), it is crucial to establish a foundational understanding of the safety mindset required. Every protocol described herein is part of a self-validating system of safety, where each step is designed to mitigate a specific, identified risk.

A thorough risk assessment should be conducted before any handling of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol. This involves evaluating the quantity of the substance being used, the nature of the procedure (e.g., weighing, dissolving, reacting), and the potential for aerosolization or spillage.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical barrier between the researcher and potential chemical exposure.[6] The following table summarizes the recommended PPE for handling 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, with detailed explanations for each selection provided below.

Protection Level	Equipment	Specification	Rationale
Primary Barrier	Laboratory Coat	Flame-resistant, long-sleeved	Protects skin and personal clothing from splashes and spills. Flame-resistant material is a general laboratory best practice.[7]
Eye Protection	Chemical splash goggles or safety glasses with side shields	Shields eyes from accidental splashes of liquids or airborne particles. Goggles are preferred for enhanced protection.[7][8]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Prevents direct skin contact with the compound. Nitrile gloves offer good resistance to a wide range of chemicals.[8]
Secondary Barrier	Respiratory Protection	N95 respirator or higher (use-dependent)	Recommended when handling powders outside of a certified chemical fume hood to prevent inhalation of fine particles.[6]
Face Shield	Full-face shield	To be worn over safety goggles during procedures with a high risk of splashing or spraying.[7]

In-Depth Analysis of PPE Selection

• Body Protection : A flame-resistant lab coat should be worn at all times and be fully buttoned.[7][9] This not only protects your skin and clothing but also provides an easily removable barrier in the event of a significant spill.

• Eye and Face Protection : At a minimum, safety glasses with side shields meeting ANSI Z87.1 standards are required.[7][8] However, for any procedure involving liquids or the potential for splashing, chemical splash goggles are strongly recommended. A face shield, worn in conjunction with goggles, should be used when handling larger quantities or during vigorous reactions.[7]

• Hand Protection : Disposable nitrile gloves are the standard for incidental contact.[8] It is crucial to inspect gloves for any signs of degradation or puncture before use. For prolonged handling or when working with solutions, consider double-gloving or using thicker, chemical-resistant gloves. Always remove gloves using the proper technique to avoid contaminating your skin and wash your hands thoroughly after handling the compound.

• Respiratory Protection : While engineering controls like a chemical fume hood are the primary means of preventing inhalation exposure, respiratory protection may be necessary in certain situations. If weighing or transferring the powdered form of 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol outside of a fume hood, a NIOSH-approved N95 respirator should be worn. For operations with a higher potential for aerosolization, a higher level of respiratory protection, such as a half-mask or full-face respirator with appropriate cartridges, may be warranted based on your institution's risk assessment.

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE to include proper handling procedures and waste disposal.

Experimental Workflow and Handling

The following diagram illustrates a logical workflow for safely handling 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, emphasizing the integration of safety measures at each step.

Figure 1: Safe Handling Workflow for 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol.

Step-by-Step Handling Procedures

• Preparation :

  • Always work in a well-ventilated laboratory.[10]

  • Don all required PPE before entering the designated handling area.

  • Ensure a chemical fume hood is functioning correctly.

  • Have spill cleanup materials readily available.

• Handling :

  • Perform all manipulations of the solid compound, such as weighing and transferring, within a chemical fume hood to minimize inhalation risk.[1]

  • Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.

  • When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

• In Case of Accidental Exposure :

  • Skin Contact : Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[2][10]

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][10]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2][10]

  • Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][10]

Waste Disposal Plan

Proper disposal of chemical waste is paramount to ensure the safety of all laboratory personnel and to protect the environment.

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